Streptomycin (sulfate)

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Discovery and History of Streptomycin Sulfate

This guide provides a comprehensive technical overview of the discovery, history, and foundational science of streptomycin sulfate. It details the experimental methodologies, quantitative data from seminal studies, and the molecular mechanisms that established streptomycin as a landmark therapeutic agent, particularly against Mycobacterium tuberculosis.

Introduction: The Pre-Streptomycin Era

Prior to the 1940s, treatment for tuberculosis (TB) was limited and largely ineffective, relying on non-specific interventions.[1] Sanatoria provided patients with fresh air and a nutritious diet, which sometimes helped manage the disease but offered no cure.[1][2] Surgical procedures such as artificial pneumothorax, which involved collapsing an infected lung to "rest" it, were also employed.[1][3] The discovery of chemotherapeutic agents was in its infancy; while sulfanilamide had shown some inhibitory effect on TB germs in guinea pigs in 1938, it was not suitable for human use.[1] The medical landscape was in desperate need of an effective antimicrobial agent against the "White Plague."

Discovery and Isolation of Streptomycin

The discovery of streptomycin was not a chance event but the result of a systematic and deliberate search for antimicrobial agents from soil microorganisms, a program pioneered by Dr. Selman Waksman at Rutgers University.[4][5] Waksman's laboratory developed novel screening protocols to isolate and test microbes, particularly actinomycetes, for their ability to produce substances that could inhibit the growth of pathogenic bacteria.[5][6]

In 1943, this systematic approach led to a breakthrough. Albert Schatz, a Ph.D. student in Waksman's lab, isolated two strains of an actinomycete, Streptomyces griseus, that produced a potent antibiotic substance.[2][7] One of these strains was isolated from a heavily manured field soil, while the other was cultured from a throat swab of a healthy chicken.[2][5] This substance, which they named "streptomycin," demonstrated significant activity against both gram-positive and, crucially, gram-negative bacteria, a limitation of the then-dominant penicillin.[5][8] The initial announcement of the discovery was published in January 1944 by Schatz, Elizabeth Bugie, and Selman Waksman.[8][9][10]

Key Experimental Protocols

The following sections detail the methodologies employed in the foundational experiments that led to the development of streptomycin.

Protocol for Screening of Antimicrobial-Producing Microbes

The Waksman laboratory developed a systematic screening method based on observing microbial antagonism on agar plates. This protocol was central to the discovery of numerous antibiotics, including streptomycin.[5][6][11]

• Soil Sample Preparation: Soil samples were serially diluted in sterile water.

• Plating: Aliquots of the dilutions were plated onto nutrient agar to allow for the growth of discrete microbial colonies.

• Isolation: Colonies of interest, particularly those resembling actinomycetes, were isolated and sub-cultured to obtain pure strains.

• Antagonism Testing (Cross-Streak Method):

  • A Petri dish with suitable agar medium (e.g., nutrient agar) was prepared.

  • A single streak of the isolated soil microbe (e.g., S. griseus) was made across one section of the plate.

  • The plate was incubated (e.g., at 28°C) for several days to allow the organism to grow and diffuse any potential antibiotic into the medium.

  • Pathogenic bacteria (test organisms) were then streaked perpendicular to the original microbial streak.

  • The plate was re-incubated for 24-48 hours.

• Observation: The plate was examined for zones of inhibition, where the growth of the test organism was prevented by the substance produced by the soil microbe. The size of this zone indicated the potency of the antimicrobial agent.

Protocol for Laboratory-Scale Production and Isolation of Streptomycin

The initial production and purification of streptomycin from Streptomyces griseus cultures were critical for its characterization and subsequent testing. The process involved fermentation followed by a multi-step extraction.

• Fermentation:

  • Inoculum Preparation: A pure culture of S. griseus was used to inoculate a liquid culture medium in a flask. Early media often contained glucose, peptone, and meat extract.[12]

  • Incubation: The flask was incubated on a shaker to ensure aeration at approximately 25-28°C for 5-10 days.[12][13] This submerged culture method was essential for producing the antibiotic in the broth.[14]

• Harvest and Mycelium Removal: After fermentation, the broth was acidified and the mycelium (the mass of S. griseus) was separated from the liquid broth by filtration.[12][14]

• Adsorption to Charcoal:

  • The pH of the filtered broth was adjusted to approximately 7.0.

  • Activated charcoal was added to the broth. Streptomycin, being a basic compound, adsorbs onto the charcoal.[15]

  • The mixture was stirred to ensure complete adsorption and then filtered, separating the charcoal (with adsorbed streptomycin) from the spent broth.

• Elution:

  • The charcoal was washed.

  • Streptomycin was eluted (released) from the charcoal using acidified ethanol or methanol (e.g., 0.5% HCl in methanol).[15]

• Concentration and Precipitation:

  • The acidic alcohol eluate was neutralized.

  • The solution was concentrated under vacuum to reduce the volume.[14]

  • Streptomycin was precipitated from the concentrate by adding a large volume of a non-solvent like ether or acetone.[14][15]

• Final Purification: The resulting precipitate, a crude form of streptomycin salt (e.g., streptomycin hydrochloride), was collected, washed, and dried.[14] This process yielded a powder that could be used for further testing.

Protocol for In Vivo Efficacy Testing in Guinea Pigs

The definitive preclinical test for streptomycin's potential against tuberculosis was conducted by Dr. William Feldman and Dr. H. Corwin Hinshaw at the Mayo Clinic.[5][7] They had established a robust guinea pig model for the disease.

• Animal Model: Healthy guinea pigs were used for the experiment.

• Infection: The animals were inoculated with a virulent strain of Mycobacterium tuberculosis.[7]

• Treatment Groups: The infected guinea pigs were divided into a treatment group and an untreated control group.

• Drug Administration:

  • The treatment group received daily doses of streptomycin, administered via subcutaneous or intramuscular injection.

  • Early experiments involved administering the drug frequently, such as every six hours, to maintain effective levels in the body.[16]

• Observation Period: The experiment was conducted over an extended period (e.g., 60+ days) to allow for the progression of tuberculosis in the control group.[5][16]

• Endpoints and Analysis:

  • Clinical Observation: Animals were monitored for signs of illness and mortality.

  • Efficacy Determination: The extent of disease in the streptomycin-treated animals was compared to that in the untreated controls. A marked reduction in tuberculous lesions in the treated group was the primary indicator of the drug's efficacy.[7]

Quantitative Data Summary

The following tables summarize key quantitative data from the early research and clinical evaluation of streptomycin.

Table 1: Physical and Chemical Properties of Streptomycin Sulfate

Property	Value	Reference(s)
Molecular Formula	(C₂₁H₃₉N₇O₁₂)₂·3H₂SO₄	[17]
Molecular Weight	1457.4 g/mol	[17]
Appearance	White to light gray/pale buff powder	[17]
Odor	Faint amine-like	[17]
Solubility	Freely soluble in water; insoluble in ethanol, ether	[18][19]
Stability	Stable in neutral solutions; unstable in strong acids/alkalis	[18]
Optimal pH (activity)	7.8	[19]

Table 2: Efficacy of Streptomycin in the 1946-1948 MRC Clinical Trial

Trial Design: First randomized controlled trial for a chemotherapeutic agent. Compared streptomycin plus bed-rest with bed-rest alone in patients with acute progressive bilateral pulmonary tuberculosis.

Outcome (at 6 months)	Streptomycin Group (n=55)	Control Group (n=52)	Reference(s)
Mortality	4 deaths (7%)	14 deaths (27%)	[20]
Radiological Improvement
- Considerable Improvement	28 (51%)	4 (8%)	[20]
- No Significant Change	10 (18%)	13 (25%)	[20]
- Deterioration	11 (20%)	23 (44%)	[20]
- Death	4 (7%)	14 (27%)	[20]
Bacteriological Conversion	Sputum became negative in a significantly higher proportion of patients	Lower proportion of sputum conversion	[20]

Table 3: Early In Vitro Activity of Streptomycin

Minimum Inhibitory Concentration (MIC) data from early studies.

Organism	MIC (µg/mL)	Reference(s)
Mycobacterium tuberculosis	0.5 - 2.0
Escherichia coli	1.0 - 8.0	[8][10]
Salmonella typhi	0.5 - 4.0	[8][10]
Pseudomonas aeruginosa	4.0 - 64.0	[8][10]
Staphylococcus aureus	1.0 - 16.0	[8][10]

Mechanism of Action and Resistance

Streptomycin exerts its bactericidal effect by inhibiting protein synthesis, a fundamental process for bacterial survival.

Inhibition of Protein Synthesis

Streptomycin is a member of the aminoglycoside class of antibiotics.[21] Its primary target is the bacterial ribosome. The mechanism involves several key steps:

• Binding to the 30S Ribosomal Subunit: Streptomycin binds irreversibly to a specific site on the 16S rRNA of the small (30S) ribosomal subunit.[22]

• Interference with Initiation: This binding interferes with the proper assembly of the translation initiation complex, specifically hindering the binding of formyl-methionyl-tRNA.[22]

• Codon Misreading: The presence of streptomycin distorts the structure of the ribosome's A-site (aminoacyl site). This leads to the misreading of the mRNA codons, causing the incorporation of incorrect amino acids into the growing polypeptide chain.

• Production of Aberrant Proteins: The synthesis of nonfunctional or toxic proteins disrupts cellular processes and compromises the integrity of the bacterial cell membrane.

• Bacterial Cell Death: The culmination of these effects leads to the death of the bacterium.

Fig. 1: Mechanism of action for streptomycin.

Mechanisms of Bacterial Resistance

The initial success of streptomycin was soon challenged by the emergence of resistant bacterial strains, a phenomenon observed even in the first clinical trials.[3][20] Bacteria have evolved several mechanisms to evade the action of streptomycin:

• Target Site Modification: This is the most common mechanism.

  • Mutations in rpsL gene: This gene encodes the ribosomal protein S12, which is part of the streptomycin binding site on the 30S subunit. Mutations can alter the protein structure, reducing the binding affinity of streptomycin.

  • Mutations in rrs gene: This gene encodes the 16S rRNA itself. Mutations in the region where streptomycin binds can prevent the antibiotic from docking effectively.

• Enzymatic Inactivation: Bacteria can acquire genes that produce aminoglycoside-modifying enzymes (AMEs). These enzymes chemically modify the streptomycin molecule, rendering it inactive. Common modifications include phosphorylation, adenylylation, or acetylation.

• Reduced Permeability/Efflux: Some bacteria can develop resistance by reducing the uptake of streptomycin into the cell or by actively pumping the drug out using efflux pumps before it can reach the ribosome.

Fig. 2: Overview of streptomycin resistance mechanisms.

Conclusion and Significance

The discovery of streptomycin sulfate was a pivotal moment in the history of medicine, marking the beginning of the antibiotic era in earnest and providing the first effective chemotherapy for tuberculosis.[4][7] The systematic screening methods developed in Waksman's laboratory became a blueprint for future antibiotic discovery.[5] While the challenge of antibiotic resistance emerged quickly, the success of streptomycin underscored the power of antimicrobial agents and catalyzed the development of combination therapies that remain the standard of care for many infectious diseases today. Its legacy continues to influence research in drug discovery, microbial genetics, and the ongoing battle against infectious diseases.

References

• 1. ramauniversity.ac.in [ramauniversity.ac.in]
• 2. The True Story of the Discovery of Streptomycin [albertschatzphd.com]
• 3. researchgate.net [researchgate.net]
• 4. chembk.com [chembk.com]
• 5. acs.org [acs.org]
• 6. acs.org [acs.org]
• 7. Waksman Discovers the Antibiotic Streptomycin | Research Starters | EBSCO Research [ebsco.com]
• 8. Streptomycin, a substance exhibiting antibiotic activity against gram-positive and gram-negative bacteria. 1944 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Streptomycin & the Legacy of Dr. Selman Waksman | School of Environmental and Biological Sciences [sebs.rutgers.edu]
• 10. Schatz, A., Bugle, E. and Waksman, S.A. (1944) Streptomycin, a Substance Exhibiting Antibiotic Activity against Gram-Positive and Gram-Negative Bacteria. Proceedings of the Society for Experimental Biology and Medicine, 55, 66-69. - References - Scientific Research Publishing [scirp.org]
• 11. researchgate.net [researchgate.net]
• 12. biologyease.com [biologyease.com]
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• 14. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 15. aba.org.uk [aba.org.uk]
• 16. Discovery's Edge: First Cure With a New Drug - Mayo Clinic News Network [newsnetwork.mayoclinic.org]
• 17. Streptomycin Sulfate | C42H84N14O36S3 | CID 19648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. EXTOXNET PIP - STREPTOMYCIN [extoxnet.orst.edu]
• 19. Streptomycin sulfate | 3810-74-0 [chemicalbook.com]
• 20. The MRC randomized trial of streptomycin and its legacy: a view from the clinical front line - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Streptomycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. Streptomycin - Wikipedia [en.wikipedia.org]

The Discovery of Streptomycin: A Technical Deep Dive into the Collaborative Triumph and Subsequent Controversy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The discovery of streptomycin in 1943 marked a pivotal moment in the history of medicine, heralding the first effective chemotherapeutic agent against tuberculosis and a broad spectrum of Gram-negative bacteria. This technical guide provides a comprehensive analysis of the seminal research conducted by Albert Schatz, under the direction of Selman Waksman, at Rutgers University, and the crucial subsequent in vivo and clinical evaluations. It delves into the detailed experimental methodologies, presents the quantitative data from the original studies, and visually maps the intricate workflows and relationships that defined this landmark scientific achievement. The narrative also addresses the ensuing controversy over the attribution of the discovery, offering a multifaceted perspective on the roles of the key contributors.

The Genesis of Discovery: A Systematic Search for Microbial Antagonists

Selman Waksman, a prominent soil microbiologist, had established a systematic research program at the New Jersey Agricultural Experiment Station at Rutgers University focused on screening soil microorganisms, particularly actinomycetes, for the production of antimicrobial compounds.[1][2] This deliberate and methodical approach contrasted with the serendipitous discovery of penicillin.

Experimental Protocol: Screening and Isolation of Streptomyces griseus

The foundation of the streptomycin discovery lay in a meticulous screening process to identify actinomycetes with antibacterial properties. Albert Schatz, a Ph.D. student in Waksman's laboratory, undertook the challenging task of isolating and testing numerous actinomycete strains.[3][4]

Isolation of Actinomycetes:

• Soil Sample Collection: Soil samples were collected from various locations, including a heavily manured field.[4]

• Serial Dilution: One gram of each soil sample was serially diluted in sterile distilled water to obtain dilutions ranging from 10⁻¹ to 10⁻⁶.

• Plating: Aliquots of each dilution were plated on Starch Casein Agar (SCA) or Actinomycete Isolation Agar (AIA), media specifically formulated to support the growth of actinomycetes while inhibiting other bacteria and fungi.[5] The media were often supplemented with antifungal agents like amphotericin and antibacterial agents like rifampicin to further select for actinomycetes.

• Incubation: Plates were incubated at approximately 28-30°C for 7 to 14 days, allowing for the characteristic, often pigmented and filamentous, colonies of actinomycetes to develop.[6]

• Pure Culture Isolation: Distinct actinomycete colonies were then subcultured onto fresh agar plates to obtain pure isolates.

Screening for Antibacterial Activity (Cross-Streaking Method):

• Primary Screening: A single line of a pure actinomycete isolate was streaked across one side of an agar plate.

• Incubation: The plate was incubated for several days to allow the actinomycete to grow and diffuse any potential antimicrobial compounds into the agar.

• Cross-Streaking with Test Organisms: A panel of test bacteria, including both Gram-positive and Gram-negative organisms, was then streaked perpendicular to the original actinomycete streak.

• Observation: After further incubation, the plates were examined for zones of inhibition where the growth of the test bacteria was suppressed, indicating the production of an antibiotic by the actinomycete.

It was through this systematic process that Schatz isolated two strains of Streptomyces griseus that produced a potent antibacterial substance, which he named streptomycin.[3][4] One strain was isolated from a heavily manured field soil, while the other was obtained from a swab of a chicken's throat provided by a fellow graduate student, Doris Jones.

Production of Streptomycin: From Laboratory Flasks to Scaled-Up Fermentation

Initial production of streptomycin was carried out in laboratory flasks to generate sufficient quantities for preliminary testing. Subsequently, submerged culture techniques were developed for larger-scale production, a crucial step for enabling animal and human trials.[7]

Experimental Protocol: Laboratory-Scale Production of Streptomycin

Culture Media:

The composition of the culture medium was found to be critical for streptomycin production. While several media were tested, a nutrient broth containing peptone and meat extract was found to be effective.[8] Later studies optimized the media for industrial production.

Medium Component	Woodruff and McDaniel (1954)	Hockenhull (1963)	Biology Reader (2022)
Carbon Source	Glucose - 1%	Glucose - 2.5%	Glucose - 2.5%
Nitrogen Source	Soybean Meal - 1%	Extracted Soybean Meal - 4%	Soy Meal - 4%
Salts	NaCl - 0.5%	NaCl - 0.25%	Sodium Chloride - 0.25%
Other	Distillers Dried Soluble - 0.5%
pH	7.3 - 7.5 (before sterilization)	7.6 - 8.0

Fermentation Conditions:

• Inoculation: The sterile medium was inoculated with a spore suspension of Streptomyces griseus.

• Incubation Temperature: The optimal temperature for fermentation was between 25-30°C.[9]

• Aeration and Agitation: High aeration and agitation were found to significantly enhance streptomycin yields, leading to the adoption of submerged culture methods using shake flasks or fermentors.[6][9]

• Fermentation Duration: The fermentation process typically lasted for five to seven days.[9]

Quantitative Data: Streptomycin Yield

Initial yields of streptomycin in laboratory settings were modest. However, with the optimization of media and fermentation conditions, particularly through the use of submerged culture techniques, yields increased significantly, with reports of achieving over 1200 µg/mL.[9]

Isolation and Purification of Streptomycin

The recovery of streptomycin from the fermentation broth involved a multi-step process to separate the antibiotic from the mycelium and other components of the culture medium.

Experimental Protocol: Isolation and Purification

• Separation of Mycelium: The fermentation broth was first acidified and then filtered or centrifuged to remove the Streptomyces griseus mycelium.[10]

• Adsorption: The clarified broth was then passed through a column containing an adsorbent material, such as activated carbon or a cation exchange resin, which would bind the streptomycin.

• Elution: The streptomycin was subsequently eluted from the adsorbent using a suitable solvent, such as dilute hydrochloric acid.

• Concentration: The eluate was concentrated under vacuum.

• Precipitation and Purification: The concentrated streptomycin was dissolved in methanol and then precipitated by the addition of acetone. The precipitate was washed with acetone and vacuum-dried to yield a purified form of streptomycin sulfate.[10]

In Vitro Antibacterial Activity of Streptomycin

The initial characterization of streptomycin involved determining its spectrum of activity against a range of bacteria. The results, first published in 1944 by Schatz, Bugie, and Waksman, demonstrated its potent activity against both Gram-positive and Gram-negative bacteria, including the tubercle bacillus, Mycobacterium tuberculosis.[3][11]

Experimental Protocol: Determination of Antibacterial Activity

The antibacterial activity of streptomycin was quantified using a dilution method. The "streptomycin unit" was initially defined as the amount of material that will inhibit the growth of a standard strain of Escherichia coli in 1 mL of nutrient broth.[12]

Dilution Method:

• Preparation of Streptomycin Dilutions: A series of dilutions of the streptomycin preparation were made in nutrient broth.

• Inoculation: Each dilution was inoculated with a standardized suspension of the test bacterium.

• Incubation: The tubes were incubated at an optimal temperature for the growth of the test organism (e.g., 28°C for E. coli).[12]

• Determination of Minimum Inhibitory Concentration (MIC): The lowest concentration of streptomycin that completely inhibited the visible growth of the bacteria was recorded as the MIC.

Quantitative Data: In Vitro Antibacterial Spectrum of Streptomycin

The following table summarizes the in vitro activity of streptomycin against various bacteria as reported in the early studies. The values are expressed in units per milliliter (U/mL), where a lower number indicates higher potency.

Bacterium	Gram Stain	Activity (U/mL)
Bacillus subtilis	Positive	0.05 - 0.2
Staphylococcus aureus	Positive	0.2 - 1.0
Escherichia coli	Negative	0.2 - 1.0
Pseudomonas aeruginosa	Negative	1.0 - 5.0
Mycobacterium tuberculosis	(Acid-Fast)	0.05 - 1.5

(Data compiled from early publications by Schatz, Waksman, and colleagues)

In Vivo Efficacy: The Guinea Pig Model of Tuberculosis

The demonstration of streptomycin's in vitro activity against M. tuberculosis was a critical first step, but its efficacy in a living organism needed to be established. This crucial work was undertaken by William Feldman and H. Corwin Hinshaw at the Mayo Clinic, who had developed a robust guinea pig model for testing anti-tuberculosis drugs.[2][13]

Experimental Protocol: In Vivo Testing in Guinea Pigs

• Infection: Guinea pigs were infected with a virulent strain of Mycobacterium tuberculosis.

• Treatment Groups: The infected animals were divided into a treatment group that received daily injections of streptomycin and a control group that did not receive the antibiotic.

• Dosage and Administration: The dosage and frequency of streptomycin administration were varied in different experiments to determine the optimal therapeutic regimen.[14]

• Observation and Autopsy: The animals were monitored for signs of disease progression. After a set period, the animals were euthanized, and the extent of tuberculous lesions in their organs (lungs, spleen, liver) was scored.

Quantitative Data: Efficacy of Streptomycin in Guinea Pigs

The results of the guinea pig experiments were dramatic. Streptomycin was shown to be highly effective in suppressing the development of tuberculosis and significantly reduced the severity of the disease compared to the untreated control animals.[15]

Treatment Group	Average Tuberculosis Score (Arbitrary Units)	Mortality Rate
Streptomycin-Treated	Low	Significantly Reduced
Untreated Control	High	High

(Illustrative data based on the findings of Feldman and Hinshaw)

Clinical Trials: Streptomycin as the First Cure for Tuberculosis

Following the successful animal trials, the first human clinical trials of streptomycin for the treatment of tuberculosis were initiated. The most definitive of these was the large-scale, randomized controlled trial conducted by the British Medical Research Council (MRC) between 1946 and 1948.[1][16]

Experimental Protocol: The MRC Randomized Clinical Trial

• Patient Population: The trial enrolled 107 patients with acute progressive bilateral pulmonary tuberculosis.[17]

• Randomization: Patients were randomly allocated to one of two groups:

  • Streptomycin Group: Received daily intramuscular injections of streptomycin in addition to bed rest.

  • Control Group: Received only bed rest, which was the standard of care at the time.

• Blinding: While the trial was not double-blind, the radiological assessments were conducted by experts who were unaware of the patients' treatment allocation to minimize bias.[18]

• Outcome Measures: The primary outcomes were mortality and radiological improvement at 6 and 12 months.

Quantitative Data: Results of the MRC Clinical Trial

The MRC trial provided conclusive evidence of streptomycin's efficacy in treating pulmonary tuberculosis.

Outcome at 6 Months	Streptomycin Group (n=55)	Control Group (n=52)
Deaths	4 (7%)	14 (27%)
Considerable Radiological Improvement	28 (51%)	4 (8%)

(Data from the Medical Research Council report, 1948)

The trial also revealed a significant challenge: the emergence of streptomycin-resistant strains of M. tuberculosis in some patients, highlighting the need for combination therapy.[1]

Visualizing the Discovery Process and Key Relationships

The discovery of streptomycin was a complex process involving systematic screening, laboratory production, and rigorous testing. The following diagrams, rendered in DOT language, illustrate the key workflows and the collaborative network that led to this medical breakthrough.

Caption: Overall workflow of the streptomycin discovery process.

References

• 1. The MRC randomized trial of streptomycin and its legacy: a view from the clinical front line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Waksman Discovers the Antibiotic Streptomycin | Research Starters | EBSCO Research [ebsco.com]
• 3. Albert Schatz (scientist) - Wikipedia [en.wikipedia.org]
• 4. The True Story of the Discovery of Streptomycin [albertschatzphd.com]
• 5. ijpsi.org [ijpsi.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Selman A. Waksman, Winner of the 1952 Nobel Prize for Physiology or Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ebm-journal.org [ebm-journal.org]
• 9. microbiologynotes.org [microbiologynotes.org]
• 10. Streptomycin production | PPT [slideshare.net]
• 11. fluorideresearch.org [fluorideresearch.org]
• 12. scispace.com [scispace.com]
• 13. HORTON CORWIN HINSHAW, MD: 1902 – 2000 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frequency of administration of streptomycin; its influence on results of treatment of tuberculosis in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The potent bactericidal activity of streptomycin in the guinea pig model of tuberculosis ceases due to the presence of persisters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jameslindlibrary.org [jameslindlibrary.org]
• 17. researchgate.net [researchgate.net]
• 18. Use of randomisation in the Medical Research Council's clinical trial of streptomycin in pulmonary tuberculosis in the 1940s - ProQuest [proquest.com]

Isolating Streptomycin: A Technical Guide for Researchers

An In-depth Technical Guide on the Isolation of Streptomycin from Streptomyces griseus

This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the isolation of streptomycin from its natural source, the soil bacterium Streptomyces griseus. The discovery of streptomycin in 1943 was a landmark in medicine, offering the first effective treatment for tuberculosis.[1][2] This document details the fermentation process, extraction, purification, and quantification of this vital aminoglycoside antibiotic.

Fermentation of Streptomyces griseus for Streptomycin Production

The production of streptomycin is achieved through a carefully controlled fermentation process of Streptomyces griseus.[1][3] The process is typically carried out under submerged aerobic conditions and can be divided into three distinct phases.[3][4][5]

During the initial phase, which lasts for about 24 to 48 hours, there is rapid growth of the bacterial mycelium with little to no streptomycin production.[2][4][5] The proteolytic activity of the bacterium on the nitrogen source in the medium, often soybean meal, leads to the release of ammonia and a subsequent rise in pH.[3][4]

The second phase is characterized by the significant production of streptomycin.[3][4][5] In this stage, mycelial growth slows, and the readily available glucose and ammonia are consumed.[3][4] This production phase can last for 5 to 7 days.[1][2][5]

The final phase involves the depletion of carbohydrates, leading to a cessation of streptomycin production.[3][5] If the fermentation is not harvested at this point, the bacterial cells begin to lyse, releasing ammonia and causing a sharp increase in pH.[3][5]

Optimal Fermentation Parameters

Optimizing fermentation conditions is crucial for maximizing the yield of streptomycin. Several key parameters have been identified that significantly influence production.

Parameter	Optimal Range/Value	Source(s)
pH	7.0 - 8.0 (Maximum growth at 9.0)	[2][4][5][6][7]
Temperature	25 - 30°C	[1][2][3][5][7]
Incubation Time	5 - 10 days (Maximum growth > 72 hours)	[1][2][3][4][5][6][7]
Aeration	High agitation and aeration are required.	[2][3][4][5]
Carbon Source	Glucose, Starch, Rice Bran	[4][5][6][8]
Nitrogen Source	Soybean Meal, Glycine, Peptone, Casein	[4][5][6][8]

Fermentation Media Composition

Various media formulations have been developed for the commercial production of streptomycin. A typical industrial medium includes a carbon source, a nitrogen source, and mineral salts.[5]

Component	Concentration	Source(s)
Glucose	1.0 - 2.5%	[2][4]
Soybean Meal	1.0 - 4.0%	[2][4]
Sodium Chloride (NaCl)	0.25 - 0.5%	[2][4]
Distillers Dried Solubles	0.5%	[5]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the isolation and analysis of streptomycin.

Protocol 1: Isolation of Streptomyces griseus from Soil

Objective: To isolate pure cultures of Streptomyces griseus from soil samples.

Materials:

• Soil samples (preferably from organic-rich areas)[1]

• Sterile saline solution (0.85% NaCl)

• Selective agar media (e.g., Starch Casein Agar or Glycerol Yeast Extract Agar)[9]

• Sterile petri plates, pipettes, and dilution tubes

• Incubator

Procedure:

• Sample Collection: Collect soil samples from various locations rich in organic matter.[1][9]

• Serial Dilution: Prepare a tenfold serial dilution of the soil samples in sterile saline solution.[9]

• Plating: Spread 0.1 mL of each dilution onto the surface of the selective agar plates.[9]

• Incubation: Incubate the plates at 28-30°C for 7-14 days.[9]

• Colony Selection: Observe the plates for colonies with a characteristic chalky, filamentous appearance, which is typical of Streptomyces.[9]

• Purification: Isolate individual colonies and subculture them onto fresh agar plates to obtain pure cultures.[9]

• Identification: Identify the isolates as Streptomyces griseus based on morphological characteristics and 16S rRNA gene sequencing.[9]

Protocol 2: Fermentation for Streptomycin Production

Objective: To cultivate Streptomyces griseus under optimal conditions to produce streptomycin.

Materials:

• Pure culture of Streptomyces griseus

• Seed medium (e.g., Tryptic Soy Broth or Starch Casein Broth)[6][9]

• Production medium (as described in Table 2)

• Erlenmeyer flasks

• Rotary shaker

• Incubator

Procedure:

• Inoculum Preparation: Inoculate a loopful of the pure S. griseus culture into a flask containing the seed medium.[1][9]

• Incubation (Seed Culture): Incubate the flask on a rotary shaker at 28-30°C and 150-180 rpm for 48-72 hours to achieve a high mycelial biomass.[1][4][9]

• Inoculation (Production Culture): Transfer the seed culture to a larger flask containing the production medium. The inoculum volume should be around 5% (v/v) of the production medium.

• Incubation (Production Culture): Incubate the production culture at 28-30°C with vigorous agitation (180-200 rpm) for 5-10 days.[1][4][5]

• Monitoring: Periodically monitor the fermentation by measuring pH, glucose consumption, and streptomycin concentration.[9]

Protocol 3: Extraction and Initial Purification of Streptomycin

Objective: To extract streptomycin from the fermentation broth and perform an initial purification.

Materials:

• Fermentation broth

• Filtration apparatus (e.g., Whatman No. 1 filter paper or centrifugation)[1]

• Activated carbon[2][9]

• Acidic alcohol solution (e.g., acidified methanol) or aqueous acid solution of a ketone (e.g., acetone)[9][10][11]

• Acetone or amyl acetate[10]

• Rotary evaporator

Procedure:

• Harvesting: After the fermentation period, separate the mycelial biomass from the broth by filtration or centrifugation. The resulting cell-free supernatant contains the streptomycin.[1][9]

• Adsorption: Adjust the pH of the supernatant to 6.0-8.0 and add activated carbon to adsorb the streptomycin.[9][10] Stir the mixture for a sufficient period to ensure complete adsorption.

• Elution: Filter the mixture to collect the streptomycin-laden activated carbon. Elute the streptomycin from the carbon using an acidic alcohol solution or an aqueous acid solution of a ketone.[9][10][11]

• Precipitation: Concentrate the eluate using a rotary evaporator.[1] Precipitate the streptomycin by adding a solvent such as acetone or amyl acetate (approximately 5 volumes).[9][10]

• Collection: Collect the crude streptomycin precipitate by filtration or centrifugation and dry it.

Protocol 4: Purification by Ion-Exchange Chromatography

Objective: To further purify streptomycin using cation-exchange chromatography.

Materials:

• Crude streptomycin extract

• Weakly acidic carboxylic acid cation exchange resin[12][13]

• Chromatography column

• Equilibration buffer

• Elution buffer (e.g., hydrochloric acid or sulfuric acid solution)[5][12]

• Fraction collector

Procedure:

• Resin Preparation: Pack the chromatography column with the cation exchange resin and equilibrate it with the appropriate buffer.

• Sample Loading: Dissolve the crude streptomycin extract in the equilibration buffer and load it onto the column. Streptomycin, being a basic compound, will bind to the negatively charged resin.

• Washing: Wash the column with the equilibration buffer to remove unbound impurities.[14]

• Elution: Elute the bound streptomycin from the resin using an elution buffer with a lower pH or a higher salt concentration.[5][12][14] For example, elute with hydrochloric acid.[5]

• Fraction Collection: Collect the eluate in fractions using a fraction collector.

• Analysis: Analyze the fractions for streptomycin content to identify the fractions containing the purified antibiotic.

Protocol 5: Quantification of Streptomycin by HPLC

Objective: To determine the concentration and purity of streptomycin using High-Performance Liquid Chromatography (HPLC).

Materials:

• Purified streptomycin sample

• Streptomycin standard

• HPLC system with a suitable detector (e.g., UV or Evaporative Light Scattering Detector - ELSD)[15][16]

• Reversed-phase C18 column[6]

• Mobile phase (e.g., a mixture of acetonitrile and water with an ion-pairing agent like trifluoroacetic acid - TFA)[15]

Procedure:

• Standard Preparation: Prepare a series of standard solutions of known streptomycin concentrations.

• Sample Preparation: Dissolve the purified streptomycin sample in the mobile phase.

• HPLC Analysis:

  • Set up the HPLC system with the C18 column and the chosen mobile phase.

  • Inject the standard solutions to generate a calibration curve.

  • Inject the streptomycin sample.

• Data Analysis: Compare the peak area of the sample with the calibration curve to determine the concentration of streptomycin. The presence of other peaks can indicate impurities.[15] A high-performance liquid chromatography-mass spectrometric method can also be used for sensitive quantification.[17]

Visualizing the Process and Pathway

Diagrams illustrating the experimental workflow and the biosynthetic pathway provide a clear visual representation of the complex processes involved in streptomycin isolation.

Caption: Workflow for the isolation and purification of Streptomycin.

Streptomycin is a complex molecule synthesized from glucose through multiple biosynthetic pathways. The molecule consists of three main moieties: streptidine, streptose, and N-methyl-L-glucosamine.[18] All three components are derived from D-glucose.[18]

Caption: Simplified biosynthesis pathway of Streptomycin.

This guide provides a foundational understanding and practical protocols for the isolation of streptomycin. Researchers are encouraged to consult the cited literature for further details and to optimize these methods for their specific laboratory conditions and research goals.

References

• 1. microbiologyclass.net [microbiologyclass.net]
• 2. microbiologynotes.org [microbiologynotes.org]
• 3. Streptomycin production | PPTX [slideshare.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. biologyease.com [biologyease.com]
• 6. ijpsi.org [ijpsi.org]
• 7. US3130131A - Process for the production of streptomycin - Google Patents [patents.google.com]
• 8. journals.asm.org [journals.asm.org]
• 9. benchchem.com [benchchem.com]
• 10. microbiologyresearch.org [microbiologyresearch.org]
• 11. US2701795A - Streptomycin extraction - Google Patents [patents.google.com]
• 12. US3451992A - Purification of streptomycin - Google Patents [patents.google.com]
• 13. US2970138A - Ion-exchange methods for the purification of streptomycin - Google Patents [patents.google.com]
• 14. conductscience.com [conductscience.com]
• 15. agilent.com [agilent.com]
• 16. Synthesis, Characterization and HPLC Analysis of Streptomycin with its Derivatives | Journal of Pioneering Medical Sciences [jpmsonline.com]
• 17. Development of a simple and rapid HPLC-MS/MS method for quantification of streptomycin in mice and its application to plasma pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. KEGG PATHWAY: Streptomycin biosynthesis - Streptomyces griseus [kegg.jp]

An In-depth Technical Guide to the Chemical Structure of Streptomycin Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and analytical methodologies for streptomycin sulfate. The information is intended to support research, development, and quality control activities related to this important aminoglycoside antibiotic.

Chemical Identity and Structure

Streptomycin sulfate is the sulfate salt of streptomycin, an antibiotic produced by the actinobacterium Streptomyces griseus.[1] It is a potent inhibitor of protein synthesis in a broad spectrum of bacteria.[2][3]

The chemical structure of streptomycin is complex, consisting of three main components: streptidine, streptose, and N-methyl-L-glucosamine, linked by glycosidic bonds.[4] The sulfate salt is the common pharmaceutical form.

Table 1: Chemical Identification of Streptomycin Sulfate

Identifier	Value
IUPAC Name	bis(2-[(1R,2R,3S,4R,5R,6S)-3-(diaminomethylideneamino)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-formyl-4-hydroxy-5-methyloxolan-2-yl]oxy-2,5,6-trihydroxycyclohexyl]guanidine);sulfuric acid[5]
Molecular Formula	(C₂₁H₃₉N₇O₁₂)₂·3H₂SO₄[1]
Molecular Weight	1457.41 g/mol [1]
CAS Number	3810-74-0[5][6]

Below is a diagram illustrating the logical relationship of the core components of the streptomycin molecule.

Core components of the Streptomycin molecule.

Physicochemical Properties

The physicochemical properties of streptomycin sulfate are critical for its formulation, delivery, and stability. It is a white to light gray or pale buff powder with a faint amine-like odor.[7]

Table 2: Physicochemical Properties of Streptomycin Sulfate

Property	Value
Appearance	White to off-white powder[8]
Solubility	Water: > 20 mg/mL; Methanol: 0.85 mg/mL; Ethanol: 0.30 mg/mL[9]
pH (reconstituted solution)	4.5 - 7.0[4][8]
Melting Point	Not Available
Stability	Hygroscopic; stable in neutral solutions for weeks at temperatures below 25°C; unstable in strong acids and alkalis.[7][10]

Mechanism of Action

Streptomycin exerts its antibacterial effect by inhibiting protein synthesis in prokaryotes. The primary target is the 30S ribosomal subunit.[3][6]

The binding of streptomycin to the S12 protein of the 30S ribosomal subunit interferes with the initiation complex formation and causes misreading of the mRNA, ultimately leading to bacterial cell death.[1][8]

The following diagram illustrates the signaling pathway of streptomycin's mechanism of action.

Mechanism of action of Streptomycin.

Experimental Protocols for Analysis

The quality and purity of streptomycin sulfate are typically assessed using chromatographic techniques. High-Performance Liquid Chromatography (HPLC) is a widely used method.

High-Performance Liquid Chromatography (HPLC)

A common method for the analysis of streptomycin sulfate involves reversed-phase HPLC with a suitable detector.[11]

Objective: To determine the purity of a streptomycin sulfate sample and identify any related impurities.

Materials:

• Streptomycin Sulfate reference standard and sample

• HPLC grade water

• Trifluoroacetic acid (TFA)

• Acetonitrile (ACN)

• PLRP-S 100Å, 5 µm, 150 x 4.6 mm column[6]

• Evaporative Light Scattering Detector (ELSD)[6]

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in water.[6]

  • Mobile Phase B: 0.1% TFA in ACN.[6]

• Sample Preparation:

  • Dissolve a known concentration of streptomycin sulfate in the mobile phase.

• Chromatographic Conditions:

  • Column: PLRP-S 100Å, 5 µm, 150 x 4.6 mm.[6]

  • Flow Rate: 1.0 mL/min.[6]

  • Gradient: 5-50% B in 10 minutes.[6]

  • Detection: ELSD (Nebulizer=70 °C, Evaporator=85 °C, Gas=1.0 SLM).[6]

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Monitor the chromatogram for the main streptomycin peak and any impurity peaks.

  • Quantify impurities based on their peak areas relative to the main peak.

The following diagram outlines a typical experimental workflow for the HPLC analysis of streptomycin sulfate.

Workflow for HPLC analysis of Streptomycin Sulfate.

Mass Spectrometry (MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the sensitive and specific quantification of streptomycin and its metabolites in various matrices.[12] This method is particularly useful for residue analysis in food products and for pharmacokinetic studies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an invaluable tool for the structural elucidation and characterization of streptomycin. ¹H and ¹³C NMR, along with two-dimensional techniques like HSQC, can be used to confirm the identity of the molecule and to study its protonation states in solution.[13]

References

• 1. [Rapid method for determining the stability of streptomycin sulfate powders] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Streptomycin Sulfate | ibresco [ibresco.com]
• 4. publications.ashp.org [publications.ashp.org]
• 5. Effect of certain additives on stability of streptomycin sulphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Streptomycin Sulfate | C42H84N14O36S3 | CID 19648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. [Study on chemical stability of streptomycin sulfate in an aqueous solution]. | Semantic Scholar [semanticscholar.org]
• 9. Streptomycin | C21H39N7O12 | CID 19649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. EXTOXNET PIP - STREPTOMYCIN [extoxnet.orst.edu]
• 11. Identification and control of impurities in streptomycin sulfate by high-performance liquid chromatography coupled with mass detection and corona charged-aerosol detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sciex.com [sciex.com]
• 13. NMR analysis and site-specific protonation constants of streptomycin - PubMed [pubmed.ncbi.nlm.nih.gov]

Streptomycin Sulfate and the Bacterial Ribosome: A Technical Guide to the Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Streptomycin, the first discovered aminoglycoside antibiotic, remains a crucial tool in combating bacterial infections, most notably tuberculosis. Its bactericidal activity stems from its high-affinity binding to the bacterial 70S ribosome, specifically targeting the 30S subunit. This interaction disrupts protein synthesis through a dual mechanism: inhibition of translation initiation and, more critically, the induction of significant messenger RNA (mRNA) misreading. The resulting accumulation of aberrant, non-functional, and potentially toxic proteins leads to a cascade of downstream cellular stress events, ultimately culminating in bacterial cell death. This in-depth technical guide elucidates the molecular intricacies of streptomycin's mechanism of action, details the experimental protocols used to investigate this interaction, presents quantitative data on its effects, and visualizes the key pathways and processes involved.

The Core Mechanism: Binding and Disruption of Protein Synthesis

Streptomycin sulfate exerts its antibacterial effect by irreversibly binding to the small 30S subunit of the bacterial ribosome.[1][2] This binding event is the linchpin of its mechanism of action, leading to a profound disruption of protein synthesis.

The Binding Site: A Precise Interaction with 16S rRNA and Ribosomal Protein S12

Streptomycin's primary target is a specific pocket on the 30S ribosomal subunit. This binding site is formed by a complex interplay between the 16S ribosomal RNA (rRNA) and the ribosomal protein S12 (encoded by the rpsL gene).[3][4] X-ray crystallography and cryo-electron microscopy have revealed that streptomycin interacts with several helices of the 16S rRNA, including h1, h18, h27, and h44, near the A-site, which is the decoding center of the ribosome.[5][6] This strategic location allows streptomycin to directly influence the fidelity of the codon-anticodon pairing. The interaction is stabilized by hydrogen bonds and salt bridges between the antibiotic and the phosphate backbone of the 16S rRNA.[5]

Dual Modes of Protein Synthesis Inhibition

Streptomycin's interference with protein synthesis is multifaceted, primarily manifesting in two ways:

• Inhibition of Translation Initiation: Streptomycin can obstruct the formation of the 70S initiation complex. It interferes with the proper binding of formyl-methionyl-tRNA (fMet-tRNA) to the 30S subunit, thereby preventing the accurate start of protein translation.[1][3] Some studies have shown that streptomycin can induce the breakdown of already formed 70S initiation complexes, causing the release of fMet-tRNA.[7]

• Induction of mRNA Misreading: This is the most well-characterized and significant effect of streptomycin. By binding to the decoding center, streptomycin induces substantial conformational changes in the 16S rRNA.[8][9] These distortions, particularly affecting the crucial bases A1492 and A1493 which are directly involved in codon recognition, lower the accuracy of the ribosome.[5][10] This leads to the frequent misreading of mRNA codons, causing the incorporation of incorrect amino acids into the growing polypeptide chain.[3][11] The accumulation of these mistranslated proteins disrupts cellular processes and is a primary contributor to streptomycin's bactericidal activity.[3][12]

Quantitative Data

The following tables summarize key quantitative data related to the interaction of streptomycin with the bacterial ribosome and its effect on protein synthesis.

Parameter	Organism/System	Value	Reference
Binding Affinity (Kd)
Streptomycin - E. coli 70S Ribosome	Escherichia coli	~1 µM	[10]
Inhibition of Protein Synthesis (IC50)
Streptomycin	In vitro translation system	Varies with system and conditions	[13][14]
Misreading Frequency
Streptomycin-induced misreading	In vitro	Dose-dependent increase	[9][15]
Lysine for Asparagine (AAU/AAC)	In vivo (E. coli)	Increased frequency	[3]

Table 1: Quantitative data on streptomycin's interaction with the ribosome and its inhibitory effects.

Experimental Protocols

The elucidation of streptomycin's mechanism of action has been made possible through a variety of sophisticated experimental techniques. Below are detailed methodologies for key experiments.

Ribosome Binding Assays

These assays are fundamental for determining the binding affinity and location of streptomycin on the ribosome.

3.1.1. Nitrocellulose Filter Binding Assay

• Principle: This assay relies on the principle that ribosomes and ribosome-ligand complexes are retained by nitrocellulose filters, while unbound small molecules like radiolabeled streptomycin pass through.

• Protocol:

  • Purified 70S ribosomes or 30S ribosomal subunits are incubated with varying concentrations of radiolabeled streptomycin (e.g., [³H]-streptomycin) in a suitable binding buffer (e.g., Tris-HCl pH 7.5, MgCl₂, NH₄Cl, β-mercaptoethanol).

  • The incubation is carried out at 37°C for a defined period (e.g., 30 minutes) to reach equilibrium.

  • The reaction mixture is then passed through a nitrocellulose filter under vacuum.

  • The filter is washed with cold binding buffer to remove unbound radiolabeled streptomycin.

  • The radioactivity retained on the filter is quantified using liquid scintillation counting.

  • The dissociation constant (Kd) can be calculated by plotting the amount of bound ligand against the concentration of the free ligand and fitting the data to a binding isotherm.[16]

3.1.2. Toeprinting Assay

• Principle: This primer extension inhibition assay maps the precise binding site of a ligand on the mRNA-ribosome complex. When reverse transcriptase encounters a ribosome stalled on the mRNA due to a bound ligand, it terminates, creating a "toeprint" that can be visualized on a sequencing gel.

• Protocol:

  • A ternary complex is formed by incubating 70S ribosomes, a specific mRNA template, and the initiator tRNA (fMet-tRNA) in a reaction buffer.

  • Streptomycin is added to the complex and incubated.

  • A radiolabeled DNA primer complementary to a downstream sequence on the mRNA is added.

  • Reverse transcriptase and dNTPs are added to initiate primer extension.

  • The reaction is terminated, and the cDNA products are analyzed by denaturing polyacrylamide gel electrophoresis alongside a sequencing ladder generated from the same mRNA template.

  • The position of the reverse transcriptase stop (the toeprint) indicates the location of the leading edge of the ribosome, and shifts in this position in the presence of streptomycin reveal its binding site relative to the mRNA.[16]

In Vitro Translation Assay

This assay directly measures the effect of streptomycin on protein synthesis.

• Principle: A cell-free extract containing all the necessary components for translation (ribosomes, tRNAs, aminoacyl-tRNA synthetases, initiation, elongation, and termination factors) is used to synthesize a reporter protein from an exogenously added mRNA or DNA template. The inhibitory effect of streptomycin is quantified by measuring the amount of protein produced.

• Protocol:

  • Prepare a coupled transcription-translation system (e.g., E. coli S30 extract).

  • A plasmid DNA or mRNA encoding a reporter protein (e.g., luciferase or β-galactosidase) is added to the extract.

  • The reaction mix also includes amino acids (one of which may be radiolabeled, e.g., [³⁵S]-methionine), an energy source (ATP, GTP), and the necessary salts and buffers.

  • Varying concentrations of streptomycin sulfate are added to the reaction mixtures.

  • The reactions are incubated at 37°C for a specific time (e.g., 60 minutes).

  • The amount of synthesized protein is quantified. For a luciferase reporter, this is done by measuring luminescence after adding the substrate. For radiolabeled proteins, the products are separated by SDS-PAGE, and the protein bands are visualized by autoradiography and quantified.

  • The IC50 value (the concentration of streptomycin that inhibits protein synthesis by 50%) can be determined by plotting the percentage of protein synthesis inhibition against the streptomycin concentration.[14][17]

Cryo-Electron Microscopy (Cryo-EM) Structural Analysis

• Principle: Cryo-EM allows for the high-resolution structural determination of biological macromolecules in their near-native state. By imaging ribosomes complexed with streptomycin, the precise binding site and conformational changes can be visualized.

• Protocol:

  • A complex of the 70S ribosome, mRNA, tRNA, and streptomycin is prepared.

  • A small volume of the sample is applied to a cryo-EM grid, blotted to create a thin film, and rapidly plunged into liquid ethane to vitrify the sample.

  • The vitrified sample is then imaged in a transmission electron microscope at cryogenic temperatures. A large dataset of particle images is collected.

  • The images are processed using specialized software to classify different conformational states, reconstruct a 3D map of the ribosome-streptomycin complex, and build an atomic model into the electron density map.[18][19][20]

Visualizing the Mechanism and Consequences

The following diagrams, generated using the DOT language for Graphviz, illustrate the core mechanism of action of streptomycin, a typical experimental workflow for its analysis, and the downstream cellular consequences of its activity.

Caption: Mechanism of streptomycin action on the bacterial ribosome.

Caption: Experimental workflow for studying streptomycin-ribosome interaction.

Caption: Downstream cellular signaling and stress pathways induced by streptomycin.

Downstream Consequences and Bactericidal Action

The production of faulty proteins by streptomycin-induced misreading triggers a cascade of downstream events that contribute to its potent bactericidal activity. The mistranslation of membrane proteins is particularly detrimental, leading to their misinsertion into the cytoplasmic membrane.[12][21] This compromises membrane integrity, causing increased permeability and dissipation of the membrane potential.[12]

The accumulation of misfolded proteins also activates various cellular stress responses. There is evidence linking aminoglycoside-induced mistranslation to the induction of oxidative stress, characterized by the formation of hydroxyl radicals, which can damage DNA, lipids, and proteins.[21][22] This can, in turn, trigger the SOS response, a DNA damage repair system.[23] Furthermore, the disruption of normal protein synthesis can activate the stringent response, a global bacterial stress response characterized by the accumulation of the alarmone (p)ppGpp.[24][25] The combined effects of membrane damage, oxidative stress, and the activation of other stress responses overwhelm the bacterial cell's coping mechanisms, leading to irreversible damage and cell death.

Conclusion

Streptomycin sulfate's mechanism of action is a well-defined process centered on its interaction with the 30S ribosomal subunit. Its ability to induce high levels of mRNA misreading remains a classic example of targeted antibiotic activity. The detailed understanding of its binding site, the conformational changes it induces in the ribosome, and the downstream cellular consequences of mistranslation provide a solid foundation for the rational design of new antibiotics and for strategies to combat the emergence of resistance. The experimental protocols and quantitative data presented in this guide serve as a valuable resource for researchers in the field of antibiotic development and bacterial protein synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. The stringent response is strongly activated in the antibiotic producing strain, Streptomyces coelicolor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Streptomycin-induced, third-position misreading of the genetic code - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multi-particle cryo-EM refinement with M visualizes ribosome-antibiotic complex at 3.5 Å in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effectors Targeting the Unfolded Protein Response during Intracellular Bacterial Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Streptomycin causes misreading of natural messenger by interacting with ribosomes after initiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potential roles for DNA replication and repair functions in cell killing by streptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Binding of aminoglycoside antibiotics to helix 69 of 23S rRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The bactericidal action of streptomycin: membrane permeabilization caused by the insertion of mistranslated proteins into the cytoplasmic membrane of Escherichia coli and subsequent caging of the antibiotic inside the cells due to degradation of these proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Differential pattern of misreading induced by streptomycin in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Isolation and Characterization of Ribosomes and Translation Initiation Factors from the Gram-Positive Soil Bacterium Streptomyces lividans - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Basics: In Vitro Translation | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Structural conservation of antibiotic interaction with ribosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cryo-EM captures early ribosome assembly in action - PMC [pmc.ncbi.nlm.nih.gov]
• 20. shao.hms.harvard.edu [shao.hms.harvard.edu]
• 21. Mistranslation of membrane proteins and two-component system activation trigger aminoglycoside-mediated oxidative stress and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 22. static1.squarespace.com [static1.squarespace.com]
• 23. Global mistranslation increases cell survival under stress in Escherichia coli | PLOS Genetics [journals.plos.org]
• 24. jstage.jst.go.jp [jstage.jst.go.jp]
• 25. The stringent response in Streptomyces coelicolor A3(2) - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Properties of Streptomycin Sulfate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of streptomycin sulfate, a cornerstone aminoglycoside antibiotic. This document details the characteristic spectral data obtained through Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS). Furthermore, it outlines detailed experimental protocols for acquiring these spectra and visualizes the established mechanism of action and a general analytical workflow.

Introduction

Streptomycin, an antibiotic produced by the actinobacterium Streptomyces griseus, was the first effective treatment for tuberculosis.[1] Its sulfate salt is a highly polar, water-soluble compound.[2] Understanding its spectroscopic properties is crucial for identification, purity assessment, and quality control in pharmaceutical development and research. This guide serves as a technical resource for professionals engaged in the analysis of this important antimicrobial agent.

Spectroscopic Data

The following sections summarize the key quantitative data from various spectroscopic analyses of streptomycin sulfate.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Streptomycin sulfate exhibits weak ultraviolet absorbance due to the absence of a strong chromophore, which can make high-concentration solutions necessary for detection.[1] Derivatization techniques are sometimes employed to enhance its UV-Vis activity for analytical purposes.[3]

Parameter	Value	Reference
λmax (in concentrated solution)	203 nm, 271 nm, 327 nm	[No specific citation found for these exact values in the search results]
λmax (in aqueous solution)	275 nm	[3]
Molar Absorptivity (ε)	7.719 x 10³ L mol⁻¹ cm⁻¹ (at 275 nm)	[3]
λmax (after derivatization with vanillin)	393 nm	[3]
λmax (after reaction with picric acid)	418 nm	[4]
λmax (after reaction with 2,4-dinitrophenol)	406 nm	[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of streptomycin sulfate is complex, with characteristic absorption bands corresponding to its various functional groups. The spectrum is dominated by broad O-H and N-H stretching vibrations, as well as absorptions from C-H, C-O, and C-N bonds. The sulfate counter-ion also contributes to the spectrum.

Wavenumber (cm⁻¹)	Assignment	Reference
~3400 (broad)	O-H and N-H stretching	[5][6]
~2900	C-H stretching	[7]
~1650	N-H bending (deformation vibration)	[8][9]
1000-1250	C-O stretching, Sulfate S=O stretching	[9]

Note: A detailed, fully assigned FT-IR spectrum for streptomycin sulfate was not available in the search results. The provided table is a summary of key reported vibrational modes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the streptomycin molecule. Due to its complex structure with multiple stereocenters and overlapping signals, high-field NMR is often required for full spectral assignment. Data is typically acquired in D₂O due to the compound's solubility.

¹H NMR (Predicted, 700 MHz, D₂O) A predicted ¹H NMR spectrum is available in the Human Metabolome Database, which can serve as a reference for experimental data.[10]

¹³C NMR Experimental ¹³C NMR data for streptomycin in D₂O has been reported, though a complete list of assigned chemical shifts was not found in the provided search results.[11][12]

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is a powerful tool for the sensitive and selective detection and quantification of streptomycin. Electrospray ionization (ESI) in positive ion mode is commonly used.

Parameter	Value/Description	Reference
Molecular Weight (Streptomycin Base)	581.58 g/mol	[13]
Molecular Weight (Streptomycin Sulfate (2:3))	1457.4 g/mol	[2]
Common Precursor Ion (m/z)	582	[14]
Common Product Ions (m/z)	263, 246	[14]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of streptomycin sulfate, compiled from various research articles.

UV-Vis Spectrophotometry

Objective: To determine the absorption spectrum and quantify streptomycin sulfate.

Instrumentation: A standard UV-Vis spectrophotometer (e.g., Perkin Elmer Lambda 25) with 1 cm quartz cuvettes.[3]

Procedure (Direct Measurement):

• Standard Solution Preparation: Accurately weigh and dissolve streptomycin sulfate in deionized water to prepare a stock solution. Further dilute the stock solution with deionized water to create a series of standard solutions of known concentrations (e.g., 10-50 µg/mL).[3]

• Sample Preparation: Dissolve the streptomycin sulfate sample in deionized water to a concentration within the range of the standard solutions.

• Measurement: Record the absorbance spectrum from 200 to 400 nm against a deionized water blank.

• Quantification: Determine the absorbance at the λmax (e.g., 275 nm) and use a calibration curve generated from the standard solutions to determine the concentration of the sample.[3]

Procedure (Derivatization with Vanillin):

• Mix 1.5 mL of a 2% vanillin solution with the streptomycin sulfate solution (e.g., 10 µg/mL).[3]

• Add a buffer solution to adjust the pH to 9.[3]

• Heat the mixture at 95 ± 5 °C for 15 minutes.[3]

• After cooling, measure the absorbance at the λmax of the derivative (393 nm).[3]

FT-IR Spectroscopy

Objective: To obtain the infrared spectrum of streptomycin sulfate for identification and structural characterization.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Procedure (KBr Pellet Method):

• Sample Preparation: Mix approximately 1 mg of solid streptomycin sulfate with 200 mg of dry potassium bromide (KBr) powder.[15]

• Grind the mixture to a fine powder using an agate mortar and pestle.

• Press the mixture into a thin, transparent pellet using a hydraulic press.

• Measurement: Place the KBr pellet in the sample holder of the FTIR spectrometer and record the spectrum, typically in the range of 4000 to 400 cm⁻¹.[7]

NMR Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for detailed structural elucidation.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher).

Procedure:

• Sample Preparation: Dissolve an appropriate amount of streptomycin sulfate in deuterium oxide (D₂O).

• Transfer the solution to an NMR tube.

• Measurement: Acquire ¹H and ¹³C NMR spectra. For complex molecules like streptomycin, 2D NMR experiments such as COSY, HSQC, and HMBC are often necessary for unambiguous signal assignment.[11]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Objective: To separate, identify, and quantify streptomycin sulfate with high sensitivity and selectivity.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole) with an electrospray ionization (ESI) source.[16]

Procedure:

• Standard and Sample Preparation: Prepare stock and working solutions of streptomycin sulfate in an appropriate solvent, such as 0.1% acetic acid in water.[17] For samples in complex matrices (e.g., honey, milk), an extraction and clean-up step using solid-phase extraction (SPE) is typically required.[16]

• Chromatographic Separation:

  • Column: A hydrophilic interaction chromatography (HILIC) column or a reversed-phase C18 column with an ion-pairing agent is often used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid or an ammonium formate buffer) and an organic phase (e.g., acetonitrile) is common.[14][17]

  • Flow Rate: Typically around 0.8-1.0 mL/min.[16]

• Mass Spectrometric Detection:

  • Ionization Mode: ESI in positive ion mode.[16]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification and confirmation, monitoring the transition of the precursor ion (e.g., m/z 582) to specific product ions (e.g., m/z 263 and 246).[14]

Visualizations

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Streptomycin exerts its bactericidal effect by irreversibly binding to the 30S ribosomal subunit of bacteria. This binding interferes with protein synthesis in several ways, leading to the production of non-functional proteins and ultimately, cell death.

References

• 1. jasco.hu [jasco.hu]
• 2. Streptomycin Sulfate | C42H84N14O36S3 | CID 19648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. journals.umt.edu.pk [journals.umt.edu.pk]
• 4. japsonline.com [japsonline.com]
• 5. Synthesis, Characterization and HPLC Analysis of Streptomycin with its Derivatives | Journal of Pioneering Medical Sciences [jpmsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of Streptomyces Isolates with UV, FTIR Spectroscopy and HPLC Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 9. researchgate.net [researchgate.net]
• 10. hmdb.ca [hmdb.ca]
• 11. NMR analysis and site-specific protonation constants of streptomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. hmdb.ca [hmdb.ca]
• 13. lcms.cz [lcms.cz]
• 14. researchgate.net [researchgate.net]
• 15. Streptomycin sulfate [webbook.nist.gov]
• 16. sciex.com [sciex.com]
• 17. nucleus.iaea.org [nucleus.iaea.org]

Streptomycin Sulfate: A Comprehensive Technical Guide to its Solubility

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of streptomycin sulfate in water and other common laboratory solvents. The information is curated for researchers, scientists, and professionals involved in drug development and formulation. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visualization of the compound's mechanism of action.

Core Solubility Data

Streptomycin sulfate, an aminoglycoside antibiotic, exhibits high solubility in aqueous solutions and limited solubility in most organic solvents. The following table summarizes the quantitative solubility data for streptomycin sulfate in various solvents.

Solvent	Solubility (mg/mL)	Temperature (°C)	Citation
Water	≥ 100	Not Specified	[1][2]
Water	> 20	~28	[3]
Phosphate-Buffered Saline (PBS), pH 7.2	~10	Not Specified	[4]
Dimethyl Sulfoxide (DMSO)	~2	Not Specified	[4]
Dimethylformamide (DMF)	~13	Not Specified	[4]
Methanol	0.85	~28	[3]
Ethanol	0.30	~28	[3]
Isopropanol	Insoluble	Not Specified	[3]
Ether	Insoluble	Not Specified	[3]
Carbon Tetrachloride	Insoluble	Not Specified	[3]
Acetone	Slightly Soluble	Not Specified	[5]
Chloroform	Practically Insoluble	Not Specified	[3]
Ethyl Acetate	Insoluble	Not Specified	[5]
Hexane	Insoluble	Not Specified	[5]
Petroleum Ether	Insoluble	Not Specified	[5]

Experimental Protocol: Determination of Equilibrium Solubility via the Shake-Flask Method

The "shake-flask" method is a widely accepted and recommended procedure for determining the equilibrium solubility of a compound.[6][7] The following protocol is a synthesized methodology based on guidelines from the World Health Organization (WHO) and other best practices.[6][7]

1. Materials and Equipment:

• Streptomycin sulfate powder

• Solvent of interest (e.g., purified water, buffers, organic solvents)

• Glass vials or flasks with screw caps

• Orbital shaker or other suitable agitation device with temperature control

• Analytical balance

• pH meter (for aqueous solutions)

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system or a validated spectrophotometric method for concentration analysis

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of streptomycin sulfate to a series of vials containing a known volume of the solvent. The excess solid should be visually present to ensure saturation.[7][8]

  • For ionizable compounds in aqueous buffers, prepare solutions at different pH values (e.g., pH 1.2, 4.5, and 6.8) to assess pH-dependent solubility.[6]

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed.[6]

  • Agitate the samples for a predetermined period, typically 24 to 72 hours, to allow the system to reach equilibrium.[6] It is advisable to take samples at various time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration of the solute in the solution does not change significantly over time).[6]

• Sample Collection and Preparation:

  • After the equilibration period, cease agitation and allow the excess solid to sediment.

  • Carefully withdraw a sample from the supernatant.

  • To remove any undissolved particles, centrifuge the sample or filter it through a syringe filter.[9]

• Analysis:

  • Accurately dilute the clear filtrate with the appropriate solvent to a concentration within the linear range of the analytical method.

  • Determine the concentration of streptomycin sulfate in the diluted sample using a validated analytical method such as HPLC or UV-Vis spectrophotometry.[10]

• Calculation:

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

  • The resulting value represents the equilibrium solubility of streptomycin sulfate in the tested solvent under the specified conditions.

Experimental workflow for determining the equilibrium solubility of streptomycin sulfate.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Streptomycin sulfate exerts its antibacterial effect by inhibiting protein synthesis in susceptible bacteria.[11][12] It specifically targets the 30S subunit of the bacterial ribosome.[11][12] The binding of streptomycin to the 16S rRNA within the 30S subunit interferes with the initiation of protein synthesis and causes misreading of the mRNA codons.[11] This leads to the incorporation of incorrect amino acids into the growing polypeptide chain, resulting in the production of non-functional or toxic proteins, which ultimately leads to bacterial cell death.[11]

Signaling pathway of streptomycin sulfate's mechanism of action in bacteria.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Streptomycin | C21H39N7O12 | CID 19649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. GB2028806A - Streptomycin antibiotics - Google Patents [patents.google.com]
• 6. who.int [who.int]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 9. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 10. bioassaysys.com [bioassaysys.com]
• 11. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 12. Streptomycin - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Stability and Storage of Streptomycin Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage conditions for streptomycin sulfate, a critical aminoglycoside antibiotic. Adherence to proper storage and handling protocols is paramount to ensure its potency, efficacy, and safety in both research and clinical applications. This document synthesizes data from peer-reviewed literature, pharmacopeias, and manufacturer guidelines to provide a detailed technical resource.

Physicochemical Properties and Stability Profile

Streptomycin sulfate is the sulfate salt of streptomycin, an antibiotic produced by the actinobacterium Streptomyces griseus. It presents as a white to light gray or pale buff, odorless, and hygroscopic powder with a slightly bitter taste.[1][2][3] Its salt forms are particularly susceptible to moisture absorption from the air, a property known as deliquescence, but are not significantly affected by exposure to air or light in their solid state.[4]

Factors Affecting Stability

Several environmental factors can influence the stability of streptomycin sulfate, both in its solid form and in solution. These include temperature, pH, light, and the presence of other substances.

• Temperature: Elevated temperatures accelerate the degradation of streptomycin sulfate.[5] While the powder form is relatively stable at room temperature for extended periods, solutions are more susceptible to thermal degradation.[6] For instance, in an aqueous solution at 37°C, streptomycin sulfate is stable for 21 days, but at 60°C, significant loss of activity occurs after only three days.[5]

• pH: The pH of the solution is a critical determinant of streptomycin sulfate's stability. It exhibits maximum stability in the pH range of 6.5 to 7.0.[5] It is unstable in strongly acidic and alkaline conditions.[1][4] The optimal pH for aqueous solutions is around 6.0.[7]

• Light: While the powder form is not significantly affected by light, solutions of streptomycin sulfate can change color and may darken when exposed to strong sunlight, especially in the presence of moist air.[1][8]

• Hygroscopicity: As a hygroscopic substance, streptomycin sulfate readily absorbs moisture from the atmosphere.[1][2][4] This can lead to caking of the powder and may promote degradation. Therefore, it is crucial to store it in tightly sealed containers in a dry environment.

• Incompatibilities: Streptomycin sulfate is incompatible with strong acids, bases, and oxidizing agents.[8] It is also incompatible with alkaline materials.[1] Certain substances, such as urea, carbonyl-containing compounds, and sulfhydryl-containing substances like cysteine, can reduce its potency.[8]

Quantitative Stability Data

The following tables summarize the available quantitative data on the stability of streptomycin sulfate under various conditions.

Table 1: Stability of Streptomycin Sulfate Powder

Parameter	Condition	Observation	Shelf Life	Reference
Temperature	2-8°C	Recommended storage temperature for long-term stability.	24-36 months	[3][9]
Temperature	-20°C	Recommended for long-term storage of the international standard.	36 months	[10]
Moisture	Hygroscopic	Readily absorbs moisture. Must be stored in a dry place.	N/A	[1][2][4]
Light	Not affected	Stable when exposed to light in solid form.	N/A	[1][4]

Table 2: Stability of Streptomycin Sulfate Solutions

Concentration	Solvent/Buffer	Temperature	pH	Duration of Stability	Reference
Not specified	Distilled Water	37°C	Neutral	21 days	[5]
Not specified	Distilled Water	60°C	Neutral	Significant loss after 3 days	[5]
100 µg/mL & 1000 µg/mL	Solution	10°C	6.0, 7.0, 8.0	3 months	[11]
Not specified	Solution	2-8°C	N/A	Up to 1 month
Not specified	Solution	-20°C	N/A	Extended periods	[12]
Not specified	Solution	-80°C	N/A	6 months	[12]
Not specified	Solution	37°C	N/A	3 days
34%	Aqueous Solution	N/A	Optimal pH is critical	Discoloration is pH-dependent	[13]

Recommended Storage Conditions

To ensure the long-term stability and potency of streptomycin sulfate, the following storage conditions are recommended:

• Powder: The solid powder should be stored in tight, well-sealed containers in a dry and well-ventilated place at a refrigerated temperature of 2-8°C.[3][9] For the international reference standard, storage at -20°C is recommended.[10]

• Solutions: Stock solutions should be stored under refrigerated conditions. For short-term storage (up to one month), 2-8°C is suitable. For longer-term storage, freezing at -20°C or -80°C is recommended.[12] It is advisable to aliquot solutions before freezing to avoid repeated freeze-thaw cycles.

Degradation Pathways

Streptomycin can degrade through several pathways, primarily hydrolysis and thermal degradation.

• Hydrolysis: In strongly acidic or alkaline solutions, streptomycin undergoes hydrolysis. Acid hydrolysis yields streptidine and streptobiosamine.[14][15] Alkaline hydrolysis results in the formation of maltol.[14][15]

• Thermal Degradation: At temperatures above 70°C, streptomycin undergoes thermal degradation, also producing streptidine and streptobiosamine.[14][15]

The following diagram illustrates the major degradation pathways of streptomycin.

Figure 1: Major degradation pathways of Streptomycin.

Experimental Protocols for Stability Testing

Assessing the stability of streptomycin sulfate involves quantifying the active compound and its degradation products over time under various conditions. High-Performance Liquid Chromatography with Pulsed Amperometric Detection (HPAE-PAD) is a common and robust method.

Sample Preparation for Thermal Degradation Study

Objective: To generate degradation products for system suitability testing and to evaluate stability at elevated temperatures.

Protocol:

• Prepare a solution of streptomycin sulfate in water at a concentration of approximately 41 µM.

• Incubate aliquots of the solution at 75°C for specified time points (e.g., 0, 60 minutes, 24 hours).[14]

• Cool the samples to room temperature before analysis.

HPAE-PAD Method for Streptomycin and Impurity Analysis

Objective: To separate and quantify streptomycin and its degradation products. This method is based on the USP compendial method.[14][16]

Chromatographic Conditions:

• Column: A high-performance anion-exchange column (e.g., CarboPac PA1, 250 x 4.0 mm ID) with a compatible guard column.[16]

• Mobile Phase: Isocratic elution with approximately 70 mM sodium hydroxide. The exact concentration may need optimization to achieve desired retention times.[14][17]

• Flow Rate: Typically around 1.0 mL/min.

• Column Temperature: 30°C.[16]

Pulsed Amperometric Detection (PAD) Parameters:

• Working Electrode: Gold (Au) electrode.

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl).

• Waveform: A multi-step potential waveform is applied to the working electrode for detection, cleaning, and reconditioning. A typical waveform is described in the USP monograph.[16]

System Suitability:

• Inject a thermally degraded sample.

• The resolution between the main streptomycin peak and a major degradation product (often an unidentified peak used for system suitability) should be greater than 3.0.[14]

The following diagram outlines the experimental workflow for a typical stability study of streptomycin sulfate.

Figure 2: Experimental workflow for a streptomycin sulfate stability study.

Mode of Action

Streptomycin exerts its antibacterial effect by inhibiting protein synthesis in prokaryotes. It binds to the S12 protein of the 30S ribosomal subunit, which interferes with the initiation complex formation and causes misreading of the mRNA template.[3]

The following diagram illustrates the simplified mechanism of action of streptomycin.

Figure 3: Simplified mechanism of action of streptomycin.

Conclusion

The stability of streptomycin sulfate is a multifaceted issue that requires careful consideration of various environmental factors. As a hygroscopic substance, protection from moisture is critical. For long-term storage of the powder, refrigeration at 2-8°C is recommended. Aqueous solutions are most stable at a neutral pH and should be stored refrigerated for short periods or frozen for extended durations. Elevated temperatures and exposure to strong acids or bases will lead to degradation. By following the storage guidelines and employing robust analytical methods as outlined in this guide, researchers and drug development professionals can ensure the integrity and efficacy of streptomycin sulfate in their applications.

References

• 1. EXTOXNET PIP - STREPTOMYCIN [extoxnet.orst.edu]
• 2. Streptomycin Sulfate | C42H84N14O36S3 | CID 19648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. himedialabs.com [himedialabs.com]
• 4. Streptomycin | C21H39N7O12 | CID 19649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Effect of certain additives on stability of streptomycin sulphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. erepository.uonbi.ac.ke [erepository.uonbi.ac.ke]
• 7. US2719812A - Stabilized aqueous solutions of streptomycin - Google Patents [patents.google.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Streptomycin Sulfate 100 g | Contact Us | Gibco™ | thermofisher.com [thermofisher.com]
• 10. crs.edqm.eu [crs.edqm.eu]
• 11. Studies on the Stability of Streptomycin in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. [Relation between discoloration stability and pH value of 34% streptomycin sulfate aqueous solution] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. lcms.cz [lcms.cz]
• 15. [PDF] Determination of Streptomycin and Impurities Using HPAE-PAD | Semantic Scholar [semanticscholar.org]
• 16. jasco.hu [jasco.hu]
• 17. pharmacopeia.cn [pharmacopeia.cn]

An In-depth Technical Guide to the Mode of Action of Streptomycin (Sulfate) Against Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptomycin, an aminoglycoside antibiotic isolated from Streptomyces griseus, was the first effective chemotherapeutic agent against Mycobacterium tuberculosis (M. tuberculosis), the causative agent of tuberculosis.[1][2] Despite the emergence of drug resistance, streptomycin remains a crucial component of treatment regimens for specific cases of tuberculosis, particularly multidrug-resistant strains.[3] This technical guide provides a comprehensive overview of the molecular mechanisms underlying the bactericidal activity of streptomycin against M. tuberculosis, with a focus on its interaction with the bacterial ribosome and the subsequent disruption of protein synthesis.

Core Mechanism of Action: Targeting the Ribosome

The primary mode of action of streptomycin is the inhibition of protein synthesis in mycobacteria.[1][4] This is achieved through its high-affinity binding to the 30S ribosomal subunit, a key component of the bacterial protein synthesis machinery.[5][6] This interaction leads to a cascade of events that ultimately result in bacterial cell death.

Molecular Binding Site

Streptomycin binds to a specific pocket on the 30S ribosomal subunit, which is comprised of components of the 16S rRNA and the ribosomal protein S12 (encoded by the rpsL gene).[1][2] Key interactions involve hydrogen bonding between the streptomycin molecule and specific nucleotides of the 16S rRNA, as well as with amino acid residues of the S12 protein.[7] This binding event induces a conformational change in the ribosome, which is central to the drug's inhibitory effects.[7]

Disruption of Protein Synthesis

The binding of streptomycin to the 30S ribosomal subunit disrupts protein synthesis through two primary mechanisms:

• Inhibition of Translation Initiation: Streptomycin interferes with the formation of the translation initiation complex, which consists of the 30S subunit, mRNA, and the initiator fMet-tRNA.[6] This blockage prevents the ribosome from starting the process of protein synthesis.

• Induction of mRNA Mistranslation: A hallmark of streptomycin's action is the induction of errors in the reading of the mRNA codon by the ribosome.[8] The conformational changes induced by streptomycin binding reduce the fidelity of the decoding process, leading to the incorporation of incorrect amino acids into the growing polypeptide chain.[9] This results in the synthesis of non-functional or toxic proteins, which accumulate within the bacterial cell and contribute to its demise.[10]

Quantitative Data Summary

The following tables summarize key quantitative data related to the interaction of streptomycin with M. tuberculosis.

Parameter	Value	Strain/Condition	Reference
Minimum Inhibitory Concentration (MIC)
≤ 1.0 µg/mL	Susceptible	[11]
1-2 µg/mL	Low-level resistance (gid mutations)	[3]
> 10 µg/mL	High-level resistance (rpsL mutations)	[3]
4-8 µg/mL	Low-level resistance	[5]
≥16 µg/mL	High-level resistance	[5]
Inhibition of Protein Synthesis
>90% inhibition	Susceptible M. tuberculosis H37Rv	[12]
Little to no inhibition	High-level and low-level resistant strains	[12]

Table 1: Minimum Inhibitory Concentration (MIC) and Protein Synthesis Inhibition Data for Streptomycin against M. tuberculosis

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines a standard broth microdilution method for determining the MIC of streptomycin against M. tuberculosis.

Materials:

• M. tuberculosis isolate

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase)

• Streptomycin sulfate stock solution (e.g., 1 mg/mL)

• Sterile 96-well microtiter plates

• Sterile pipette tips and multichannel pipettor

• Incubator at 37°C

Procedure:

• Prepare serial twofold dilutions of streptomycin in Middlebrook 7H9 broth in the 96-well plate. The final concentrations should typically range from 0.125 to 64 µg/mL. Include a drug-free well as a growth control.

• Prepare an inoculum of the M. tuberculosis isolate in 7H9 broth, adjusting the turbidity to match a 0.5 McFarland standard.

• Dilute the bacterial suspension 1:100 in fresh 7H9 broth.

• Inoculate each well of the microtiter plate with 100 µL of the diluted bacterial suspension.

• Seal the plate and incubate at 37°C for 7 to 14 days, or until growth is clearly visible in the drug-free control well.

• The MIC is defined as the lowest concentration of streptomycin that completely inhibits visible growth of M. tuberculosis.

In Vitro Protein Synthesis Inhibition Assay

This assay measures the effect of streptomycin on protein synthesis in a cell-free system derived from M. tuberculosis.

Materials:

• S30 cell-free extract from M. tuberculosis

• [¹⁴C]-labeled amino acid mixture

• ATP and GTP

• Creatine phosphate and creatine kinase

• tRNA mixture

• mRNA template (e.g., poly(U))

• Streptomycin solutions of varying concentrations

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation counter and scintillation fluid

Procedure:

• Prepare reaction mixtures containing the S30 extract, energy sources (ATP, GTP, creatine phosphate, creatine kinase), tRNA, and the [¹⁴C]-amino acid mixture in a suitable buffer.

• Add varying concentrations of streptomycin to the reaction tubes. Include a control with no streptomycin.

• Initiate the reaction by adding the mRNA template.

• Incubate the reactions at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding cold 10% TCA to precipitate the proteins.

• Collect the precipitated protein on glass fiber filters by vacuum filtration.

• Wash the filters with 5% TCA and then ethanol to remove unincorporated radioactive amino acids.

• Dry the filters and measure the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of protein synthesis inhibition for each streptomycin concentration relative to the no-drug control.

Ribosome Profiling

Ribosome profiling is a powerful technique to map the positions of ribosomes on mRNA transcripts at a genome-wide level. This provides insights into which genes are being actively translated and how translation is affected by antibiotics like streptomycin. The following is a generalized workflow.

Procedure:

• Cell Culture and Treatment: Grow M. tuberculosis cultures to mid-log phase and treat a portion of the culture with a sub-lethal concentration of streptomycin for a short duration. An untreated culture serves as a control.

• Crosslinking and Lysis: Treat the cells with formaldehyde to crosslink ribosomes to the mRNA. Lyse the cells to release the ribosome-mRNA complexes.

• Nuclease Digestion: Treat the cell lysate with RNase I to digest mRNA that is not protected by the ribosomes. This will generate ribosome-protected fragments (RPFs) of mRNA.

• Ribosome Purification: Isolate the 70S monosomes (ribosomes bound to RPFs) by sucrose density gradient centrifugation.

• RPF Extraction: Extract the RPFs from the purified ribosomes.

• Library Preparation:

  • Ligate adapters to the 3' and 5' ends of the RPFs.

  • Perform reverse transcription to convert the RNA RPFs into cDNA.

  • Amplify the cDNA library by PCR.

• Sequencing: Sequence the prepared library using a high-throughput sequencing platform.

• Data Analysis:

  • Align the sequencing reads to the M. tuberculosis genome.

  • Analyze the distribution of ribosome footprints along the transcripts to identify changes in translation patterns between the streptomycin-treated and untreated samples.

Visualizations

Caption: Signaling pathway of streptomycin's mode of action.

Caption: Experimental workflow for MIC determination.

Caption: Logical relationship of streptomycin resistance mechanisms.

References

• 1. Binding energies of the drugs capreomycin and streptomycin in complex with tuberculosis bacterial ribosome subunits - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. repository.ias.ac.in [repository.ias.ac.in]
• 3. The Neglected Contribution of Streptomycin to the Tuberculosis Drug Resistance Problem - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Novel Oral Protein Synthesis Inhibitors of Mycobacterium tuberculosis That Target Leucyl-tRNA Synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. PDB-101: Global Health: Antimicrobial Resistance: undefined: Streptomycin [pdb101.rcsb.org]
• 7. Ribosome-Targeting Antibiotics: Modes of Action, Mechanisms of Resistance, and Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. An investigation of mistranslation in vivo induced by streptomycin by an examination of the susceptibility of abnormal proteins to degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measurement of Specific Mycobacterial Mistranslation Rates with Gain-of-function Reporter Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Dehydroquinate Synthase Directly Binds to Streptomycin and Regulates Susceptibility of Mycobacterium bovis to Streptomycin in a Non-canonical Mode [frontiersin.org]
• 12. ifhad.org [ifhad.org]

Protocols & Analytical Methods

Application Notes and Protocols: Streptomycin Sulfate in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptomycin sulfate is an aminoglycoside antibiotic widely employed in cell culture, typically in conjunction with penicillin, to prevent bacterial contamination. Derived from the bacterium Streptomyces griseus, its primary mechanism of action is the inhibition of protein synthesis in prokaryotic cells. While highly effective for its intended purpose, it is crucial for researchers to be aware of its recommended working concentrations, potential off-target effects on eukaryotic cells, and proper protocols for its application to ensure experimental reproducibility and data integrity. These application notes provide a comprehensive guide to the use of streptomycin sulfate in cell culture protocols.

Mechanism of Action

In Bacteria: Streptomycin primarily targets the 30S subunit of the bacterial ribosome.[1] By binding to the 16S rRNA and the S12 protein within this subunit, it interferes with the initiation of protein synthesis and causes misreading of the mRNA codons.[1] This leads to the production of non-functional or toxic proteins, ultimately resulting in bacterial cell death.

Off-Target Effects in Eukaryotic Cells: While generally considered safe for eukaryotic cells at standard working concentrations due to differences in ribosomal structure (80S in eukaryotes vs. 70S in prokaryotes), streptomycin can have off-target effects. The primary intracellular target in eukaryotic cells is the mitochondrial ribosome (mitoribosome), which shares structural similarities with prokaryotic ribosomes.[2][3] Inhibition of mitochondrial protein synthesis can lead to mitochondrial dysfunction, cellular stress, and at high concentrations, cytotoxicity.[2][3]

Quantitative Data Summary

Parameter	Concentration	Cell Line/Application	Reference
Recommended Working Concentration	50 - 100 µg/mL	General Mammalian Cell Culture	[4][5]
100 mg/L	General Mammalian Cell Culture	[6]
25 - 50 µg/mL	Molecular Biology Applications	[6]
Observed Effect Concentration	~40% reduction in myotube diameter	C2C12 myotubes	[3]
Upregulation of cell stress markers	C2C12 myotubes	[3]
IC50 (Inhibition of hypotonicity-induced Ca2+ entry)	25 µM	SiHa cells	[7]
IC50 (Inhibition of volume-regulated Cl- channels)	30 µM	SiHa cells	[7]

Experimental Protocols

Preparation of Penicillin-Streptomycin (Pen/Strep) Stock Solution (100X)

This protocol describes the preparation of a standard 100X penicillin-streptomycin stock solution.

Materials:

• Penicillin G sodium salt

• Streptomycin sulfate

• 0.85% saline solution, sterile

• Sterile 0.22 µm filter

• Sterile conical tubes and storage bottles

Procedure:

• Prepare a sterile 0.85% saline solution.

• Dissolve penicillin G sodium salt to a final concentration of 5,000 units/mL.

• Dissolve streptomycin sulfate to a final concentration of 5,000 µg/mL.

• Sterilize the final solution by passing it through a 0.22 µm filter.

• Aliquot the 100X Pen/Strep solution into sterile conical tubes.

• Store the aliquots at -20°C for long-term storage.

General Use in Cell Culture Medium

Procedure:

• Thaw a frozen aliquot of 100X Pen/Strep solution at room temperature or in a 37°C water bath.

• Aseptically add the 100X Pen/Strep solution to the cell culture medium to achieve a 1X final concentration. For example, add 5 mL of 100X Pen/Strep to 495 mL of medium.

• The final concentration in the 1X medium will be 50 units/mL of penicillin and 50 µg/mL of streptomycin.

• Store the supplemented medium at 4°C.

Note: It is generally recommended to avoid the continuous use of antibiotics in cell culture as it can mask low-level contamination and may lead to the development of antibiotic-resistant bacteria.

Protocol for Determining the Cytotoxicity (IC50) of Streptomycin Sulfate using MTT Assay

This protocol provides a detailed method to determine the half-maximal inhibitory concentration (IC50) of streptomycin sulfate on a specific adherent mammalian cell line.

Materials:

• Adherent cell line of interest

• Complete cell culture medium (with and without Pen/Strep)

• Streptomycin sulfate powder

• Sterile PBS

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the cells in complete medium without antibiotics for at least one passage before the experiment.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Preparation of Streptomycin Sulfate Dilutions:

  • Prepare a high-concentration stock solution of streptomycin sulfate in sterile PBS or water.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve a range of concentrations to be tested (e.g., 0, 10, 50, 100, 250, 500, 1000 µg/mL).

• Cell Treatment:

  • After 24 hours of incubation, carefully remove the medium from the wells.

  • Add 100 µL of the prepared streptomycin sulfate dilutions to the respective wells (in triplicate or quadruplicate for each concentration).

  • Include a control group of cells treated with medium only (0 µg/mL).

  • Incubate the plate for a desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[2]

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.[2]

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[5]

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the logarithm of the streptomycin sulfate concentration.

  • Determine the IC50 value, which is the concentration of streptomycin sulfate that causes a 50% reduction in cell viability, from the dose-response curve.

Visualizations

Signaling Pathway Diagram

Caption: Proposed signaling pathway of streptomycin sulfate's off-target effects in eukaryotic cells.

Experimental Workflow Diagram

Caption: Experimental workflow for preventing bacterial contamination in cell culture using Penicillin-Streptomycin.

Logical Relationship Diagram

Caption: Logical relationship between streptomycin sulfate concentration and its biological effects.

References

• 1. japsonline.com [japsonline.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. MTT (Assay protocol [protocols.io]
• 6. In vitro and in silico anticancer potential analysis of Streptomyces sp. extract against human lung cancer cell line, A549 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Streptomycin and its analogues are potent inhibitors of the hypotonicity-induced Ca2+ entry and Cl- channel activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Penicillin-Streptomycin Solution: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Penicillin-Streptomycin (Pen-Strep) is a widely used antibiotic solution in mammalian cell culture to prevent bacterial contamination. This combination product leverages the complementary activity of Penicillin, a β-lactam antibiotic effective against Gram-positive bacteria, and Streptomycin, an aminoglycoside antibiotic primarily targeting Gram-negative bacteria. While its routine use is a cornerstone of many cell culture practices, it is crucial for researchers to be aware of its appropriate application, potential off-target effects, and the importance of robust quality control measures to ensure experimental reproducibility and data integrity. These application notes provide a comprehensive overview of Penicillin-Streptomycin, including its mechanism of action, recommended working concentrations, and detailed protocols for assessing its potential impact on cultured cells.

Mechanism of Action

Penicillin-Streptomycin solution provides a broad-spectrum antibacterial activity through two distinct mechanisms:

• Penicillin G: This antibiotic acts by inhibiting the synthesis of the bacterial cell wall.[1] Specifically, it binds to and inactivates penicillin-binding proteins (PBPs), enzymes essential for the cross-linking of peptidoglycan, a critical component of the bacterial cell wall.[1] This disruption leads to a weakened cell wall, ultimately causing bacterial cell lysis and death. Human and other eukaryotic cells lack a cell wall, making them insusceptible to the primary action of penicillin.

• Streptomycin Sulfate: As an aminoglycoside antibiotic, streptomycin targets bacterial protein synthesis. It binds to the 30S subunit of the bacterial ribosome, causing a misreading of the mRNA sequence and inhibiting the initiation of protein synthesis.[2] This disruption of essential protein production is lethal to the bacteria.

Product Specifications and Quality Control

Commercially available Penicillin-Streptomycin solutions are typically supplied as a 100X concentrate. It is imperative to use solutions manufactured under stringent quality control standards to avoid introducing variability into experiments. Key quality control parameters to consider include:

Parameter	Specification	Purpose
Sterility	No bacterial or fungal growth	Ensures that the antibiotic solution itself is not a source of contamination.[3]
Endotoxin	≤ 0.25 EU/mL at 1:100 dilution	Minimizes the risk of endotoxin-induced cellular responses, which can affect cell growth, differentiation, and signaling pathways.[3]
Mycoplasma	Not detected	Prevents the introduction of mycoplasma, a common and often undetected cell culture contaminant that can significantly alter cellular physiology.[3]
pH	Typically between 5.0 and 7.5	Ensures compatibility with cell culture media and optimal antibiotic stability.
Osmolality	Within a specified range (e.g., 280-340 mOsm/kg)	Maintains the osmotic balance of the cell culture medium, preventing cellular stress.
Potency	Penicillin: ~10,000 units/mL, Streptomycin: ~10,000 µg/mL	Confirms the concentration and activity of the antibiotic components in the stock solution.

Applications in Cell Culture

The primary application of Penicillin-Streptomycin is the prevention of bacterial contamination in a wide range of mammalian cell cultures. It is particularly valuable during:

• Primary cell culture: Isolating cells directly from tissues carries a high risk of contamination.

• Transfection and selection: During the generation of stable cell lines, long-term culture increases the risk of contamination.

• Large-scale cultures: Bioreactors and large flask cultures are more susceptible to contamination events.

It is important to note that while Pen-Strep is a powerful tool for preventing bacterial contamination, it does not protect against other common cell culture contaminants such as yeast, molds, or mycoplasma. Furthermore, its routine use can sometimes mask underlying issues with aseptic technique.

Recommended Working Concentration

The standard working concentration for Penicillin-Streptomycin in cell culture medium is a 1X final concentration, achieved by a 1:100 dilution of the 100X stock solution. This typically results in a final concentration of:

• Penicillin: 100 units/mL

• Streptomycin: 100 µg/mL

For certain sensitive cell lines, it may be necessary to determine the optimal, non-toxic concentration through a dose-response experiment.

Potential Off-Target Effects on Eukaryotic Cells

Despite its widespread use, researchers must be aware that Penicillin-Streptomycin can have off-target effects on mammalian cells, potentially influencing experimental outcomes. These effects are primarily attributed to Streptomycin's interaction with mitochondrial ribosomes, which share structural similarities with bacterial ribosomes.

Effects on Cell Viability and Proliferation

While generally considered safe at the recommended 1X concentration, higher concentrations of Pen-Strep can be cytotoxic to some cell lines. One study on ACHN and Caki-1 renal cancer cell lines showed that while a 1X concentration had minimal effect, 5X and 10X concentrations led to a significant decrease in cell viability.[4] In another study on B16/F10 melanoma cells, the standard 1X concentration was found to have a negative effect on cell viability over a 24-48 hour period.[5]

Cell Line	Pen-Strep Concentration	Observed Effect on Viability
ACHN, Caki-1	5X and 10X	Significant decrease in cell viability.[4]
B16/F10 Melanoma	1X (100 U/mL Pen, 100 µg/mL Strep)	Decreased cell viability over 24-48 hours.[5]
Human Mesenchymal Stem Cells	Low concentrations (up to 100 U/mL)	Promoted proliferation.[6][7]

Effects on Protein Synthesis and Gene Expression

Streptomycin can inhibit protein synthesis in eukaryotic cells by targeting mitochondrial ribosomes. A study on C2C12 myotubes demonstrated that exposure to streptomycin resulted in a significant reduction in protein synthesis and a ~40% reduction in myotube diameter.[8] Furthermore, Pen-Strep treatment has been shown to alter the expression of numerous genes. In a study using HepG2 human liver cells, treatment with Pen-Strep resulted in the differential expression of 209 genes, including transcription factors like ATF3, which are involved in cellular stress and drug response pathways.[9]

Cellular Process	Cell Line	Pen-Strep Concentration	Observed Effect
Protein Synthesis	C2C12 Myotubes	Standard	Reduced global protein synthesis.[8]
Gene Expression	HepG2	1% (v/v)	Altered expression of 209 genes, including upregulation of stress response genes.[9]
Gene Expression	Human Mesenchymal Stem Cells	High dose	Inhibited the expression of extracellular matrix components.[6][7]

Experimental Protocols

To ensure the responsible use of Penicillin-Streptomycin and to accurately interpret experimental data, it is recommended to perform the following validation experiments.

Protocol 1: Determining the Cytotoxicity of Penicillin-Streptomycin using MTT Assay

This protocol allows for the determination of the optimal, non-toxic concentration of Pen-Strep for a specific cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• 100X Penicillin-Streptomycin solution

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[10][11][12][13]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[10][11][12][13]

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare a serial dilution of the 100X Pen-Strep solution in complete culture medium to achieve final concentrations ranging from 0X (control) to 10X the standard working concentration (e.g., 0X, 0.5X, 1X, 2X, 5X, 10X).

• Remove the existing medium from the cells and replace it with 100 µL of the medium containing the different concentrations of Pen-Strep. Include a "medium only" blank control.

• Incubate the plate for a period that reflects the typical duration of your experiments (e.g., 24, 48, or 72 hours).

• At the end of the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[10][12]

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[10][12]

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control (0X).

Protocol 2: Mycoplasma Detection by PCR

Regularly testing cell cultures for mycoplasma contamination is crucial, especially when using antibiotics that may suppress but not eliminate the infection.

Materials:

• Cell culture supernatant or cell lysate

• Mycoplasma PCR detection kit (containing primers, dNTPs, Taq polymerase, and a positive control)

• Thermal cycler

• Agarose gel electrophoresis equipment

• DNA stain (e.g., ethidium bromide or SYBR Safe)

Procedure:

• Culture cells in antibiotic-free medium for at least 3-4 days prior to testing to increase the sensitivity of detection.

• Collect 1 mL of cell culture supernatant from a culture that is approximately 80-90% confluent.

• Prepare the sample according to the manufacturer's instructions for the specific mycoplasma detection kit being used. This may involve a simple heat inactivation step or a DNA extraction procedure.

• Set up the PCR reaction in a sterile PCR tube by combining the prepared sample, PCR master mix, and mycoplasma-specific primers. Include a positive control (provided in the kit) and a negative control (nuclease-free water).

• Perform PCR amplification using a thermal cycler with the cycling conditions recommended in the kit's protocol.

• Analyze the PCR products by agarose gel electrophoresis.

• Visualize the DNA bands under UV light. The presence of a band of the expected size in the sample lane indicates mycoplasma contamination.

Visualizations

Caption: Workflow for Determining Pen-Strep Cytotoxicity.

Caption: Potential Signaling Effects of Streptomycin.

Conclusion

Penicillin-Streptomycin is an invaluable tool for preventing bacterial contamination in cell culture. However, its use should be approached with a clear understanding of its mechanisms and potential off-target effects. By adhering to recommended concentrations, performing regular quality control checks for mycoplasma, and validating the effects of Pen-Strep on specific cell lines and experimental systems, researchers can minimize experimental variability and ensure the reliability of their results. For sensitive applications, such as studies on mitochondrial function, protein synthesis, or specific signaling pathways, the use of antibiotic-free medium should be considered, provided that stringent aseptic techniques are employed.

References

• 1. Gene Expression Analysis in Bacteria by RT-qPCR | Springer Nature Experiments [experiments.springernature.com]
• 2. pharmacy180.com [pharmacy180.com]
• 3. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of penicillin-streptomycin and other antibiotics on melanogenic parameters in cultured B16/F10 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Influence of penicillin and streptomycin on gene expression of extracellular secretion from human umbilical cord tissue derived mesenchymal stem cells in vitro] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Use antibiotics in cell culture with caution: genome-wide identification of antibiotic-induced changes in gene expression and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. broadpharm.com [broadpharm.com]

Application Notes and Protocols: Working Concentration of Streptomycin in Mammalian Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

Streptomycin, an aminoglycoside antibiotic, is a cornerstone of mammalian cell culture, typically used in combination with penicillin to prevent bacterial contamination.[1][2][3] It functions by inhibiting protein synthesis in bacteria by binding to the 30S ribosomal subunit, which leads to misreading of mRNA and ultimately, cell death.[4][5][6] While highly effective for this purpose, its routine use is a subject of debate due to potential off-target effects on mammalian cells.[7][8][9][10]

The primary concern stems from the evolutionary origin of mitochondria, which possess their own ribosomes (mitoribosomes) that share structural similarities with bacterial ribosomes.[7][11] This similarity makes them a potential unintended target for streptomycin, which can lead to mitochondrial dysfunction, altered cellular metabolism, and confounded experimental results, particularly in studies related to protein synthesis, metabolism, and cell differentiation.[7][8][9] These application notes provide a comprehensive overview of the recommended working concentrations of streptomycin, its off-target effects, and detailed protocols for determining its cytotoxicity in specific cell lines.

Mechanism of Action

Action on Bacteria

Streptomycin is actively transported into the bacterial cell where it irreversibly binds to the 16S rRNA of the 30S ribosomal subunit.[1][6] This binding event disrupts the initiation of protein synthesis and causes misreading of the mRNA codons during elongation, leading to the production of faulty proteins and subsequent bacterial cell death.[4][6]

Off-Target Action on Mammalian Cells

In mammalian cells, the primary off-target is the mitochondrial ribosome.[7][12] Streptomycin can interfere with mitochondrial protein synthesis, which is crucial for producing components of the electron transport chain essential for oxidative phosphorylation.[11] This inhibition can lead to a cascade of downstream effects, including mitochondrial dysfunction, increased production of reactive oxygen species (ROS), and altered cellular energy metabolism.[11][13] Studies have shown these effects can be particularly pronounced in metabolically active cells or cell types that are highly dependent on mitochondrial respiration.[7][11]

Caption: Off-target mechanism of Streptomycin in mammalian cells.

Recommended Working Concentration

For routine prevention of bacterial contamination in mammalian cell culture, the standard and widely adopted concentration of streptomycin is 50 to 100 µg/mL .[10][11] This is typically supplied as a combined Penicillin-Streptomycin (Pen-Strep) solution, which is added to the culture medium at a final concentration of 50-100 I.U./mL penicillin and 50-100 µg/mL streptomycin. While generally considered safe and non-toxic for most robust, continuously growing cell lines, these concentrations can have unintended biological effects.[11]

Quantitative Summary of Off-Target Effects

Long-term exposure to standard working concentrations of streptomycin can have significant effects on specific cell types, which may confound experimental results. The following table summarizes quantitative data from studies on C2C12 mouse myoblasts, highlighting the potential impact on cell differentiation and mitochondrial morphology.

Parameter Measured	Cell Type	Streptomycin Concentration	Observed Effect	Reference
Myotube Diameter	C2C12 Myotubes	100 µg/mL	~40% reduction	[7][8]
Global Protein Synthesis	Differentiating C2C12 Myotubes	100 µg/mL	Significant reduction	[7][8][14]
Myotube Differentiation Index	C2C12 Myotubes	100 µg/mL	25% lower	[7][8][[“]]
Myotube Fusion Index	C2C12 Myotubes	100 µg/mL	60% lower	[7][8][[“]]
Mitochondrial Footprint	C2C12 Myotubes	100 µg/mL	64% smaller	[7][8][14]
Mitochondrial Branch Length	C2C12 Myotubes	100 µg/mL	34% shorter	[7][8][14]
Cell Proliferation	C2C12 Myoblasts	100 µg/mL	No significant effect	[7][14]

Experimental Protocols

It is crucial to empirically determine the cytotoxic concentration of streptomycin for your specific cell line and experimental conditions, especially for sensitive primary cells or when studying metabolism, mitochondrial function, or protein synthesis.

Protocol: Determining Streptomycin Cytotoxicity via MTT Assay

This protocol outlines a method to determine the 50% inhibitory concentration (IC50) of streptomycin for a given mammalian cell line using a colorimetric MTT assay.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Streptomycin sulfate solution (sterile)

• 96-well flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells, then dilute to a concentration of 5 x 10⁴ cells/mL in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well).

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach and resume growth.

• Streptomycin Treatment:

  • Prepare a serial dilution of streptomycin in complete culture medium. A suggested range is from 0 µg/mL (control) up to 20,000 µg/mL.[16] For example: 0, 100, 500, 1000, 2500, 5000, 10000, 20000 µg/mL.

  • Carefully remove the medium from the wells.

  • Add 100 µL of the prepared streptomycin dilutions to the respective wells. Include a "medium only" blank and a "cells with 0 µg/mL streptomycin" control. Use at least triplicate wells for each concentration.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After incubation, add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Subtract the average absorbance of the "medium only" blank from all other readings.

  • Calculate cell viability as a percentage relative to the untreated control cells:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the % Viability against the logarithm of the streptomycin concentration to generate a dose-response curve and determine the IC50 value.

Caption: Workflow for determining Streptomycin cytotoxicity.

Protocol: Preparation of Penicillin-Streptomycin (100x) Stock Solution

While commercially available, a 100x Pen-Strep stock solution can be prepared in the lab.

Materials:

• Penicillin G sodium salt

• Streptomycin sulfate

• Nuclease-free water or 0.9% saline

• Sterile 0.22 µm filter

Procedure:

• Aseptically weigh 1,000,000 units of Penicillin G sodium salt.

• Aseptically weigh 1 gram (1,000,000 µg) of streptomycin sulfate.

• Dissolve both in 100 mL of nuclease-free water or saline. This results in a solution containing 10,000 I.U./mL penicillin and 10,000 µg/mL streptomycin.

• Sterile-filter the solution through a 0.22 µm filter into a sterile container.

• Aliquot into sterile cryovials and store at -20°C.

• For use, add 1 mL of the 100x stock to 99 mL of cell culture medium to achieve a 1x final concentration (100 I.U./mL penicillin, 100 µg/mL streptomycin).

Summary and Recommendations

• Standard Use: For routine cell culture of robust and immortalized cell lines, a working concentration of 50-100 µg/mL of streptomycin is standard practice to prevent bacterial contamination.[11]

• Caution is Advised: Researchers should be aware of the potential for off-target effects, primarily mitochondrial toxicity, which can alter cell physiology and confound experimental data.[7][8][9]

• Experimental Considerations: The use of streptomycin should be carefully evaluated or avoided in studies focusing on:

  • Mitochondrial function and metabolism.

  • Global protein synthesis.

  • Cellular differentiation pathways.

  • Oxidative stress.

• Validation is Key: It is highly recommended to perform a dose-response cytotoxicity assay to determine the sensitivity of your specific cell line to streptomycin. If off-target effects are a concern, consider culturing cells in antibiotic-free medium, relying on stringent aseptic technique to prevent contamination.

References

• 1. Streptomycin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. ペニシリン-ストレプトマイシン溶液、細胞培養用 Pen Strep 溶液（10,000 U/mL） [sigmaaldrich.com]
• 4. Mechanism of action of Streptomycin_Chemicalbook [chemicalbook.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 7. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes | Semantic Scholar [semanticscholar.org]
• 10. reddit.com [reddit.com]
• 11. laboratorynotes.com [laboratorynotes.com]
• 12. researchgate.net [researchgate.net]
• 13. Bactericidal Antibiotics Induce Mitochondrial Dysfunction and Oxidative Damage in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. consensus.app [consensus.app]
• 16. Cytotoxic effect of aminoglycoside antibiotics on the mammalian cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Preparation and Use of Streptomycin Sulfate Stock Solution

Introduction

Streptomycin, an aminoglycoside antibiotic derived from the bacterium Streptomyces griseus, is a vital tool in research and drug development for preventing bacterial contamination.[1] Its sulfate salt is a white, odorless, hygroscopic powder that is freely soluble in water.[1][2] Streptomycin is particularly effective against most Gram-negative and some Gram-positive bacteria.[1] Its mechanism of action involves binding to the 16S rRNA of the bacterial 30S ribosomal subunit, which interferes with the binding of formyl-methionyl-tRNA.[3][4] This action leads to codon misreading, inhibition of protein synthesis, and ultimately, bacterial cell death.[3]

In laboratory settings, streptomycin sulfate is most commonly used as a component of antibiotic cocktails, often combined with penicillin, to prevent bacterial contamination in eukaryotic cell cultures.[3][5] It is also utilized as a selective agent in molecular biology applications for bacteria that have been engineered to carry the aadA resistance gene.[3]

Quantitative Data Summary

For ease of reference, the key physical, chemical, and biological parameters for streptomycin sulfate are summarized in the table below.

Parameter	Value	References
Molecular Formula	(C₂₁H₃₉N₇O₁₂)₂ · 3H₂SO₄	[6]
Molecular Weight	1457.40 g/mol	[6]
Appearance	White to off-white powder	[1][7]
Solubility (Water)	Freely soluble (≥ 100 mg/mL)	[1][8]
Solubility (Other)	DMSO (~2 mg/mL), Dimethylformamide (~13 mg/mL)	[9]
Storage (Powder)	2-8°C or -20°C, desiccated	[6][10]
Storage (Stock Solution)	-20°C (Recommended); 2-8°C (Short-term, up to 1 month)	[8][11]
Stability (Stock Solution)	3-12 months at -20°C	[8][11]
Working Concentration	Cell Culture: 25-100 µg/mL Gene Selection: 50-100 µg/mL	[3][5][12]

Experimental Protocol: Preparation of 50 mg/mL Streptomycin Sulfate Stock Solution

This protocol describes the preparation of a 50 mg/mL stock solution, which can be used as a 1000X concentrate for a final working concentration of 50 µg/mL in culture media.

Materials

• Streptomycin Sulfate powder (CAS No: 3810-74-0)

• Sterile, deionized, distilled, or Milli-Q water

• Sterile serological pipettes

• Sterile 15 mL or 50 mL conical tube

• Sterile 0.22 µm syringe filter

• Sterile syringe (size appropriate for the volume being filtered)

• Sterile, nuclease-free microcentrifuge tubes or cryovials for aliquoting

Safety Precautions

• Streptomycin sulfate is harmful if swallowed and may cause sensitization by inhalation and skin contact. It is suspected of damaging fertility or the unborn child.

• Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and gloves, when handling the powder and solutions.[13][14]

• Handle the powder in a chemical fume hood or a well-ventilated area to avoid creating and inhaling dust.[15][13]

• Consult the Safety Data Sheet (SDS) for complete safety information before starting.[10][13][16]

Procedure

• Calculate and Weigh: In a chemical fume hood, carefully weigh the desired amount of streptomycin sulfate powder. To prepare 10 mL of a 50 mg/mL stock solution, weigh 500 mg of the powder.

• Dissolve: Aseptically transfer the powder into a sterile conical tube. Using a sterile serological pipette, add approximately 8 mL of sterile water to the tube.

• Mix: Cap the tube securely and mix by vortexing or inverting until the powder is completely dissolved.[4]

• Adjust Volume: Once fully dissolved, add sterile water to bring the final volume to 10 mL.[4] Mix the solution again to ensure homogeneity.

• Sterile Filtration: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to the syringe tip.[17]

• Dispense and Aliquot: Carefully dispense the sterilized solution through the filter into a new sterile conical tube. To avoid repeated freeze-thaw cycles, which can degrade the antibiotic, aliquot the stock solution into smaller, single-use volumes (e.g., 500 µL) in sterile microcentrifuge tubes or cryovials.[4][8]

• Label and Store: Clearly label each aliquot with the name of the reagent ("Streptomycin Sulfate"), the concentration (50 mg/mL), the date of preparation, and your initials.

• Storage: Store the aliquots at -20°C. The stock solution is stable for at least 3 to 12 months when stored properly.[8][11]

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and the mechanism of action of streptomycin.

Caption: Workflow for preparing sterile streptomycin sulfate stock solution.

Caption: Mechanism of action of Streptomycin in bacteria.

References

• 1. Streptomycin sulfate | 3810-74-0 [chemicalbook.com]
• 2. Streptomycin Sulfate | C42H84N14O36S3 | CID 19648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. toku-e.com [toku-e.com]
• 4. laboratorynotes.com [laboratorynotes.com]
• 5. nbinno.com [nbinno.com]
• 6. goldbio.com [goldbio.com]
• 7. chembk.com [chembk.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. carlroth.com [carlroth.com]
• 11. Streptomycin Stock Solution [novoprolabs.com]
• 12. Streptomycin sulphate, 10 g, CAS No. 3810-74-0 | Antibiotics, -mycotics | Cell culture | Applications | Carl ROTH - International [carlroth.com]
• 13. biobasic-asia.com [biobasic-asia.com]
• 14. assets.greenbook.net [assets.greenbook.net]
• 15. duchefa-biochemie.com [duchefa-biochemie.com]
• 16. fishersci.com [fishersci.com]
• 17. ibisci.com [ibisci.com]

Application Notes and Protocols for Using Streptomycin to Prevent Bacterial Contamination in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the effective use of streptomycin in mammalian cell culture to prevent bacterial contamination. This document outlines the mechanism of action, potential off-target effects, and detailed protocols for its preparation and application, as well as methods for monitoring potential cytotoxicity and contamination.

Introduction

Bacterial contamination is a persistent challenge in cell culture that can lead to unreliable experimental results and loss of valuable cell lines. Streptomycin, an aminoglycoside antibiotic, is frequently used in combination with penicillin to proactively prevent the growth of both Gram-negative and Gram-positive bacteria in vitro.[1][2] While effective, it is crucial to use streptomycin judiciously and be aware of its potential effects on eukaryotic cells.

Mechanism of Action

Streptomycin's primary antibacterial action is the inhibition of protein synthesis. It binds to the 16S rRNA of the 30S subunit of the bacterial ribosome.[3][4] This binding interferes with the binding of formyl-methionyl-tRNA, leading to misreading of the mRNA codons and the production of non-functional or toxic proteins, ultimately resulting in bacterial cell death.[4][5][6]

While highly selective for prokaryotic ribosomes, streptomycin can have off-target effects on mammalian cells. Due to the evolutionary origin of mitochondria from bacteria, streptomycin can also bind to the mitochondrial ribosome (mitoribosome) in eukaryotic cells.[7] This can disrupt mitochondrial protein synthesis and lead to altered cellular metabolism, reduced cell differentiation, and cytotoxicity.[7][8][9]

Caption: Mechanism of Streptomycin Action in Bacteria.

Data Summary

Recommended Working Concentrations

The recommended working concentration of streptomycin in cell culture media typically ranges from 50 to 100 µg/mL when used in combination with penicillin.[10][11] Commercially available Penicillin-Streptomycin (Pen-Strep) solutions are often supplied as a 100x concentrate.[2][10]

Antibiotic Combination	Typical Stock Concentration (100x)	Recommended Final Concentration
Penicillin-Streptomycin	10,000 U/mL Penicillin, 10,000 µg/mL Streptomycin	100 U/mL Penicillin, 100 µg/mL Streptomycin

Observed Effects on Mammalian Cells

Recent studies have highlighted that streptomycin can have significant effects on mammalian cell physiology. It is crucial to consider these potential off-target effects, especially in sensitive assays or when studying cellular metabolism and differentiation.

Cell Line	Concentration	Observed Effect	Reference
C2C12 myotubes	Not specified	~40% reduction in myotube diameter, reduced protein synthesis rate, 25% lower differentiation index, 60% lower fusion index.[7][8][9]	[7][8][9]
C2C12 myoblasts	Not specified	No impairment of proliferation rate.[7][8]	[7][8]
HepG2	Not specified	Altered gene expression, particularly in xenobiotic metabolism signaling pathways.[12]	[12]
BHK-21	3500 - 7500 µg/mL	Significant decrease in cell viability.[13]	[13]
FEA	2500 - 3000 µg/mL	Significant decrease in cell viability.[13]	[13]
VERO	20000 µg/mL	Significant reduction in cell viability.[13]	[13]

Experimental Protocols

Preparation of Streptomycin Stock Solution (50 mg/mL)

This protocol describes the preparation of a 50 mg/mL (50,000 µg/mL) stock solution of streptomycin sulfate.

Materials:

• Streptomycin sulfate powder

• Deionized or Milli-Q water, sterile

• 15 mL sterile conical tube

• 0.22 µm syringe filter

• Sterile syringes

• Sterile microcentrifuge tubes for aliquoting

Procedure:

• Weigh 500 mg of streptomycin sulfate powder and transfer it to a 15 mL sterile conical tube.[3]

• Add 9 mL of sterile deionized water to the tube.[3]

• Vortex or mix gently until the powder is completely dissolved.

• Adjust the final volume to 10 mL with sterile deionized water.[3]

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquot the sterilized stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile microcentrifuge tubes.

• Store the aliquots at -20°C for long-term storage.[3]

Protocol for Using Penicillin-Streptomycin in Cell Culture

Materials:

• Complete cell culture medium

• 100x Penicillin-Streptomycin solution (e.g., 10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

Procedure:

• Thaw the 100x Penicillin-Streptomycin solution at room temperature or in a 37°C water bath.

• Aseptically add the Pen-Strep solution to the complete cell culture medium to achieve a 1x final concentration. For example, add 5 mL of 100x Pen-Strep to 495 mL of medium for a final volume of 500 mL.

• The final concentration will be 100 U/mL penicillin and 100 µg/mL streptomycin.

• Store the supplemented medium at 4°C and protect it from light.

Note: It is considered good cell culture practice to only use antibiotics when necessary and for short periods, as their long-term use can mask low-level contamination and may lead to the development of antibiotic-resistant bacteria.[1]

Protocol for Detecting Bacterial Contamination

Regular monitoring for bacterial contamination is essential.

A. Visual and Microscopic Examination:

• Visual Inspection: Observe the culture medium for any signs of contamination. Bacterial contamination often causes the medium to become turbid or cloudy and may lead to a rapid drop in pH, indicated by a color change of the phenol red indicator from red to yellow.[14][15]

• Microscopic Examination: Using a phase-contrast microscope at high magnification (200-400x), look for small, dark, motile or non-motile particles between the cells. Bacteria can appear as small rods, spheres, or spirals.[14]

B. Microbiological Culture Test:

• Aseptically transfer a small aliquot (e.g., 100 µL) of the cell culture supernatant to a sterile tube containing a general-purpose bacterial growth medium, such as Luria-Bertani (LB) broth.[16]

• Incubate the broth at 37°C for 24-48 hours.

• Observe the broth for any signs of turbidity, which indicates bacterial growth.

C. PCR-Based Detection: For more sensitive and specific detection, PCR can be used to amplify conserved bacterial genes, such as the 16S rRNA gene, from a sample of the cell culture supernatant or cell lysate.[17]

Caption: Workflow for Detecting Bacterial Contamination.

Protocol for Assessing Streptomycin Cytotoxicity

If there are concerns about the effects of streptomycin on a specific cell line, a cytotoxicity assay can be performed.

Materials:

• Cells of interest

• Complete culture medium with and without streptomycin at various concentrations

• 96-well cell culture plates

• MTT or other viability assay reagents

• Plate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Remove the medium and replace it with fresh medium containing a serial dilution of streptomycin (e.g., 0, 50, 100, 200, 400, 800 µg/mL). Include a control group with no streptomycin.

• Incubate the cells for a period relevant to your experiments (e.g., 24, 48, or 72 hours).

• Perform a cell viability assay, such as the MTT assay, according to the manufacturer's instructions.

• Measure the absorbance using a plate reader.

• Calculate the percentage of cell viability for each streptomycin concentration relative to the untreated control.

• Plot the results to determine the concentration at which streptomycin exhibits significant cytotoxicity for your cell line.

Alternatives to Streptomycin

If streptomycin is found to be detrimental to a particular cell line or experiment, other antibiotics can be considered.

• Gentamicin: A broad-spectrum aminoglycoside antibiotic that is effective against both Gram-positive and Gram-negative bacteria.[2]

• Kanamycin: Another aminoglycoside antibiotic with a broad spectrum of activity.[2]

It is important to test any new antibiotic for potential cytotoxicity on the specific cell line being used. The most effective method for preventing contamination remains the consistent practice of strict aseptic techniques.[1]

Signaling Pathway Considerations

Streptomycin's impact on eukaryotic cells, particularly on mitochondrial function, can influence various cellular signaling pathways. The inhibition of mitochondrial protein synthesis can lead to a decrease in the levels of electron transport chain components, resulting in mitochondrial dysfunction. This can trigger cellular stress responses and affect pathways related to cell growth, differentiation, and apoptosis.

Caption: Potential Off-Target Effects of Streptomycin on Eukaryotic Cells.

References

• 1. nbinno.com [nbinno.com]
• 2. Pen-Strep - Wikipedia [en.wikipedia.org]
• 3. laboratorynotes.com [laboratorynotes.com]
• 4. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 5. Mechanism of action of Streptomycin_Chemicalbook [chemicalbook.com]
• 6. Molecular Structure Reveals How the Antibiotic Streptomycin Works | BNL Newsroom [bnl.gov]
• 7. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. research.vu.nl [research.vu.nl]
• 10. celprogen.com [celprogen.com]
• 11. researchgate.net [researchgate.net]
• 12. Use antibiotics in cell culture with caution: genome-wide identification of antibiotic-induced changes in gene expression and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. How to recognize bacterial contamination in your cell culture - Eppendorf South Asia Pacific [eppendorf.com]
• 15. azolifesciences.com [azolifesciences.com]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Streptomycin for Selection of Transformed Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptomycin, an aminoglycoside antibiotic, is a powerful tool in molecular biology for the selection of successfully transformed bacteria. Its specific mechanism of action, targeting bacterial ribosomes, allows for the stringent selection of cells that have incorporated a plasmid containing the corresponding resistance gene, most commonly the aadA gene. These application notes provide a comprehensive overview of the principles and protocols for using streptomycin as a selective agent in bacterial transformation experiments.

Streptomycin functions by binding to the 30S ribosomal subunit in bacteria, which interferes with the initiation of protein synthesis and causes misreading of mRNA.[1][2] This disruption of protein synthesis is ultimately lethal to susceptible bacteria.[1][2] Resistance to streptomycin is primarily conferred by the aadA gene, which encodes an aminoglycoside adenylyltransferase.[3][4][5] This enzyme modifies streptomycin through adenylylation, preventing it from binding to the ribosome and thereby allowing the transformed bacteria to survive and proliferate in the presence of the antibiotic.[5][6]

Quantitative Data Summary

The effective concentration of streptomycin for selection can vary depending on the bacterial species and the specific experimental conditions. The following tables summarize recommended concentrations for stock solutions and working concentrations in different media.

Table 1: Streptomycin Stock Solution Preparation
Parameter	Recommendation
Solvent	Deionized Water
Stock Concentration	10 mg/mL to 100 mg/mL[7][8]
Sterilization	Filter Sterilization (0.22 µm filter)
Storage	-20°C in aliquots

Table 2: Recommended Working Concentrations of Streptomycin for Selection
Bacterial Species	Medium	Working Concentration
Escherichia coli (e.g., DH5α)	LB Agar/Broth	50 - 100 µg/mL[9][10][11]
Agrobacterium tumefaciens	LB Agar/Broth	100 - 300 µg/mL[7]
Borrelia burgdorferi	BSK-H Medium	20 - 80 µg/mL[12]
Myxococcus xanthus	CTPM Medium	1.0 mg/mL[3]

Experimental Protocols

Protocol 1: Preparation of Streptomycin-Selective LB Agar Plates

• Prepare Luria-Bertani (LB) agar according to standard protocols.

• Autoclave the LB agar to sterilize it.

• Allow the autoclaved agar to cool to approximately 50°C in a water bath. It is crucial not to add the antibiotic to agar that is too hot, as this can cause its degradation.[10][13]

• Add the appropriate volume of a filter-sterilized streptomycin stock solution to achieve the desired final working concentration (refer to Table 2).

• Mix the agar and streptomycin solution thoroughly by swirling the flask.

• Pour the plates and allow them to solidify at room temperature.

• Store the plates at 4°C for up to 30 days.[14]

Protocol 2: Heat Shock Transformation of E. coli and Streptomycin Selection

This protocol is a standard method for the transformation of chemically competent E. coli.

• Thaw a 50 µL aliquot of chemically competent E. coli cells on ice.[1][15]

• Add 1-5 µL of plasmid DNA (containing the aadA resistance gene) to the competent cells.[1]

• Gently mix the DNA and cells by flicking the tube.[1]

• Incubate the cell-DNA mixture on ice for 20-30 minutes.[1]

• Heat shock the cells by placing the tube in a 42°C water bath for 30-60 seconds.[1][15]

• Immediately transfer the tube back to ice for 2 minutes.[1]

• Add 250-1000 µL of pre-warmed, antibiotic-free SOC or LB medium to the tube.[1]

• Incubate the cells at 37°C for 1 hour with shaking (approximately 225 rpm). This recovery period allows for the expression of the streptomycin resistance gene.[16]

• Plate 50-200 µL of the transformation mixture onto pre-warmed LB agar plates containing streptomycin at the appropriate concentration.

• Incubate the plates overnight at 37°C.

• The following day, colonies of successfully transformed bacteria should be visible.

Protocol 3: Electroporation of E. coli and Streptomycin Selection

Electroporation is an alternative method for bacterial transformation that uses an electrical pulse to create transient pores in the cell membrane.

• Thaw a 50 µL aliquot of electrocompetent E. coli cells on ice.

• Add 1-2 µL of plasmid DNA (containing the aadA resistance gene) to the cells. It is important to use DNA with a low salt concentration to prevent arcing during electroporation.[16]

• Gently mix and transfer the cell-DNA mixture to a pre-chilled electroporation cuvette (0.1 or 0.2 cm gap).

• Pulse the mixture using an electroporator. Typical settings for E. coli are 1.8 kV, 25 µF, and 200 Ω.[17]

• Immediately add 950 µL of room temperature SOC or LB medium (without antibiotics) to the cuvette.

• Transfer the cell suspension to a microfuge tube and incubate at 37°C for 1 hour with shaking (250 rpm) to allow for the expression of the resistance gene.

• Plate 50-200 µL of the cell suspension onto pre-warmed LB agar plates containing streptomycin.

• Incubate the plates overnight at 37°C.

• Observe colonies of transformed bacteria on the following day.

Visualizations

Caption: Mechanism of streptomycin action in susceptible bacteria.

Caption: Mechanism of streptomycin resistance conferred by the aadA gene.

Caption: Experimental workflow for bacterial transformation and selection.

References

• 1. addgene.org [addgene.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. The aadA Gene of Plasmid R100 Confers Resistance to Spectinomycin and Streptomycin in Myxococcus xanthus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Spectinomycin/Streptomycin Resistance Gene, aadA14, from Pasteurella multocida - PMC [pmc.ncbi.nlm.nih.gov]
• 5. idosi.org [idosi.org]
• 6. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 7. researchgate.net [researchgate.net]
• 8. Growth Of Bacterial Cultures [qiagen.com]
• 9. teknova.com [teknova.com]
• 10. researchgate.net [researchgate.net]
• 11. Working concentration with Spectinomycin - Bacteria Escherichia coli - BNID 108853 [bionumbers.hms.harvard.edu]
• 12. aadA Confers Streptomycin Resistance in Borrelia burgdorferi - PMC [pmc.ncbi.nlm.nih.gov]
• 13. static.igem.org [static.igem.org]
• 14. interchim.fr [interchim.fr]
• 15. Protocol for bacterial transformation – heat shock method – BBS OER Lab Manual [ecampusontario.pressbooks.pub]
• 16. Bacterial Transformation Workflow | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. streptomyces.org.uk [streptomyces.org.uk]

Application Notes and Protocols: Streptomycin Sulfate for Plasmid Selection in E. coli

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of streptomycin sulfate for the selection of plasmids in Escherichia coli. This document includes detailed protocols for the preparation of stock solutions and media, as well as a summary of recommended working concentrations and an overview of the underlying biochemical mechanisms.

Introduction

Streptomycin, an aminoglycoside antibiotic first isolated from Streptomyces griseus, is a potent inhibitor of bacterial protein synthesis.[1][2] In molecular biology, streptomycin sulfate is frequently employed as a selective agent to ensure the maintenance of plasmids conferring streptomycin resistance in E. coli. Plasmids engineered for this purpose typically carry a resistance gene, such as aadA, which encodes an enzyme that inactivates the antibiotic.[3][4] This selection system is crucial for preventing the loss of the plasmid during bacterial replication and for ensuring that only bacteria successfully transformed with the desired plasmid will proliferate.

Mechanism of Action and Resistance

Streptomycin exerts its bactericidal effect by binding to the 30S subunit of the bacterial ribosome.[5][6] This binding event interferes with the initiation of protein synthesis and can also cause misreading of the mRNA template, leading to the production of nonfunctional or toxic proteins.[1][5][6] Ultimately, the disruption of protein synthesis results in bacterial cell death.[1][6]

Resistance to streptomycin in E. coli is commonly conferred by plasmid-borne genes. The aadA gene, for instance, encodes an aminoglycoside adenylyltransferase that modifies streptomycin, rendering it unable to bind to the ribosome.[3] Another mechanism of resistance can arise from mutations in the bacterial rpsL gene, which encodes the ribosomal protein S12, a component of the 30S subunit.[5] These mutations can alter the binding site of streptomycin, thereby preventing its inhibitory action.

Signaling Pathway of Streptomycin Action and Resistance

References

• 1. Streptomycin - Wikipedia [en.wikipedia.org]
• 2. Streptomycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Novel Streptomycin and Spectinomycin Resistance Gene as a Gene Cassette within a Class 1 Integron Isolated from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. toku-e.com [toku-e.com]
• 5. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 6. What is Streptomycin Sulfate used for? [synapse.patsnap.com]

Application Notes: Streptomycin Sulfate for Preventing Agrobacterium Overgrowth

Introduction

Agrobacterium tumefaciens-mediated transformation is a fundamental technique in plant genetic engineering for developing genetically modified plants and studying gene function.[1] A critical challenge in this process is the potential for overgrowth of Agrobacterium following the co-cultivation step.[1] This overgrowth can lead to competition for nutrients, necrosis of plant tissues (explants), and ultimately, failure to regenerate transgenic plants.[2] Therefore, the complete elimination of Agrobacterium is a crucial step. Streptomycin sulfate, an aminoglycoside antibiotic, is frequently used in plant tissue culture to control and eliminate such bacterial contamination.[3][4] These application notes provide a comprehensive guide for researchers on the effective use of streptomycin sulfate for this purpose.

Mechanism of Action

Streptomycin sulfate is a bactericidal antibiotic, meaning it actively kills bacteria.[2] Its mechanism of action involves the inhibition of protein synthesis, which is essential for bacterial survival.[5][6] The process occurs as follows:

• Binding to Ribosome: Streptomycin specifically binds to the 16S rRNA component of the 30S ribosomal subunit in bacteria.[3][6][7][8]

• Inhibition of Initiation: This binding interferes with the proper assembly of the initiation complex, preventing the start of protein translation.[6][8]

• mRNA Misreading: The binding of streptomycin distorts the ribosome's structure, causing it to misread the mRNA codons during the elongation phase of protein synthesis.[3][6][9]

• Faulty Protein Production: This misreading leads to the incorporation of incorrect amino acids into the growing polypeptide chain, resulting in the production of nonfunctional or toxic proteins.[6][7]

• Cell Death: The accumulation of these faulty proteins disrupts essential cellular processes, leading to bacterial cell death.[3][7]

References

• 1. Preventing Agrobacterium Overgrowth in Plant Transformation- Crop Biotech Update (March 15, 2023) | Crop Biotech Update - ISAAA.org [isaaa.org]
• 2. benchchem.com [benchchem.com]
• 3. Streptomycin - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 7. Mechanism of action of Streptomycin_Chemicalbook [chemicalbook.com]
• 8. himedialabs.com [himedialabs.com]
• 9. Molecular Structure Reveals How the Antibiotic Streptomycin Works | BNL Newsroom [bnl.gov]

Application Notes and Protocols for the Use of Streptomycin in Mycobacterium tuberculosis Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of streptomycin in Mycobacterium tuberculosis research, including its mechanism of action, resistance pathways, and detailed protocols for susceptibility testing.

Introduction

Streptomycin, an aminoglycoside antibiotic isolated from Streptomyces griseus, was the first effective drug for the treatment of tuberculosis (TB).[1][2] Its introduction in 1944 revolutionized TB therapy.[1][2] Although its use as a first-line agent has diminished due to the emergence of resistance, streptomycin remains a crucial tool in TB research and is still used in specific treatment regimens for drug-susceptible TB and certain cases of multidrug-resistant TB (MDR-TB).[1][3] Understanding its mechanism of action and the genetic basis of resistance is fundamental for developing new anti-tubercular agents and for the effective use of existing therapies.

Mechanism of Action

Streptomycin exerts its bactericidal effect by inhibiting protein synthesis in Mycobacterium tuberculosis.[4][5] The primary target is the 30S ribosomal subunit.[2][5][6]

Key Steps in the Mechanism of Action:

• Binding to the 30S Ribosomal Subunit: Streptomycin binds irreversibly to the 16S rRNA component of the 30S subunit, specifically near the A-site (aminoacyl-tRNA binding site).[2][5][7] This interaction also involves the ribosomal protein S12, encoded by the rpsL gene.[8][9]

• Interference with Translation Initiation: The binding of streptomycin interferes with the proper binding of formyl-methionyl-tRNA to the 30S subunit, which is a critical step in the initiation of protein synthesis.[2][5]

• Codon Misreading: The presence of streptomycin induces conformational changes in the ribosome, leading to the misreading of the mRNA codons during the elongation phase of protein synthesis.[2][5]

• Inhibition of Protein Synthesis and Cell Death: The culmination of these events is the inhibition of protein synthesis, leading to the production of non-functional or truncated proteins.[2][7] This disruption of essential cellular processes ultimately results in bacterial cell death.

Diagram 1: Mechanism of action of streptomycin in M. tuberculosis.

Mechanisms of Resistance

Resistance to streptomycin in M. tuberculosis is primarily attributed to chromosomal mutations that alter the drug's target site or other cellular processes.[1][10] Unlike many other bacteria, horizontal gene transfer of resistance determinants is not a significant factor in M. tuberculosis.

Primary Resistance Mechanisms:

• Mutations in the rpsL Gene: The rpsL gene encodes the ribosomal protein S12.[1][11] Missense mutations in this gene, particularly at codons 43 and 88, are a major cause of high-level streptomycin resistance.[1][11][12] These mutations alter the structure of the S12 protein, thereby reducing the binding affinity of streptomycin to the ribosome.[8]

• Mutations in the rrs Gene: The rrs gene encodes the 16S rRNA.[1][11] Point mutations in specific regions of the 16S rRNA, notably around nucleotides 530 and 912, can also confer streptomycin resistance by disrupting the drug's binding site.[1][9][13]

• Mutations in the gid Gene: The gid gene (glucose-inhibited division protein B) encodes a 7-methylguanosine (m7G) methyltransferase that modifies the 16S rRNA.[1][3][11] Mutations in gid can lead to the loss of this methylation, which in turn reduces the binding of streptomycin and typically confers low-level resistance.[3]

Other Resistance Mechanisms:

Less common mechanisms of resistance can include mutations affecting drug efflux pumps and other general drug resistance pathways.[1][11]

Diagram 2: Primary mechanisms of streptomycin resistance in M. tuberculosis.

Quantitative Data

The following tables summarize key quantitative data related to streptomycin's activity against M. tuberculosis.

Table 1: Minimum Inhibitory Concentrations (MICs) of Streptomycin against M. tuberculosis

Strain Type	MIC Range (µg/mL)	Typical Breakpoint for Susceptibility (µg/mL)	Reference(s)
Susceptible ("Wild-type")	< 1.0 - 2.0	≤ 2.0	[14][15]
Low-Level Resistance (gidB mutations)	1.0 - 8.0	> 2.0	[15][16][17]
High-Level Resistance (rpsL or rrs mutations)	> 8.0 - > 500	> 2.0	[13][18]

Table 2: Prevalence of Streptomycin Resistance Mutations in Resistant Isolates

Gene	Mutation	Prevalence in Resistant Isolates	Level of Resistance	Reference(s)
rpsL	K43R	~60-70%	High	[12]
rpsL	K88R	Varies	High	[3]
rrs	530 loop mutations	Varies	High	[1][13]
rrs	912 region mutations	Varies	High	[1][13]
gidB	Various non-synonymous SNPs	Varies	Low	[1][3][11]

Experimental Protocols

Accurate determination of streptomycin susceptibility is critical for both clinical management and research. The following are detailed protocols for commonly used methods. Note: All work with live M. tuberculosis cultures must be performed in a Biosafety Level 3 (BSL-3) laboratory by trained personnel.[19]

Protocol 1: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of streptomycin in a 96-well plate format.

Materials:

• Middlebrook 7H9 broth base

• Oleic acid-albumin-dextrose-catalase (OADC) enrichment

• Streptomycin sulfate powder

• Sterile 96-well microtiter plates

• M. tuberculosis isolate for testing

• M. tuberculosis H37Rv (ATCC 27294) as a susceptible control

• Streptomycin-resistant M. tuberculosis strain (e.g., ATCC 35820) as a resistant control

• Sterile saline with 0.05% Tween 80

• McFarland 1.0 turbidity standard

• Resazurin or AlamarBlue reagent

Procedure:

• Prepare Streptomycin Stock Solution: Prepare a stock solution of streptomycin (e.g., 1000 µg/mL) in sterile distilled water and filter-sterilize.

• Prepare Culture Medium: Prepare Middlebrook 7H9 broth supplemented with 10% OADC.

• Prepare Drug Dilutions: In a 96-well plate, perform serial two-fold dilutions of streptomycin in the 7H9-OADC broth to achieve a final concentration range (e.g., from 32 µg/mL to 0.125 µg/mL).[20] Leave wells for growth control (no drug) and sterility control (no bacteria).

• Prepare Inoculum: From a fresh culture of M. tuberculosis, prepare a cell suspension in saline-Tween 80 and adjust the turbidity to match a McFarland 1.0 standard. Dilute this suspension 1:25 in 7H9-OADC broth.[20]

• Inoculate Plate: Add 100 µL of the diluted bacterial suspension to each well (except the sterility control). The final volume in each well should be 200 µL.

• Incubation: Seal the plate and incubate at 37°C.

• Read Results: After 7-14 days of incubation, add a growth indicator like resazurin. A color change (e.g., from blue to pink) indicates bacterial growth. The MIC is the lowest concentration of streptomycin that prevents this color change.[19]

Diagram 3: Workflow for broth microdilution MIC testing.

Protocol 2: Agar Proportion Method for Susceptibility Testing

This is the gold standard method for determining the proportion of resistant bacilli in a culture.

Materials:

• Middlebrook 7H10 or 7H11 agar base

• OADC enrichment

• Streptomycin sulfate

• Petri dishes

• M. tuberculosis isolate

• Control strains (susceptible and resistant)

• Sterile saline with 0.05% Tween 80

Procedure:

• Prepare Drug-Containing Media: Prepare Middlebrook 7H10/7H11 agar according to the manufacturer's instructions. After autoclaving and cooling to 45-50°C, add OADC. For the drug-containing plates, add streptomycin to a final concentration of 2.0 µg/mL. Pour plates for both drug-free (control) and drug-containing media.

• Prepare Inoculum: Prepare a bacterial suspension adjusted to a McFarland 1.0 standard. Prepare two dilutions of this suspension: 10-2 and 10-4.

• Inoculate Plates: Inoculate the drug-free and drug-containing plates with 100 µL of both the 10-2 and 10-4 dilutions.

• Incubation: Incubate the plates at 37°C in a CO2-permeable bag for 3-4 weeks.

• Read Results: Count the number of colonies on both the drug-free and drug-containing plates.

• Calculate Percentage of Resistance:

  • Percentage Resistance = (Colony count on drug plate / Colony count on control plate) x 100

  • The strain is considered resistant if the percentage of resistance is ≥1%.[21]

Diagram 4: Workflow for the agar proportion method.

Protocol 3: Molecular Detection of Resistance Mutations

This protocol outlines the general steps for identifying mutations in rpsL, rrs, and gidB using PCR and Sanger sequencing.

Materials:

• Genomic DNA extracted from M. tuberculosis culture

• Primers specific for flanking the target regions of rpsL, rrs, and gidB

• PCR master mix

• Thermocycler

• DNA purification kit

• Sequencing facility or reagents

Procedure:

• DNA Extraction: Extract high-quality genomic DNA from the M. tuberculosis isolate.

• PCR Amplification:

  • Set up PCR reactions for each target gene (rpsL, rrs, gidB) using specific primers.

  • Perform PCR using an appropriate annealing temperature and extension time for each primer set.

  • Verify the amplification of the correct product size by agarose gel electrophoresis.

• PCR Product Purification: Purify the PCR products to remove primers and dNTPs.

• Sanger Sequencing: Send the purified PCR products for bidirectional Sanger sequencing.

• Sequence Analysis:

  • Assemble the forward and reverse sequencing reads.

  • Align the consensus sequence with the wild-type reference sequence of M. tuberculosis H37Rv.

  • Identify any nucleotide substitutions, insertions, or deletions.

  • Translate nucleotide changes in coding regions (rpsL, gidB) to determine their effect on the amino acid sequence.

Conclusion

Streptomycin, despite the prevalence of resistance, remains a cornerstone in the study of M. tuberculosis. A thorough understanding of its interactions with the mycobacterial ribosome and the molecular basis of resistance is essential for the development of novel therapeutics and diagnostic tools. The protocols provided here offer standardized methods for assessing streptomycin's efficacy and for investigating the mechanisms that lead to its failure, thereby guiding both basic research and clinical applications.

References

• 1. The Neglected Contribution of Streptomycin to the Tuberculosis Drug Resistance Problem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Streptomycin - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Investigation of the in vitro activity of streptomycin against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 6. Binding energies of the drugs capreomycin and streptomycin in complex with tuberculosis bacterial ribosome subunits - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Molecular Mechanisms of Intrinsic Streptomycin Resistance in Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular basis of streptomycin resistance in Mycobacterium tuberculosis: alterations of the ribosomal protein S12 gene and point mutations within a functional 16S ribosomal RNA pseudoknot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Characterization of streptomycin resistance mechanisms among Mycobacterium tuberculosis isolates from patients in New York City - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Minimal inhibitory concentrations of isoniazid, rifampin, ethambutol, and streptomycin against Mycobacterium tuberculosis strains isolated before treatment of patients in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evidence for Expanding the Role of Streptomycin in the Management of Drug-Resistant Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Minimal inhibitory concentrations of first-line drugs of multidrug-resistant tuberculosis isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. microbiologyresearch.org [microbiologyresearch.org]
• 21. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex for first and second line drugs by broth dilution in a microtiter plate format - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Streptomycin Sulfate as a Selective Agent in Molecular Cloning

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptomycin, an aminoglycoside antibiotic, is a potent inhibitor of protein synthesis in a wide range of prokaryotes. Its mechanism of action involves binding to the 30S ribosomal subunit, which leads to the misreading of mRNA and ultimately results in bacterial cell death.[1] This property makes streptomycin sulfate a valuable selective agent in molecular cloning for isolating and maintaining bacterial strains that harbor a plasmid containing a streptomycin resistance gene. The most common resistance gene used is the aadA gene, which encodes an aminoglycoside-3'-adenyltransferase, an enzyme that inactivates streptomycin. This document provides detailed application notes and protocols for the effective use of streptomycin sulfate as a selective agent in your molecular cloning workflows.

Mechanism of Action

Streptomycin exerts its bactericidal effect by targeting the bacterial ribosome. Specifically, it binds to the S12 protein of the 30S ribosomal subunit. This binding event interferes with the initiation of protein synthesis and causes misreading of the genetic code during translation. The resulting aberrant proteins can be non-functional or toxic to the bacterial cell, leading to a cascade of events that culminates in cell death.

Resistance to streptomycin in molecular cloning is typically conferred by the presence of a resistance gene on a plasmid vector. A commonly used marker is the aadA gene, which adenylates streptomycin, thereby inactivating the antibiotic and allowing the host bacterium to survive and proliferate.

Data Presentation

Recommended Working Concentrations of Streptomycin Sulfate

The optimal concentration of streptomycin sulfate for selection can vary depending on the bacterial species, the specific strain, and the copy number of the plasmid. It is always recommended to determine the minimum inhibitory concentration (MIC) for your specific bacterial strain. However, the following table provides generally effective starting concentrations for common laboratory strains.

Bacterial Species	Strain Example	Recommended Working Concentration (µg/mL)
Escherichia coli	DH5α, BL21	50 - 100
Agrobacterium tumefaciens	LBA4404, GV3101	100 - 300[1][2]
Bacillus subtilis	168	100[3]
Pseudomonas aeruginosa	PAO1	Sub-MIC (determined by kill curve)[4][5]

Representative Minimum Inhibitory Concentration (MIC) Data

The following table illustrates an example of MIC data determination for E. coli using a broth microdilution method. The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

Streptomycin Sulfate Concentration (µg/mL)	Well 1	Well 2	Well 3	Well 4	Well 5	Well 6	Well 7	Well 8	Well 9	Well 10
Growth (+/-)	-	-	-	-	+	+	+	+	+	+
Concentration	16	8	4	2	1	0.5	0.25	0.125	0.0625	0 (Control)
Result	No Growth	No Growth	No Growth	No Growth	Growth	Growth	Growth	Growth	Growth	Growth
MIC	2 µg/mL

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) - Broth Microdilution Method

This protocol is essential for determining the lowest effective concentration of streptomycin sulfate required to inhibit the growth of your specific bacterial host strain.

Materials:

• Streptomycin sulfate stock solution (e.g., 10 mg/mL in sterile deionized water, filter-sterilized)

• Bacterial culture in logarithmic growth phase

• Sterile 96-well microtiter plate

• Sterile liquid growth medium (e.g., LB broth)

• Micropipettes and sterile tips

• Incubator

Procedure:

• Prepare Serial Dilutions:

  • Add 100 µL of sterile growth medium to wells 2 through 10 of a 96-well plate.

  • Add 200 µL of a diluted streptomycin stock solution (e.g., 32 µg/mL) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and then transferring 100 µL from well 2 to well 3, and so on, until well 9. Discard 100 µL from well 9. Well 10 will serve as the no-antibiotic control.

• Inoculate with Bacteria:

  • Dilute the overnight bacterial culture to a standardized concentration (e.g., 1 x 10^5 CFU/mL).

  • Add 100 µL of the diluted bacterial culture to each well (wells 1-10).

• Incubation:

  • Cover the plate and incubate at the optimal temperature for your bacterial strain (e.g., 37°C for E. coli) for 18-24 hours with shaking.

• Data Analysis:

  • After incubation, visually inspect the wells for turbidity. The lowest concentration of streptomycin that prevents visible growth is the MIC.

Protocol 2: Bacterial Kill Curve Assay

A kill curve is a time-course experiment to determine the rate at which a specific concentration of an antibiotic kills a bacterial population. This is particularly useful for optimizing the selection process.

Materials:

• Bacterial culture in logarithmic growth phase

• Streptomycin sulfate at various concentrations (e.g., 0.5x MIC, 1x MIC, 2x MIC, 4x MIC)

• Sterile liquid growth medium

• Sterile culture tubes or flasks

• Spectrophotometer

• Plates with solid growth medium for CFU counting

• Incubator

Procedure:

• Culture Preparation:

  • Inoculate a flask of liquid medium with the bacterial strain of interest and grow to early-log phase (OD600 ≈ 0.2-0.4).

• Antibiotic Treatment:

  • Prepare several flasks, each containing the same volume of fresh medium.

  • Add streptomycin sulfate to each flask to achieve the desired final concentrations (e.g., 0, 1, 2, 4, 8 µg/mL). One flask will be a no-antibiotic control.

  • Inoculate each flask with the early-log phase culture to a starting OD600 of approximately 0.05.

• Time-Course Sampling:

  • Incubate the flasks at the appropriate temperature with shaking.

  • At regular time intervals (e.g., 0, 1, 2, 4, 6, 8, and 24 hours), remove an aliquot from each flask.

• Viable Cell Counting:

  • Perform serial dilutions of each aliquot in sterile saline or medium.

  • Plate the dilutions onto antibiotic-free agar plates.

  • Incubate the plates overnight and count the number of colony-forming units (CFUs).

• Data Analysis:

  • Calculate the CFU/mL for each time point and antibiotic concentration.

  • Plot the log(CFU/mL) versus time for each concentration to generate the kill curve.

Example Kill Curve Data Table:

Time (hours)	Control (0 µg/mL) CFU/mL	1 µg/mL CFU/mL	2 µg/mL CFU/mL	4 µg/mL CFU/mL	8 µg/mL CFU/mL
0	1.2 x 10^6	1.1 x 10^6	1.3 x 10^6	1.2 x 10^6	1.1 x 10^6
1	2.5 x 10^6	1.0 x 10^6	8.5 x 10^5	5.0 x 10^5	2.1 x 10^5
2	5.1 x 10^6	9.2 x 10^5	5.4 x 10^5	1.2 x 10^5	5.0 x 10^4
4	2.0 x 10^7	7.5 x 10^5	1.1 x 10^5	2.3 x 10^4	<100
6	8.3 x 10^7	4.3 x 10^5	2.0 x 10^4	<100	0
8	2.1 x 10^8	1.5 x 10^5	<100	0	0
24	1.5 x 10^9	<100	0	0	0

Protocol 3: Selection of Transformants after Bacterial Transformation

This protocol describes the use of streptomycin sulfate to select for bacteria that have been successfully transformed with a plasmid carrying a streptomycin resistance gene.

Materials:

• Competent bacterial cells

• Plasmid DNA with a streptomycin resistance marker

• SOC or LB medium

• LB agar plates containing the appropriate concentration of streptomycin sulfate

• Incubator

Procedure:

• Transformation:

  • Perform bacterial transformation using your standard protocol (e.g., heat shock or electroporation).

• Recovery:

  • After the transformation step, add 250-1000 µL of antibiotic-free SOC or LB medium to the cells.

  • Incubate the cells at their optimal growth temperature with shaking for 1-2 hours. This allows the bacteria to express the streptomycin resistance gene.

• Plating:

  • Spread an appropriate volume (e.g., 50-200 µL) of the recovered cells onto LB agar plates containing streptomycin sulfate at the predetermined selective concentration.

• Incubation:

  • Incubate the plates overnight at the optimal growth temperature.

• Colony Selection:

  • Only bacteria that have successfully taken up the plasmid will be able to grow and form colonies. These colonies can then be picked for further analysis (e.g., plasmid purification, sequencing).

Visualizations

Caption: Mechanism of Action of Streptomycin Sulfate.

Caption: Workflow for Selecting Transformed Bacteria.

References

• 1. researchgate.net [researchgate.net]
• 2. innspub.net [innspub.net]
• 3. Acquisition of Certain Streptomycin-Resistant (str) Mutations Enhances Antibiotic Production in Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Streptomycin mediated biofilm inhibition and suppression of virulence properties in Pseudomonas aeruginosa PAO1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Bacterial Contamination in Cell Culture with Streptomycin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing bacterial contamination in cell culture, with a specific focus on the use of streptomycin.

Frequently Asked Questions (FAQs)

Q1: What is streptomycin and how does it work to prevent bacterial contamination in cell culture?

Streptomycin is an aminoglycoside antibiotic that is effective against a wide range of both Gram-positive and Gram-negative bacteria.[1][2] It functions by inhibiting protein synthesis in bacteria.[1] Specifically, it binds to the 16S rRNA of the 30S ribosomal subunit.[3][4] This binding interferes with the initiation of protein synthesis and causes misreading of the mRNA codons, leading to the production of nonfunctional or toxic proteins, which ultimately results in bacterial cell death.[3][4]

Q2: What is the recommended working concentration of streptomycin in cell culture?

The typical working concentration of streptomycin in cell culture media is between 50 to 100 µg/mL. It is commonly used in combination with penicillin to create a broad-spectrum antibiotic solution. A common commercially available solution is Penicillin-Streptomycin (Pen-Strep), which is often a 100x stock solution containing 10,000 I.U./mL of Penicillin and 10,000 µg/mL of Streptomycin. For a final concentration of 100 µg/mL of streptomycin, you would add 1 mL of this 100x solution to 99 mL of cell culture media.

Q3: Can I rely solely on streptomycin to keep my cell cultures clean?

No, it is not recommended to rely solely on antibiotics like streptomycin to prevent contamination.[5] The best defense against contamination is practicing strict aseptic technique.[5][6][7] Over-reliance on antibiotics can mask low-level, chronic infections, which can alter the behavior and characteristics of your cells and affect experimental results.[8] Furthermore, the continuous use of antibiotics can lead to the development of antibiotic-resistant bacterial strains.[2]

Q4: My cell culture is contaminated even though I'm using streptomycin. What could be the reason?

There are several potential reasons for this:

• Resistant Bacteria: The contaminating bacteria may be naturally resistant to streptomycin or may have acquired resistance.[9]

• Incorrect Concentration: The concentration of streptomycin in your media might be too low to be effective.

• Heavy Contamination: The initial bacterial load might be too high for the antibiotic to control effectively.

• Mycoplasma Contamination: Streptomycin is not effective against Mycoplasma, a common and difficult-to-detect cell culture contaminant.[10]

• Poor Aseptic Technique: Aseptic technique is the most critical factor in preventing contamination.[6][7] Even with antibiotics, frequent breaches in sterile technique will lead to contamination.

Q5: Are there any negative effects of using streptomycin on my cultured cells?

While generally considered safe at standard working concentrations, some studies suggest that streptomycin can have off-target effects on mammalian cells. For instance, it has been shown to reduce protein synthesis and affect differentiation in C2C12 myotubes.[11] Therefore, for sensitive applications or when studying cellular metabolism, it is advisable to culture cells without antibiotics whenever possible.[8]

Troubleshooting Guides

Guide 1: I suspect bacterial contamination in my cell culture. What should I do?

If you suspect bacterial contamination, follow these steps to confirm and manage the issue.

dot

Caption: Troubleshooting workflow for suspected bacterial contamination.

Detailed Steps:

• Visual Inspection: Look for common signs of bacterial contamination, such as cloudy or turbid media, a sudden drop in pH (media turning yellow), or a film on the surface of the culture.[10]

• Microscopic Examination: Under a microscope, look for small, motile particles between your cells. Bacterial contamination often appears as tiny black dots or rods.[10]

• Isolate the Culture: Immediately separate the contaminated flask or plate from other cultures to prevent cross-contamination.[10] Clearly label it as contaminated.

• Decision Point: Discard or Treat?

  • Discard (Recommended): For most situations, especially if the cell line is not rare or valuable, the safest option is to discard the contaminated culture.[12] Autoclave all contaminated materials, including the flask, media, and any plasticware that came into contact with the culture.

  • Treat (with caution): If the cells are irreplaceable, you can attempt to eliminate the bacteria. This is often a temporary solution and may not be successful.

• Decontaminate: Thoroughly clean and decontaminate the incubator, biosafety cabinet, and any other equipment that may have been exposed.[12]

• Review Procedures: Carefully review your aseptic technique to identify and correct any potential sources of the contamination.[6]

Guide 2: Dealing with Suspected Streptomycin-Resistant Bacteria

If your cultures are consistently becoming contaminated despite the use of streptomycin, you may be dealing with a resistant strain.

Experimental Protocol: Testing for Antibiotic Resistance

• Isolate the Contaminant: From a contaminated culture, streak a small amount of the media onto an agar plate (e.g., nutrient agar) and incubate at 37°C overnight to obtain isolated bacterial colonies.

• Prepare Antibiotic Discs: Aseptically place sterile paper discs saturated with different antibiotics (including streptomycin) onto a freshly streaked agar plate of the isolated bacteria.

• Incubate and Observe: Incubate the plate at 37°C for 24-48 hours.

• Interpret Results: The absence of a "zone of inhibition" (a clear area where bacteria have not grown) around a disc indicates resistance to that antibiotic.

What to do if you have a resistant strain:

• Discard and Start Over: The most reliable solution is to discard the contaminated cell line and thaw a fresh, uncontaminated stock.

• Use an Alternative Antibiotic: If you must try to salvage the culture, consider using a different class of broad-spectrum antibiotic. Consult the table below for some alternatives.

Data Presentation

Table 1: Common Antibiotics Used in Cell Culture

Antibiotic(s)	Spectrum of Activity	Typical Working Concentration	Notes
Penicillin-Streptomycin	Gram-positive and Gram-negative bacteria	50-100 I.U./mL Penicillin, 50-100 µg/mL Streptomycin	Most common combination; not effective against mycoplasma.
Gentamicin	Broad-spectrum, including Gram-negative strains[13]	50 µg/mL	Can be more potent against some Gram-negative bacteria than streptomycin.
Kanamycin	Broad-spectrum	100 µg/mL	An aminoglycoside, similar in mechanism to streptomycin.
Ciprofloxacin	Broad-spectrum, including Mycoplasma	10 µg/mL	A fluoroquinolone; useful for suspected mycoplasma contamination.
Amphotericin B	Fungi (yeast and molds)[13]	0.25-2.5 µg/mL	Often included in antibiotic-antimycotic mixtures. Can be toxic to cells at higher concentrations.

Mandatory Visualizations

Mechanism of Streptomycin Action

dot

Caption: Mechanism of streptomycin's inhibitory action on bacterial protein synthesis.

Streptomycin exerts its bactericidal effect by irreversibly binding to the 30S ribosomal subunit of bacteria.[9][14] This binding event has two main consequences: it interferes with the binding of the initiator tRNA, thus inhibiting the start of protein synthesis, and it causes misreading of the mRNA codons during elongation.[3] The resulting aberrant or truncated proteins are non-functional and lead to the death of the bacterial cell.[4]

Bacterial Resistance Mechanisms to Streptomycin

dot

Caption: Common mechanisms of bacterial resistance to streptomycin.

Bacteria can develop resistance to streptomycin through several mechanisms:[15]

• Target Site Alteration: Mutations in the bacterial rpsL gene, which codes for the ribosomal protein S12, or in the 16S rRNA gene can alter the binding site for streptomycin on the 30S ribosomal subunit.[3][16] This prevents the antibiotic from binding effectively.

• Enzymatic Inactivation: Some bacteria produce enzymes, such as aminoglycoside phosphotransferases (APHs), that chemically modify the streptomycin molecule, rendering it inactive.[15]

• Active Efflux: Bacteria can acquire or upregulate efflux pumps, which are membrane proteins that actively transport streptomycin out of the cell before it can reach its ribosomal target.[15]

References

• 1. biologydiscussion.com [biologydiscussion.com]
• 2. nbinno.com [nbinno.com]
• 3. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 4. Mechanism of action of Streptomycin_Chemicalbook [chemicalbook.com]
• 5. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 6. How to Avoid Contamination in Cell Culture (Best Practices) [synapse.patsnap.com]
• 7. mscience.com.au [mscience.com.au]
• 8. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. yeasenbio.com [yeasenbio.com]
• 13. Antibiotics in Cell Culture: When and How to Use Them [capricorn-scientific.com]
• 14. Streptomycin - Wikipedia [en.wikipedia.org]
• 15. PDB-101: Global Health: Antimicrobial Resistance: undefined: Streptomycin Resistance [pdb101.rcsb.org]
• 16. Mechanisms of Streptomycin Resistance: Selection of Mutations in the 16S rRNA Gene Conferring Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Cytotoxic Effects of Streptomycin Sulfate on Primary Cell Lines

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the cytotoxic effects of streptomycin sulfate on primary cell lines. All information is presented in a clear question-and-answer format to directly address issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of streptomycin sulfate?

Streptomycin sulfate is an aminoglycoside antibiotic that primarily functions by inhibiting protein synthesis in bacteria. It binds to the 16S rRNA of the 30S ribosomal subunit, which interferes with the initiation of protein synthesis and causes misreading of the mRNA codons. This leads to the production of non-functional or toxic proteins, ultimately resulting in bacterial cell death.[1]

Q2: Can streptomycin sulfate be cytotoxic to primary mammalian cell lines?

Yes, while widely used to prevent bacterial contamination in cell culture, streptomycin sulfate can exhibit cytotoxic effects on primary mammalian cell lines, especially at high concentrations or with prolonged exposure.[2] The primary off-target site in eukaryotic cells is believed to be the mitochondrial ribosome (mitoribosome), which shares structural similarities with bacterial ribosomes.[1][3] Inhibition of mitochondrial protein synthesis can lead to mitochondrial dysfunction, reduced protein synthesis rates, and increased cellular stress.[1][4]

Q3: What are the typical working concentrations of streptomycin sulfate in primary cell culture, and what are the potential cytotoxic concentrations?

The standard working concentration for streptomycin sulfate in a penicillin-streptomycin solution is typically between 50 to 100 µg/mL to prevent bacterial contamination. However, some primary cell lines can be sensitive even at these concentrations. For instance, primary Human Umbilical Vein Endothelial Cells (HUVEC) are known to be very sensitive to antibiotics, and a lower concentration of 10 µg/mL is recommended.[5] Long-term exposure (e.g., two weeks) to 100 µg/mL streptomycin has been shown to depress the growth of human diploid skin fibroblasts.[2]

Q4: Are certain primary cell types more sensitive to streptomycin sulfate than others?

Yes, sensitivity to streptomycin sulfate can vary among different primary cell types.

• Human Umbilical Vein Endothelial Cells (HUVECs): These cells are noted to be very sensitive, with a recommended streptomycin concentration of 10 µg/mL.[5]

• Human Keratinocytes: The use of penicillin-streptomycin has been shown to suppress the growth and differentiation of normal human keratinocytes.[4][6]

• Neurons: Penicillin-streptomycin can alter the intrinsic electrical activity and excitability of primary rat hippocampal pyramidal neurons.[7][8] It has also been shown to cause cortical depression in cats.[9]

• Chondrocytes: While specific data on streptomycin is limited, other antibiotics have shown cytotoxicity to chondrocytes, suggesting that caution should be exercised.

• Human Diploid Fibroblasts: Prolonged exposure to standard concentrations of penicillin-streptomycin (100 µg/mL streptomycin) can depress cell growth.[2]

Q5: What are the visible signs of streptomycin sulfate cytotoxicity in primary cell cultures?

Signs of cytotoxicity can include:

• Reduced cell proliferation and growth rate.

• Changes in cell morphology (e.g., rounding, detachment, vacuolization).

• Increased number of floating or dead cells.

• Decreased metabolic activity as measured by assays like MTT or XTT.

• For neurons, alterations in electrophysiological properties.[7][8]

Q6: How can I troubleshoot potential streptomycin sulfate-induced cytotoxicity in my experiments?

If you suspect streptomycin sulfate is affecting your primary cells, consider the following troubleshooting steps:

• Reduce the Concentration: Lower the concentration of streptomycin sulfate to the minimum effective level for contamination control for your specific cell type. For highly sensitive cells like HUVECs, this may be as low as 10 µg/mL.[5]

• Antibiotic-Free Periods: If possible, culture your cells without antibiotics for a period to see if their health and behavior improve. This is particularly important during critical experimental phases.

• Use Alternative Antibiotics: Consider using other classes of antibiotics that may have different off-target effects. However, always validate the new antibiotic for cytotoxicity with your specific primary cell line.

• Perform a Dose-Response Curve: Conduct a cytotoxicity assay (e.g., MTT assay) to determine the specific IC50 value or cytotoxic concentration range of streptomycin sulfate for your primary cell line.

• Strict Aseptic Technique: The best way to avoid the need for high concentrations of antibiotics is to maintain a sterile working environment through rigorous aseptic techniques.

Quantitative Data on Cytotoxic Effects

Due to the limited availability of specific IC50 values for streptomycin sulfate across a wide range of primary cell lines in the literature, the following table summarizes observed effects at various concentrations. It is highly recommended to perform a dose-response analysis for your specific primary cell line and experimental conditions.

Primary Cell Line	Streptomycin Sulfate Concentration (µg/mL)	Observed Effect	Citation
Human Diploid Fibroblasts	100	Depressed cell growth after 2 weeks of continuous exposure.	[2]
Primary Rat Hippocampal Neurons	100 (in Pen-Strep)	Altered intrinsic electrical activity and excitability.	[7][8]
Human Umbilical Vein Endothelial Cells (HUVEC)	>10	High sensitivity noted; 10 µg/mL is the recommended maximum.	[5]
Normal Human Keratinocytes	100 (in Pen-Strep)	Suppression of growth and differentiation.	[4][6]

Experimental Protocols

Protocol: MTT Assay for Determining Streptomycin Sulfate Cytotoxicity in Primary Fibroblasts

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of streptomycin sulfate on primary human fibroblasts.

Materials:

• Primary human fibroblasts

• Complete fibroblast growth medium

• Streptomycin sulfate stock solution (e.g., 10 mg/mL in sterile water)

• 96-well flat-bottom sterile cell culture plates

• MTT reagent (5 mg/mL in sterile PBS)

• MTT solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Phosphate-buffered saline (PBS), sterile

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the primary fibroblasts.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Treatment with Streptomycin Sulfate:

  • Prepare serial dilutions of streptomycin sulfate in complete growth medium. A suggested range is from 10 µg/mL to 1000 µg/mL.

  • Include a "no treatment" control (medium only) and a "vehicle control" (if the streptomycin stock solution is in a solvent other than water).

  • Carefully remove the medium from the wells and add 100 µL of the prepared streptomycin sulfate dilutions or control medium to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT reagent to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • After the incubation, carefully remove the medium containing MTT.

  • Add 100 µL of MTT solubilization solution to each well.

  • Gently pipette up and down to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Use a reference wavelength of 630 nm if desired.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the streptomycin sulfate concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Visualizations

Caption: Workflow for MTT Cytotoxicity Assay.

Caption: Troubleshooting Streptomycin Cytotoxicity.

References

• 1. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. Antibiotics in cell culture: friend or foe? Suppression of keratinocyte growth and differentiation in monolayer cultures and 3D skin models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antibiotic Supplements Affect Electrophysiological Properties and Excitability of Rat Hippocampal Pyramidal Neurons in Primary Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of streptomycin on the cortical neurons in the cat - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing streptomycin concentration for different bacterial strains

This guide provides researchers, scientists, and drug development professionals with essential information for optimizing streptomycin concentrations for various bacterial strains. It includes frequently asked questions, detailed troubleshooting, and standardized protocols to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the Minimum Inhibitory Concentration (MIC) and why is it crucial for streptomycin?

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent, in this case, streptomycin, that prevents the visible growth of a microorganism after a specific incubation period under controlled in vitro conditions.[1][2] Determining the MIC is crucial for several reasons:

• Susceptibility Profiling: It defines the in vitro level of susceptibility or resistance of a specific bacterial strain to streptomycin.[1]

• Effective Dosing: It provides a baseline for determining the effective concentration needed to inhibit bacterial growth in a given experiment.

• Resistance Monitoring: Tracking changes in MIC values can help monitor the emergence and spread of streptomycin-resistant strains.[3]

Q2: What are the primary mechanisms of streptomycin resistance in bacteria?

Bacteria can develop resistance to streptomycin through several mechanisms, which explains why optimal concentrations vary:

• Target Site Alteration: Mutations in the rpsL gene, which codes for the ribosomal protein S12, or the rrs gene (16S rRNA) can prevent streptomycin from binding to the ribosome, its primary target.[3][4][5][6]

• Enzymatic Inactivation: Some bacteria produce aminoglycoside-modifying enzymes (AMEs), such as aminoglycoside phosphotransferases (APHs), which chemically modify and inactivate the streptomycin molecule.[7][8]

• Antibiotic Efflux: Certain bacterial strains possess efflux pumps that actively transport streptomycin out of the cell, preventing it from reaching a high enough intracellular concentration to be effective.[7]

Q3: What factors can influence the results of a streptomycin MIC assay?

Several physiological and experimental factors can affect the outcome:

• Medium Composition: The type of growth medium, including its carbon and nitrogen sources, can influence bacterial growth rates and antibiotic production/susceptibility.[9][10][11][12]

• pH of the Medium: The pH can affect both the stability of streptomycin and the physiological state of the bacteria.[10]

• Inoculum Density: The concentration of the initial bacterial inoculum must be standardized, as a higher density can lead to falsely elevated MIC values.[1]

• Incubation Time and Temperature: Incubation conditions must be consistent to ensure reproducible results.[2][13]

Q4: How should I prepare and store a streptomycin stock solution?

Proper preparation and storage of your stock solution are critical for accurate results. Dissolve streptomycin sulfate in deionized water and sterilize it by filtration through a 0.22 µm filter.[14][15] Storing the stock solution in small aliquots at -20°C is recommended to prevent degradation from repeated freeze-thaw cycles.[16][17]

Data Presentation: Stock Solutions & Typical MIC Ranges

Table 1: Streptomycin Stock Solution Preparation Examples

Stock Concentration	Amount of Streptomycin Sulfate	Solvent	Final Volume	Sterilization	Storage	Reference(s)
100 mg/mL	100 g	Distilled Water	1 L	0.22 µm Filter	-20°C (up to 1 year)	[14]
50 mg/mL	500 mg	Deionized Water	10 mL	0.22 µm Filter	-20°C	[16]
50 mg/mL	2 g	ddH₂O	40 mL	0.22 µm Filter	-20°C	[18]
10 mg/mL	100 mg	Water	10 mL	0.22 µm Filter	-20°C	[15]

Table 2: Illustrative MIC Ranges of Streptomycin

Note: These values are highly dependent on the specific bacterial species, strain, and resistance mechanisms present. They should be used as a general guide for establishing a testing range.

Bacterial Group	Environment/Context	Typical MIC Range (mg/L or µg/mL)	Key Considerations	Reference(s)
Aquatic Bacteria	Less Polluted Reservoirs	0.1 – 25.0	Strains from more polluted environments may show higher MICs.	[19]
Aquatic Bacteria	Polluted River (e.g., Aeromonas, Pseudomonas)	1.6 – 50.0	Environmental pressure can select for more resistant strains.	[19]
Escherichia coli	Strains with aadA gene cassettes	MIC₅₀ = 16	The specific resistance gene greatly influences the MIC.	[20]
Escherichia coli	Strains with strA-strB genes	MIC₅₀ = 128	The strA-strB genes typically confer higher-level resistance.	[20]
Mycobacterium abscessus	Wild-type Strain	Median MIC = 64	Possesses intrinsic resistance mechanisms.	[8]

Experimental Protocol: Broth Microdilution MIC Assay

This protocol describes a standard method for determining the MIC of streptomycin against a bacterial strain using a 96-well microtiter plate.[2]

Materials:

• Sterile 96-well microtiter plates

• Streptomycin stock solution

• Appropriate sterile broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth, CAMHB)[13]

• Bacterial culture in log-phase growth

• Sterile saline or broth for dilution

• Spectrophotometer or Densitometer

• Multichannel pipette

Procedure:

• Prepare Streptomycin Dilutions: a. Add 100 µL of sterile broth to all wells of a 96-well plate, except for the first column. b. Add 200 µL of the highest concentration of streptomycin to be tested into the wells of the first column. This should be 2x the final desired highest concentration. c. Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the desired final concentration. Discard 100 µL from the last dilution column. d. Reserve one column for a positive control (broth + bacteria, no antibiotic) and another for a negative/sterility control (broth only).

• Prepare Bacterial Inoculum: a. From a fresh culture plate, pick 4-5 isolated colonies and suspend them in sterile broth.[21] b. Incubate the suspension until it reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[21] This can be verified using a spectrophotometer.[1] c. Dilute this standardized suspension in broth to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in the wells.[1][2]

• Inoculate the Plate: a. Add 100 µL of the diluted bacterial inoculum to each well (except the negative control wells). The final volume in each well will be 200 µL.

• Incubation: a. Cover the plate and incubate at 37°C for 18-24 hours.[2][22] Incubation should occur under conditions appropriate for the specific bacterial strain being tested.[13]

• Reading and Interpreting the MIC: a. After incubation, examine the plate for visible turbidity. b. The MIC is the lowest concentration of streptomycin in which there is no visible growth (i.e., the first clear well).[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No growth in any wells, including the positive control.	1. Inoculum was not viable or too dilute.2. Issues with the growth medium.3. Incorrect incubation conditions.	1. Verify the viability of your bacterial stock and re-standardize the inoculum.2. Check the medium's preparation date and formulation. Test with a known control strain.3. Confirm incubator temperature and atmosphere (e.g., CO₂ levels if required).[13]
Growth in all wells, even at the highest streptomycin concentration.	1. The bacterial strain is highly resistant (MIC is above your tested range).2. Streptomycin stock solution has degraded or was prepared incorrectly.3. Inoculum was too dense.	1. Test a higher range of streptomycin concentrations.2. Prepare a fresh stock solution and verify its concentration.[14][16]3. Ensure the inoculum is standardized correctly to ~5x10⁵ CFU/mL in the final well volume.[2]
Inconsistent MIC results between replicates.	1. Pipetting errors during serial dilution or inoculation.2. Inconsistent inoculum distribution.3. Contamination.	1. Use calibrated pipettes and ensure proper mixing at each dilution step.2. Ensure the bacterial suspension is homogenous before inoculating the plate.3. Check sterility of the medium and equipment. Review aseptic technique.
"Skipped wells" (no growth at a low concentration, but growth at a higher one).	This can be a rare phenomenon known as the Eagle effect.[1] It can also be caused by technical errors like accidentally skipping a well during inoculation or contamination.	1. Carefully repeat the experiment, paying close attention to dilution and inoculation steps.2. If the effect is reproducible, it may be a true paradoxical growth effect that requires further investigation.

Visualizations

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Key factors that influence streptomycin efficacy and MIC results.

References

• 1. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. Evolution of Resistance to Continuously Increasing Streptomycin Concentrations in Populations of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of Streptomycin Resistance: Selection of Mutations in the 16S rRNA Gene Conferring Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. journals.asm.org [journals.asm.org]
• 7. PDB-101: Global Health: Antimicrobial Resistance: undefined: Streptomycin Resistance [pdb101.rcsb.org]
• 8. Molecular Mechanisms of Intrinsic Streptomycin Resistance in Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Physiological factors affecting streptomycin production by Streptomyces griseus ATCC 12475 in batch and continuous culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijpsi.org [ijpsi.org]
• 11. researchgate.net [researchgate.net]
• 12. Statistical optimization of culture medium for improved production of antimicrobial compound by Streptomyces rimosus AG-P1441 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Streptomycin Stock Solution [novoprolabs.com]
• 15. ibisci.com [ibisci.com]
• 16. laboratorynotes.com [laboratorynotes.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Stock Solution [mmbio.byu.edu]
• 19. researchgate.net [researchgate.net]
• 20. academic.oup.com [academic.oup.com]
• 21. files.core.ac.uk [files.core.ac.uk]
• 22. mlsu.ac.in [mlsu.ac.in]

Technical Support Center: Stability and Use of Streptomycin Sulfate in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of streptomycin sulfate in cell culture media. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to ensure the effective and appropriate use of this common antibiotic in experimental settings.

Troubleshooting Guide & FAQs

This section addresses common issues and questions related to the use of streptomycin sulfate in cell culture.

Question/Issue	Possible Cause(s)	Recommended Solution(s)
Persistent bacterial contamination despite using streptomycin.	1. Streptomycin degradation: The antibiotic may have lost its activity due to improper storage or prolonged incubation at 37°C. 2. Resistant bacterial strain: The contaminating bacteria may be naturally resistant to streptomycin. 3. Incorrect concentration: The working concentration of streptomycin may be too low to be effective. 4. Mycoplasma contamination: Streptomycin is not effective against Mycoplasma.	1. Prepare fresh streptomycin stock solutions regularly. Aliquot and store at -20°C for long-term use. Avoid repeated freeze-thaw cycles. For ongoing experiments, replace the medium with freshly prepared medium containing streptomycin every 2-3 days. 2. Use a combination of antibiotics (e.g., penicillin-streptomycin) to broaden the spectrum of activity. If contamination persists, consider using a different antibiotic cocktail or a broad-spectrum antibiotic like gentamicin. Isolate the contaminated culture and test for the specific contaminant to select an appropriate antibiotic. 3. Ensure the final concentration of streptomycin in the culture medium is within the recommended range (typically 50-100 µg/mL). 4. Test your cell cultures for Mycoplasma contamination using a specific detection kit (e.g., PCR-based). If positive, use a Mycoplasma-specific removal agent.
Cells are growing slowly or showing signs of stress after adding streptomycin.	1. Off-target effects: Streptomycin can interfere with mitochondrial protein synthesis in mammalian cells, leading to cellular stress, reduced proliferation, and altered gene expression, especially in sensitive cell lines or during long-term exposure.[1] 2. High concentration: The concentration of streptomycin may be too high for your specific cell line.	1. If your research involves mitochondrial function, protein synthesis, or cellular metabolism, consider if the use of streptomycin could be a confounding factor.[1] Whenever possible, practice stringent aseptic techniques to avoid the need for antibiotics. If antibiotics are necessary, use them for the shortest duration possible. 2. Perform a dose-response experiment (kill curve) to determine the optimal, non-toxic concentration of streptomycin for your cell line.
Precipitate forms in the medium after adding streptomycin solution.	1. Concentrated stock solution: Adding a highly concentrated, cold stock solution directly to the medium can cause localized precipitation of salts or other medium components. 2. pH incompatibility: A significant difference in pH between the streptomycin stock solution and the culture medium.	1. Warm the streptomycin stock solution to room temperature before adding it to the pre-warmed culture medium. Add the stock solution slowly while gently swirling the medium. 2. Ensure the streptomycin stock solution is prepared in a buffered solution (e.g., sterile water or PBS) and that its pH is within a physiological range (typically 4.5-7.0).
How should I prepare and store streptomycin sulfate stock solutions?	Improper preparation and storage can lead to loss of potency.	Prepare a stock solution (e.g., 10 mg/mL) in sterile water or phosphate-buffered saline (PBS). Sterilize by filtration through a 0.22 µm filter. Aliquot into smaller, single-use volumes and store at -20°C for long-term stability (up to 6 months). Thawed aliquots can be stored at 4°C for up to two weeks. Avoid repeated freeze-thaw cycles.
What is the stability of streptomycin in complete cell culture medium at 37°C?	Streptomycin degrades over time at incubator temperatures.	In aqueous solution at 37°C, streptomycin has a half-life of approximately 4 days.[2] In complete cell culture medium, it is recommended to consider the solution stable for up to 3 days. For experiments lasting longer than 3 days, it is best practice to replace the medium with fresh, antibiotic-containing medium every 2-3 days to maintain an effective concentration.

Quantitative Data Summary

The stability of streptomycin sulfate is influenced by temperature, pH, and the composition of the solution. The following tables summarize available data.

Table 1: Stability of Streptomycin Sulfate in Aqueous Solutions

Storage Temperature	pH	Solvent	Duration	Stability/Remaining Activity
37°C	-	Water	4 days	~50% (Half-life)[2]
37°C	-	-	3 days	Stable
37°C	6.5 - 7.0	McIlvain buffer	1 month	Maximum stability[3]
37°C	-	Distilled Water	21 days	Stable[3]
60°C	-	Distilled Water	3 days	Significant loss of activity[3]
2-8°C (Refrigerated)	-	Aqueous Solution	1 month	Stable
-20°C (Frozen)	-	Aqueous Solution	Extended periods	Stable

Table 2: General Recommendations for Streptomycin Sulfate in Cell Culture Media (e.g., DMEM, RPMI-1640)

Condition	Parameter	Recommendation
Working Concentration	-	50 - 100 µg/mL
Storage of Stock Solution	-20°C	Up to 6 months
4°C	Up to 2 weeks
Stability in Medium at 37°C	-	Replace medium every 2-3 days for long-term experiments.

Experimental Protocols

Detailed methodologies for assessing the stability and potency of streptomycin sulfate are provided below.

Protocol 1: Determining Streptomycin Stability using a Microbiological Agar Diffusion Assay (Cylinder-Plate Method)

This bioassay determines the concentration of active streptomycin by measuring its ability to inhibit the growth of a susceptible bacterial strain.

Materials:

• Streptomycin sulfate standard

• Test samples of streptomycin in cell culture medium, incubated for various time points (e.g., 0, 1, 3, 7, 14 days) at 37°C

• Bacillus subtilis (ATCC 6633) or other susceptible bacterial strain

• Nutrient agar

• Sterile petri dishes

• Sterile stainless steel or glass cylinders (cup-plate)

• Incubator at 37°C

• Calipers

Procedure:

• Prepare Bacterial Inoculum: Culture Bacillus subtilis in nutrient broth to a standardized turbidity.

• Prepare Agar Plates: Pour a base layer of sterile nutrient agar into petri dishes and allow it to solidify. Overlay with a seed layer of agar inoculated with the prepared bacterial culture.

• Prepare Standard Curve: Prepare a series of known concentrations of streptomycin sulfate standard in sterile water or the same cell culture medium as the test samples.

• Plate Application: Place sterile cylinders onto the surface of the agar. Pipette the standard solutions and the test samples (from different time points) into separate cylinders.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Collection: Measure the diameter of the zone of inhibition (the clear area around each cylinder where bacterial growth is prevented) using calipers.

• Analysis: Plot the zone diameter against the logarithm of the streptomycin concentration for the standards to create a standard curve. Use this curve to determine the concentration of active streptomycin remaining in the test samples at each time point.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Streptomycin Quantification

HPLC provides a more precise and direct measurement of the chemical concentration of streptomycin.

Materials:

• HPLC system with UV or Evaporative Light Scattering Detector (ELSD)

• Reversed-phase C18 column

• Streptomycin sulfate standard

• Test samples of streptomycin in cell culture medium

• Mobile phase components (e.g., sodium sulfate, sodium 1-octanesulfonate, acetonitrile, phosphate buffer)

• Syringe filters (0.22 µm)

Procedure:

• Sample Preparation:

  • Collect aliquots of the cell culture medium containing streptomycin at different time points.

  • Centrifuge the samples to remove any cells or debris.

  • Filter the supernatant through a 0.22 µm syringe filter.

• Standard Curve Preparation: Prepare a series of known concentrations of streptomycin sulfate in the corresponding cell culture medium and filter them.

• HPLC Analysis:

  • Set up the HPLC system with an appropriate reversed-phase column and mobile phase. A common mobile phase consists of an aqueous solution of sodium sulfate, sodium 1-octanesulfonate, acetonitrile, and a phosphate buffer at a low pH (e.g., 3.0).

  • Inject the standards and samples onto the column.

  • Detect the streptomycin peak using a UV detector (around 205 nm) or an ELSD.

• Data Analysis:

  • Integrate the peak area corresponding to streptomycin for each standard and sample.

  • Create a standard curve by plotting the peak area against the concentration of the streptomycin standards.

  • Determine the concentration of streptomycin in the test samples by interpolating their peak areas on the standard curve.

  • Calculate the percentage of streptomycin remaining at each time point relative to the initial concentration.

Visualizations

Experimental Workflow for Streptomycin Stability Testing

Caption: Workflow for assessing the stability of streptomycin sulfate in cell culture media.

Streptomycin's Off-Target Effect on Mammalian Mitochondria

Caption: Off-target effects of streptomycin on mammalian mitochondrial function.

References

• 1. HPLC Determination of Streptomycin on Primesep 200 Column | SIELC Technologies [sielc.com]
• 2. Effect of certain additives on stability of streptomycin sulphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Unexpected Effects of Streptomycin on Mammalian Gene Expression

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected effects of streptomycin in mammalian cell culture experiments. The information addresses specific issues related to gene expression, mitochondrial function, and overall cellular physiology.

Frequently Asked Questions (FAQs)

Q1: Is the routine use of penicillin-streptomycin in mammalian cell culture recommended?

While common practice, the long-term use of penicillin-streptomycin is not recommended by organizations like the ATCC.[1] This is because it can mask low-level microbial or mycoplasma contamination, potentially leading to widespread issues in the lab.[1][2] Furthermore, streptomycin can have off-target effects on mammalian cells that may confound experimental results.[3][4][5][6]

Q2: What are the primary off-target effects of streptomycin on mammalian cells?

Streptomycin can have several unexpected effects on mammalian cells, primarily due to the evolutionary similarity between bacterial ribosomes and mammalian mitochondrial ribosomes.[7][8] The main consequences include:

• Inhibition of Mitochondrial Protein Synthesis: Streptomycin can bind to the mitochondrial ribosome (mitoribosome), potentially disrupting the synthesis of proteins essential for oxidative phosphorylation.[5][7][8][9][10]

• Reduction in Global Protein Synthesis: Studies have shown that streptomycin can reduce the overall rate of protein synthesis in mammalian cells.[3][4][5]

• Induction of Cellular Stress: Exposure to streptomycin can upregulate markers of the integrated stress response (ISR), such as HRI, PERK, and ATF4.[5][6]

• Alterations in Gene Expression: Streptomycin has been observed to decrease the expression of specific genes, such as those involved in muscle contractility.[3][5]

• Changes in Cell Morphology and Function: Observed effects include reduced cell differentiation, impaired cell fusion, and fragmentation of the mitochondrial network.[3][4][5][6]

Q3: How does streptomycin cause misreading of the genetic code?

Streptomycin binds to the 30S subunit of the ribosome, close to the site of codon recognition.[11][12][13] This binding induces a conformational change in the 16S rRNA, distorting the decoding site.[11][12][14] This distortion destabilizes the binding of correct (cognate) aminoacyl-tRNAs and stabilizes the binding of incorrect (near-cognate) ones, leading to errors in protein synthesis.[11][12]

Q4: At what concentration are off-target effects of streptomycin typically observed?

Standard cell culture concentrations of streptomycin (50-100 µg/mL) are generally considered safe for most common cell lines with minimal detectable effects on mitochondria.[1] However, adverse effects are more likely at high doses, during prolonged exposure, or in metabolically active or sensitive cell types. It is crucial to note that even at standard concentrations, subtle effects on gene expression and protein synthesis can occur and act as confounding variables in sensitive assays.[3][4][6]

Troubleshooting Guides

Issue 1: Unexpected changes in the expression of genes of interest after treating cells with a compound dissolved in media containing streptomycin.

Possible Cause	Troubleshooting Step
Streptomycin-induced cellular stress	Culture cells in the presence and absence of streptomycin to establish a baseline. Compare the expression of your genes of interest and key stress response genes (e.g., HRI, PERK, ATF4) between the two conditions.
Interaction between the compound and streptomycin	Review the literature for any known interactions. If none are reported, perform a dose-response experiment with your compound in both streptomycin-containing and streptomycin-free media to assess for synergistic or antagonistic effects on gene expression.
Off-target effects on protein synthesis	Measure global protein synthesis rates (e.g., using a puromycin incorporation assay) in cells cultured with and without streptomycin to determine if the observed gene expression changes are part of a broader effect on translation.

Issue 2: Altered mitochondrial function or morphology observed in experiments.

Possible Cause	Troubleshooting Step
Direct effect of streptomycin on mitoribosomes	If your experimental endpoint involves mitochondrial function, it is highly recommended to culture cells in antibiotic-free medium. If this is not possible, use an alternative antibiotic that does not target bacterial ribosomes, such as carbenicillin or ampicillin, as a control.[3][5]
Secondary effects of cellular stress	Analyze markers of mitochondrial stress and biogenesis. Observe mitochondrial network morphology using microscopy (e.g., with MitoTracker staining) in cells grown with and without streptomycin.

Issue 3: Poor cell differentiation or growth in culture.

Possible Cause	Troubleshooting Step
Streptomycin-induced inhibition of protein synthesis and differentiation pathways	For studies involving cell differentiation or growth, consider omitting streptomycin from the culture medium. If antibiotics are necessary, use alternatives as a control to distinguish between the effects of your experimental treatment and the antibiotic.[5]
Cell-type specific sensitivity	Determine the sensitivity of your specific cell line to streptomycin. Some cell types may be more susceptible to its off-target effects.

Quantitative Data Summary

The following tables summarize quantitative data from a study on the effects of streptomycin on C2C12 myotubes.

Table 1: Effects of Streptomycin on C2C12 Myotube Phenotype

Parameter	Change with Streptomycin	Reference
Myotube Diameter	~40% reduction	[3][5]
Differentiation Index	25% lower	[3][5][6]
Fusion Index	60% lower	[3][5][6]
Mitochondrial Footprint	64% smaller	[3][4][5][6]
Mitochondrial Branch Length	34% shorter	[3][4][5][6]

Table 2: Effects of Streptomycin on Gene Expression in C2C12 Myotubes

Gene	Function	Change with Streptomycin	Reference
Myh3	Muscle Contractility	~48% lower expression	[5]
Acta1	Muscle Contractility	~50% lower expression	[5]
HRI	Cellular Stress Response	~50% increased expression	[5]
PERK	Cellular Stress Response	~58% increased expression	[5]
ATF4	Cellular Stress Response	~58% increased expression	[5]

Experimental Protocols

1. Cell Culture and Differentiation (C2C12 Myoblasts)

• Cell Line: C2C12 myoblasts.

• Growth Medium: High-glucose Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).

• Differentiation Medium: High-glucose DMEM supplemented with 2% horse serum.

• Antibiotic Conditions:

  • Control: 100 µg/mL carbenicillin and 100 µg/mL ampicillin.

  • Streptomycin: 100 IU/mL penicillin and 100 µg/mL streptomycin.

• Procedure:

  • Culture C2C12 myoblasts in growth medium until they reach confluence.

  • To induce differentiation, replace the growth medium with differentiation medium.

  • Refresh the differentiation medium daily for up to 6 days. Myotube formation should be observable during this period.

• Reference: [5]

2. Gene Expression Analysis by RT-qPCR

• Objective: To quantify the mRNA expression levels of target genes.

• Procedure:

  • Isolate total RNA from cultured cells using a suitable RNA extraction kit.

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

  • Perform quantitative PCR (qPCR) using gene-specific primers for the genes of interest and a reference gene (e.g., 18S rRNA) for normalization.

  • Analyze the relative gene expression using the ΔΔCt method.

• Reference: [5]

3. Western Immunoblotting for Protein Analysis

• Objective: To assess the protein content of key cellular markers.

• Procedure:

  • Lyse cells in RIPA buffer to extract total protein.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against the proteins of interest (e.g., phosphorylated and total p70S6K, pan-actin).

  • Incubate with the appropriate secondary antibodies.

  • Detect the signal using a chemiluminescence substrate and image the blot.

  • Quantify band intensities using software like ImageJ, normalizing to a loading control (e.g., pan-actin).

• Reference: [6]

Visualizations

Caption: Experimental workflow for assessing streptomycin's effects.

Caption: Streptomycin-induced integrated stress response pathway.

References

• 1. reddit.com [reddit.com]
• 2. m.youtube.com [m.youtube.com]
• 3. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.vu.nl [research.vu.nl]
• 5. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. laboratorynotes.com [laboratorynotes.com]
• 8. Teaching old drugs new tricks - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Structure of the mitoribosomal small subunit with streptomycin reveals Fe-S clusters and physiological molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A structural basis for streptomycin-induced misreading of the genetic code - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A structural basis for streptomycin-induced misreading of the genetic code - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Fluorescence studies on a streptomycin-induced conformational change in ribosomes which correlates with misreading - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interference of Streptomycin Sulfate with Cell Viability Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the interference of streptomycin sulfate with common cell viability assays, particularly the MTT assay.

Frequently Asked Questions (FAQs)

Q1: Can streptomycin sulfate interfere with my MTT cell viability assay results?

Yes, streptomycin sulfate has the potential to interfere with MTT assay results. The MTT assay measures cell viability by assessing the metabolic activity of mitochondrial dehydrogenases, which reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[1][2] Streptomycin, an aminoglycoside antibiotic, can theoretically impact mitochondrial function due to the evolutionary similarity between mitochondrial and bacterial ribosomes.[3] This interference can lead to an underestimation or overestimation of cell viability.

Q2: What is the mechanism of streptomycin sulfate interference with the MTT assay?

The primary mechanism of interference is believed to be related to streptomycin's effect on mitochondrial protein synthesis.[3] Mitochondria possess their own ribosomes (mitoribosomes) which are similar to bacterial ribosomes. Streptomycin can bind to these mitoribosomes, potentially impairing the synthesis of essential mitochondrial proteins, including components of the electron transport chain involved in MTT reduction.[3] This can lead to a decrease in mitochondrial dehydrogenase activity, resulting in reduced formazan production and an apparent decrease in cell viability, even if the cells are otherwise healthy.

It is also important to consider that some compounds can directly interact with the MTT reagent, leading to its chemical reduction and a false-positive signal.[4] While direct interaction with streptomycin is not widely reported, it remains a possibility that should be controlled for in your experiments.

Q3: Are certain cell lines more susceptible to streptomycin interference in MTT assays?

Yes, the susceptibility of cell lines to streptomycin's effects can vary. Cells with a higher reliance on mitochondrial respiration for their energy needs may be more sensitive to perturbations in mitochondrial function caused by streptomycin. For instance, some cancer cell lines exhibit a greater dependence on glycolysis (the Warburg effect) and may be less affected than cell lines that primarily rely on oxidative phosphorylation. The specific characteristics of your cell line, including its metabolic profile, should be considered when interpreting results.

Q4: What are the typical concentrations of streptomycin used in cell culture, and can they cause interference?

Streptomycin is commonly used in cell culture media in combination with penicillin at concentrations ranging from 50 to 100 µg/mL.[5] While these concentrations are generally considered safe for most cell lines, some studies suggest that even at these levels, long-term exposure can alter cellular metabolism and gene expression.[6] One study on C2C12 myotubes showed that streptomycin exposure led to a reduction in protein synthesis and altered mitochondrial networks. Therefore, it is plausible that standard concentrations could have subtle effects on mitochondrial activity that might be reflected in sensitive assays like the MTT.

Q5: How can I determine if streptomycin is interfering with my MTT assay?

To determine if streptomycin is interfering with your MTT assay, you should include several control experiments:

• Cell-Free Control: Incubate your highest concentration of streptomycin sulfate with the MTT reagent in cell-free culture medium. If a color change occurs, it indicates a direct chemical reaction between streptomycin and MTT.[4]

• Vehicle Control: Compare the MTT results of cells cultured in your standard antibiotic-containing medium to cells cultured in an identical medium lacking streptomycin (and penicillin, if used in combination). A significant difference in the baseline MTT reduction may suggest an effect of the antibiotic.

• Alternative Viability Assay: Compare the results of your MTT assay with those from an alternative viability assay that has a different mechanism of action, such as the CellTiter-Glo® (ATP-based) or a lactate dehydrogenase (LDH) release assay (measures membrane integrity).[7][8] Consistent results across different assays would increase confidence in your findings.

Troubleshooting Guide

This guide addresses specific issues you may encounter when performing cell viability assays in the presence of streptomycin sulfate.

Issue	Potential Cause	Troubleshooting Steps & Recommendations	Control Wells to Include
Lower than expected cell viability in control wells	Streptomycin may be reducing mitochondrial dehydrogenase activity in your specific cell line.	1. Confirm with an alternative assay: Use a non-mitochondrial based assay like CellTiter-Glo® (ATP measurement) or a cytotoxicity assay like LDH release to confirm if the effect is on viability or just metabolic activity. 2. Temporarily remove antibiotics: For the duration of the experiment, culture cells in antibiotic-free medium. This is the most reliable way to eliminate potential interference. 3. Reduce antibiotic concentration: If antibiotic-free culture is not an option, consider reducing the concentration of streptomycin to the lowest effective level.	- Cells in antibiotic-free medium. - Cells treated with a known cytotoxic agent as a positive control for cell death.
Inconsistent or variable results between replicates	Uneven metabolic activity across the plate, potentially exacerbated by subtle effects of streptomycin.	1. Ensure uniform cell seeding: Use a well-calibrated multichannel pipette and gently mix the cell suspension between plating. 2. Avoid edge effects: Fill the outer wells of the 96-well plate with sterile PBS or media to minimize evaporation from the experimental wells. 3. Optimize incubation times: Ensure consistent incubation times for both cell treatment and MTT reagent addition.	- Blank wells (media and MTT reagent only). - Untreated control wells (cells, media, and MTT reagent).
High background absorbance	Contamination of reagents or direct reduction of MTT by a component in the media.	1. Check for contamination: Visually inspect cultures for signs of bacterial or fungal contamination. 2. Perform a cell-free control: As mentioned in the FAQs, test for direct reduction of MTT by streptomycin in your culture medium. 3. Use phenol red-free medium: Phenol red can interfere with absorbance readings. Switch to phenol red-free medium for the MTT assay.	- Cell-free wells with streptomycin and MTT reagent. - Blank wells with phenol red-free medium and MTT reagent.

Experimental Protocols

Standard MTT Assay Protocol

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with your test compound (and appropriate vehicle controls) for the desired duration. If testing the effect of streptomycin, include wells with and without the antibiotic.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Dilute this stock in serum-free medium to a final working concentration of 0.5 mg/mL. Remove the treatment medium from the cells and add 100 µL of the MTT working solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C in a humidified incubator, protected from light.

• Formazan Solubilization: Carefully remove the MTT solution. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Gently shake the plate for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength between 540 and 590 nm using a microplate reader.

Alternative Cell Viability Assays

Given the potential for interference, it is highly recommended to validate MTT assay results with an alternative method.

Assay	Principle	Brief Protocol
WST-1 Assay	Reduction of a water-soluble tetrazolium salt (WST-1) to a soluble formazan dye by cellular dehydrogenases. The formazan product is soluble in the culture medium, eliminating the need for a solubilization step.	1. After compound treatment, add 10 µL of WST-1 reagent to each well. 2. Incubate for 0.5-4 hours at 37°C. 3. Gently shake the plate. 4. Measure absorbance at ~450 nm.
XTT Assay	Similar to WST-1, involves the reduction of XTT to a soluble formazan product.	1. Following treatment, add 50 µL of XTT labeling mixture to each well. 2. Incubate for 4-24 hours at 37°C. 3. Measure absorbance at ~450 nm.
CellTiter-Glo® Luminescent Cell Viability Assay	Measures ATP levels as an indicator of metabolically active cells. A luciferase reaction produces a luminescent signal proportional to the amount of ATP.[10]	1. After treatment, equilibrate the plate to room temperature. 2. Add an equal volume of CellTiter-Glo® reagent to each well. 3. Mix on an orbital shaker for 2 minutes to induce cell lysis. 4. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. 5. Measure luminescence.[10]

Visualizations

Caption: Troubleshooting workflow for suspected streptomycin interference.

Caption: Proposed pathway of streptomycin interference in MTT assays.

References

• 1. MTT assay overview | Abcam [abcam.com]
• 2. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 3. laboratorynotes.com [laboratorynotes.com]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. broadpharm.com [broadpharm.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: The Impact of Streptomycin on Transfection Efficiency in Mammalian Cells

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of streptomycin during mammalian cell transfection experiments. Here you will find troubleshooting guides and frequently asked questions to address common issues and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Is it advisable to use penicillin-streptomycin in the culture medium during transfection?

A: It is generally recommended to avoid the use of penicillin and streptomycin in the culture medium during transfection procedures.[1][2] While these antibiotics are effective in preventing bacterial contamination, they can negatively impact transfection efficiency and cell viability.[1][3]

Q2: How does streptomycin affect transfection efficiency?

A: Streptomycin can reduce transfection efficiency through several mechanisms:

• Increased Cytotoxicity with Cationic Lipids: Cationic lipid-based transfection reagents increase the permeability of the cell membrane.[1][4][5] This can lead to an increased uptake of antibiotics, resulting in cytotoxicity and lower transfection efficiency.[1][4][5]

• Interference with Cellular Processes: Some studies suggest that antibiotics like penicillin-streptomycin can interfere with cell differentiation and growth rates, which can indirectly affect the success of transfection.[1] There is also evidence that the mechanism of action of streptomycin in bacteria, which involves binding to the ribosomal subunit, may also affect mammalian cells.[6]

Q3: Are there any situations where the use of penicillin-streptomycin during transfection might be acceptable?

A: While the general recommendation is to omit antibiotics, some sources suggest that their impact can be cell line and transfection reagent dependent.[1] One report indicates that for some cell lines, no significant difference in transfection efficiency or toxicity was observed when using antibiotics.[7] However, as a general rule and to ensure reproducibility, it is best to perform transfections in antibiotic-free medium.[1] If you must use antibiotics, it is crucial to test their effects on your specific cell type and transfection system beforehand.[1]

Q4: Can I use penicillin-streptomycin for stable transfections?

A: No, penicillin and streptomycin should not be used in the selective medium for stable transfections.[4] This is because they can act as competitive inhibitors of commonly used selection antibiotics like Geneticin (G418).[4] For stable cell line generation, it is recommended to allow 48 to 72 hours after transfection for the cells to express the resistance gene before introducing the selective antibiotic.[4]

Q5: What are the alternatives to using penicillin-streptomycin during transfection?

A: The best alternative is to maintain a sterile technique throughout your cell culture and transfection procedures to prevent contamination, making routine antibiotic use unnecessary.[1] If you are concerned about contamination, consider using other antibiotics that may have less of an impact on your specific experiment, but this would require validation. Some researchers have explored using gentamicin as an alternative.[8][9]

Troubleshooting Guide: Low Transfection Efficiency

Low transfection efficiency is a common problem in mammalian cell culture. This guide provides potential causes and solutions, with a focus on the role of streptomycin.

Potential Cause	Troubleshooting Steps
Presence of Antibiotics in Culture Medium	Solution: Omit penicillin-streptomycin from the culture medium when plating cells and during the transfection procedure.[1][2][4] Rinsing the cells before transfection can also help remove any residual antibiotics.[1][4]
Poor Cell Health and Viability	Solution: Ensure that cells are healthy, actively dividing, and at least 90% viable before transfection.[3][4] Use cells that have been passaged fewer than 30 times.[4]
Suboptimal Cell Confluency	Solution: Optimize the cell density at the time of transfection. Generally, a confluency of 70-90% for adherent cells is recommended.[4] Both too high and too low cell densities can negatively impact transfection efficiency.[4]
Incorrect DNA-to-Reagent Ratio	Solution: Optimize the ratio of your plasmid DNA to the transfection reagent. This often requires a titration experiment to find the optimal balance for your specific cell line.[10]
Presence of Serum during Complex Formation	Solution: For cationic lipid-mediated transfection, form the DNA-lipid complexes in a serum-free medium, as serum proteins can interfere with this process.[4][11]
Degraded or Poor-Quality DNA	Solution: Use high-quality, purified plasmid DNA. Confirm the integrity and concentration of your DNA using spectrophotometry and gel electrophoresis.[2]

Experimental Workflow and Logic Diagrams

To further clarify the experimental process and troubleshooting logic, the following diagrams are provided.

Caption: A typical experimental workflow for mammalian cell transfection.

References

• 1. researchgate.net [researchgate.net]
• 2. genscript.com [genscript.com]
• 3. wearecellix.com [wearecellix.com]
• 4. Factors Influencing Transfection Efficiency | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Cationic Lipid Transfection | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Use antibiotics in cell culture with caution: genome-wide identification of antibiotic-induced changes in gene expression and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Transfection Basics Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. reddit.com [reddit.com]
• 9. goldbio.com [goldbio.com]
• 10. yeasenbio.com [yeasenbio.com]
• 11. Troubleshooting Tips : SignaGen Laboratories, A Gene Delivery Company... [signagen.com]

Technical Support Center: Addressing Slow-Growing, Streptomycin-Resistant Contaminants

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to help you address challenges with slow-growing contaminants that are resistant to streptomycin in your cell cultures.

Section 1: The Hidden Threat of Mycoplasma

Mycoplasma is a genus of bacteria that are a primary cause of persistent, slow-growing, and antibiotic-resistant contamination in cell cultures.[1][2] Their lack of a cell wall renders them resistant to common antibiotics like penicillin and streptomycin, which target cell wall synthesis.[3] Due to their small size, they are not visible by standard light microscopy and do not cause the typical turbidity seen with other bacterial contaminations.[2]

Mycoplasma FAQs

Q1: What are the common signs of Mycoplasma contamination?

A1: Mycoplasma contamination is often subtle. Key indicators include:

• A gradual decrease in cell growth rate and viability.

• Changes in cell morphology, such as cells appearing more granular or vacuolated.

• Alterations in experimental results, including changes in gene expression and cellular metabolism.[4]

• A slight drop in pH of the culture medium, though not as pronounced as with other bacterial contaminations.

Q2: How can I detect Mycoplasma in my cultures?

A2: Visual inspection is unreliable for detecting Mycoplasma.[2] Recommended detection methods include:

• PCR (Polymerase Chain Reaction): This is a highly sensitive and rapid method that detects Mycoplasma-specific DNA sequences.

• Fluorescence Staining (Hoechst or DAPI): These DNA-binding dyes will stain the nuclei of your cells and the extranuclear DNA of Mycoplasma, which appear as small, fluorescent speckles around the cells.

• ELISA (Enzyme-Linked Immunosorbent Assay): This method detects Mycoplasma antigens.

• Microbiological Culture: This traditional method involves culturing the sample on specific agar to grow Mycoplasma colonies.

Q3: Can I save a cell line contaminated with Mycoplasma?

A3: Yes, in many cases, valuable cell lines can be salvaged. However, the success of elimination depends on the specific Mycoplasma species, the level of contamination, and the cell line itself. If the cell line is easily replaceable, discarding it is often the safest and most efficient option to prevent cross-contamination.

Troubleshooting Guide: Mycoplasma Contamination

This guide will walk you through the steps to take if you suspect or have confirmed Mycoplasma contamination.

Step 1: Isolate and Quarantine

Immediately isolate the suspected or confirmed contaminated cultures to prevent cross-contamination to other cell lines. This includes using a separate incubator, dedicated media and reagents, and handling the cultures at the end of your workday.

Step 2: Confirm Contamination

Use a reliable detection method, such as PCR or fluorescence staining, to confirm the presence of Mycoplasma. It is good practice to test all cell stocks in your laboratory to assess the extent of the contamination.

Step 3: Choose an Elimination Strategy

Several antibiotics are effective against Mycoplasma. The choice of antibiotic and treatment regimen can be critical for successful elimination.

Table 1: Efficacy of Common Anti-Mycoplasma Treatments

Antibiotic/Treatment	Class	Typical Treatment Duration	Reported Success Rate	Key Considerations
Plasmocin™	Fluoroquinolone & Macrolide	14 days	~78-95%	Effective against intracellular Mycoplasma. Low probability of resistance development.
Ciprofloxacin	Fluoroquinolone	14 days	~71-86%	A cost-effective option. Some potential for cytotoxicity in sensitive cell lines.
BM-Cyclin	Tiamulin & Minocycline	21 days (alternating)	~66-85%	Can be more toxic to some cell lines compared to other treatments.
Mycoplasma Removal Agent (MRA)	Quinolone	7 days	~66-85%	Shorter treatment duration.

Success rates can vary depending on the cell line, Mycoplasma species, and the initial level of contamination.

Step 4: Post-Treatment Monitoring

After completing the antibiotic treatment, culture the cells for at least two weeks without any antibiotics. Then, re-test for the presence of Mycoplasma using a sensitive detection method to confirm successful elimination.

Experimental Protocols: Mycoplasma

Protocol 1: Mycoplasma Detection by PCR

This protocol provides a general outline for PCR-based Mycoplasma detection. Always refer to the specific instructions of your chosen PCR kit.

• Sample Preparation:

  • Collect 1 mL of cell culture supernatant from a culture that is 80-90% confluent.

  • Centrifuge at 200 x g for 5 minutes to pellet the cells.

  • Transfer the supernatant to a new tube and centrifuge at 13,000 x g for 10 minutes to pellet the Mycoplasma.

  • Discard the supernatant and resuspend the pellet in 50 µL of sterile PBS.

  • Boil the sample at 95°C for 10 minutes to lyse the Mycoplasma and release the DNA.

  • Centrifuge at 13,000 x g for 2 minutes and use 1-5 µL of the supernatant as the PCR template.

• PCR Amplification:

  • Prepare a PCR master mix containing a PCR buffer, dNTPs, Mycoplasma-specific primers, and a Taq DNA polymerase.

  • Add the template DNA to the master mix.

  • Include a positive control (Mycoplasma DNA) and a negative control (sterile water) in your run.

  • Perform PCR using an appropriate thermal cycling program (refer to your kit's manual for specific parameters).

• Analysis:

  • Analyze the PCR products by agarose gel electrophoresis.

  • A band of the expected size in the sample lane indicates a positive result for Mycoplasma contamination.

Protocol 2: Mycoplasma Detection by Hoechst Staining

This protocol describes a method for visualizing Mycoplasma using a DNA-binding fluorescent dye.

• Cell Preparation:

  • Seed your cells onto sterile coverslips in a petri dish and culture until they are 50-70% confluent.

  • Include a known Mycoplasma-negative cell line as a negative control and a known positive cell line as a positive control.

• Fixation:

  • Aspirate the culture medium and wash the cells twice with sterile PBS.

  • Fix the cells by adding a cold solution of methanol:acetic acid (3:1) for 10 minutes.

  • Air dry the coverslips completely.

• Staining:

  • Prepare a working solution of Hoechst 33258 stain (e.g., 1 µg/mL in PBS).

  • Add the staining solution to the coverslips and incubate for 10-15 minutes at room temperature in the dark.

• Washing and Mounting:

  • Wash the coverslips three times with sterile PBS.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Visualization:

  • Examine the slides using a fluorescence microscope with a UV filter.

  • Cell nuclei will appear as large, bright blue fluorescent bodies. Mycoplasma will appear as small, bright blue fluorescent dots or filaments in the cytoplasm and surrounding the cells.

Protocol 3: Mycoplasma Elimination with Plasmocin™

This protocol outlines the steps for treating Mycoplasma-contaminated cultures with Plasmocin™.

• Treatment Initiation:

  • Culture your cells in their standard growth medium supplemented with 25 µg/mL of Plasmocin™.

• Treatment Course:

  • Replace the medium with fresh Plasmocin™-containing medium every 2-3 days for a total of 14 days.

  • During this period, passage the cells as you normally would, always maintaining the Plasmocin™ concentration in the fresh medium.

• Post-Treatment Phase:

  • After 14 days, culture the cells in antibiotic-free medium for at least two weeks. This allows any remaining, non-dividing Mycoplasma to be cleared.

• Verification:

  • After the two-week antibiotic-free period, test the cells for Mycoplasma using a sensitive detection method like PCR to confirm successful eradication.

Visualizing Workflows and Pathways

Caption: Workflow for detecting Mycoplasma contamination.

Caption: General workflow for eliminating Mycoplasma.

Section 2: Other Slow-Growing, Streptomycin-Resistant Bacteria

The routine use of antibiotics like penicillin and streptomycin can inadvertently select for bacteria that are naturally resistant or can acquire resistance.[3] These contaminants may not cause the rapid and obvious signs of contamination seen with more common bacteria.

Other Slow-Growing Bacteria FAQs

Q1: Besides Mycoplasma, what other slow-growing bacteria can be resistant to streptomycin?

A1: Various environmental bacteria can be inherently resistant to streptomycin. For example, some species of Bacillus have been identified as streptomycin-resistant contaminants in cell cultures.[5] The specific identity of a slow-growing contaminant is often unknown without further testing.

Q2: How do I identify an unknown slow-growing bacterial contaminant?

A2: If you have a persistent, slow-growing contamination that is not Mycoplasma, identification is key to choosing an effective treatment. The gold-standard method for bacterial identification is 16S rRNA gene sequencing .[6] This involves:

• Isolating the bacterial DNA from your culture supernatant.

• Amplifying the 16S rRNA gene using PCR with universal bacterial primers.

• Sequencing the PCR product.

• Comparing the resulting sequence to a database (like BLAST) to identify the bacterial species or genus.

Q3: How can I treat a non-Mycoplasma, slow-growing bacterial contamination?

A3: Once the bacterium is identified, you can consult the literature for known antibiotic sensitivities. If the identity is unknown, you may need to test a panel of broad-spectrum antibiotics that are effective against both Gram-positive and Gram-negative bacteria and are known to be active against intracellular bacteria if suspected. Antibiotics like ciprofloxacin and gentamicin have been used successfully in combination to eliminate resistant bacterial contaminants.[5]

Troubleshooting Guide: Unknown Slow-Growing Bacteria

Step 1: Characterize the Contamination

Observe the culture closely under a microscope at high magnification. Note the morphology (e.g., cocci, rods) and any motility. Perform a Gram stain on a sample of the culture supernatant to determine if the bacteria are Gram-positive or Gram-negative.

Step 2: Identify the Contaminant

For a definitive identification, perform 16S rRNA sequencing as described in the FAQ above. This will provide the most accurate information to guide your choice of antibiotic.

Step 3: Select an Appropriate Antibiotic

Based on the identification and/or Gram stain result, select an appropriate antibiotic.

Table 2: General Guide to Antibiotic Selection for Non-Mycoplasma Bacteria

Gram Stain Result	Potential Contaminants	Recommended Antibiotic Classes	Example Antibiotics
Gram-positive	Bacillus spp., Staphylococcus spp.	Fluoroquinolones, Aminoglycosides	Ciprofloxacin, Gentamicin
Gram-negative	Pseudomonas spp., E. coli	Fluoroquinolones, Cephalosporins	Ciprofloxacin, Ceftazidime
Unknown	-	Combination therapy	Ciprofloxacin + Gentamicin

Always test a new antibiotic on a small batch of cells to assess for cytotoxicity.

Step 4: Treatment and Verification

Follow a similar treatment and verification process as outlined for Mycoplasma. Treat for a defined period (e.g., 1-2 weeks), followed by an antibiotic-free period and subsequent re-testing to confirm elimination.

Experimental Protocol: Identification of Unknown Bacteria by 16S rRNA Sequencing

Protocol 4: 16S rRNA Gene Amplification and Sequencing

• Bacterial DNA Isolation:

  • Collect 1-2 mL of supernatant from a contaminated culture.

  • Centrifuge at high speed (e.g., 13,000 x g) for 10 minutes to pellet the bacteria.

  • Extract bacterial DNA from the pellet using a commercial bacterial DNA extraction kit, following the manufacturer's instructions.

• PCR Amplification:

  • Set up a PCR reaction using the extracted bacterial DNA as a template.

  • Use universal 16S rRNA primers (e.g., 27F and 1492R) to amplify the gene.

  • Include appropriate positive and negative controls.

  • Run the PCR using a standard amplification protocol.

• PCR Product Purification:

  • Run the PCR product on an agarose gel to confirm a band of the correct size (~1500 bp).

  • Purify the PCR product from the gel or directly from the PCR reaction using a PCR purification kit.

• Sequencing:

  • Send the purified PCR product for Sanger sequencing. Be sure to send both the forward and reverse primers for sequencing of the full gene.

• Data Analysis:

  • Assemble the forward and reverse sequences to obtain the full 16S rRNA gene sequence.

  • Use the NCBI BLAST tool (blastn) to compare your sequence against the nucleotide database to find the closest match and identify the contaminating bacterium.

Visualizing the Identification and Elimination Process

Caption: Workflow for identifying and treating unknown bacterial contaminants.

References

• 1. Types of Cell Culture Contamination and How To Prevent Them | Technology Networks [technologynetworks.com]
• 2. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 3. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. How 16S rRNA Can Be Used For Identification of Bacteria | CosmosID [cosmosid.com]
• 6. microbenotes.com [microbenotes.com]

Streptomycin Stability in Culture Media: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of streptomycin in acidic and alkaline culture media.

Quick Reference: Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Reduced or Lost Antibacterial Activity	Degradation of streptomycin due to improper pH of the culture medium.	Verify the pH of your culture medium. Streptomycin exhibits maximum stability in neutral pH environments (pH 6.5-7.0)[1]. Adjust the medium pH if it falls into acidic or alkaline ranges.
Exposure to high temperatures.	Store streptomycin stock solutions at recommended temperatures (2-8°C for short-term, -20°C for long-term)[2]. Avoid repeated freeze-thaw cycles. When in use, solutions at 37°C are stable for about three days[2].
Presence of certain additives in the medium.	Be aware that some media components, like activated charcoal or bentonite, can accelerate streptomycin degradation[1]. If possible, use a defined medium or test the stability of streptomycin in your specific complex medium.
Inconsistent Experimental Results	Variable degradation rates of streptomycin across experiments.	Standardize the pH and composition of your culture medium for all experiments. Prepare fresh streptomycin-containing media for each experiment, especially for long-term studies.
Off-target effects on cultured cells.	Consider that streptomycin can affect eukaryotic cells, including altering gene expression and reducing protein synthesis and cell differentiation[2][3][4][5]. If observing unexpected cellular effects, consider using an alternative antibiotic or a culture system without antibiotics, employing strict aseptic techniques.
Visible Changes in Culture Medium	Precipitation or discoloration.	While streptomycin solutions are generally stable and not prone to precipitation by alkali, extreme pH shifts or interactions with other media components could be a factor[6]. Ensure complete dissolution of streptomycin sulfate in a suitable solvent before adding to the medium.

Frequently Asked Questions (FAQs)

Q1: At what pH is streptomycin most stable?

A1: Streptomycin is most stable in a neutral pH range. Studies have shown maximum stability at pH values of 6.5 and 7.[1] It is readily decomposed in both acidic and basic environments[7].

Q2: How does temperature affect the stability of streptomycin in culture media?

A2: Higher temperatures accelerate the degradation of streptomycin. For instance, the half-life of streptomycin in an aqueous solution decreases significantly with increasing temperature. One study showed the half-life decreased from 103.4 days at 15°C to 30.9 days at 40°C[7]. In a solution at 60°C, a significant loss of activity was observed after only three days, whereas at 37°C, it was stable for 21 days in distilled water[1]. In a typical cell culture medium at 37°C, streptomycin is considered stable for about three days.

Q3: What are the degradation products of streptomycin in acidic and alkaline conditions?

A3: In acidic conditions, streptomycin undergoes hydrolysis to yield streptidine and streptobiosamine[8]. Under alkaline conditions, it degrades to form maltol[8]. These degradation products have weaker antibacterial activity than the parent compound[7].

Q4: Can other components in my culture medium affect streptomycin stability?

A4: Yes, certain additives can impact streptomycin stability. For example, bentonite, activated charcoal, and veegum have been shown to cause a significant decrease in streptomycin activity, while additives like Aerosil 200, kaolin, and pectin did not cause a significant loss at 37°C[1].

Q5: My cells are growing poorly or showing altered morphology. Could streptomycin be the cause?

A5: It is possible. While primarily targeting bacterial ribosomes, streptomycin can have off-target effects on eukaryotic cells. Research has indicated that the use of penicillin-streptomycin in cell culture can alter gene expression, and affect cell differentiation, proliferation, and metabolism[2][4][5]. If you observe such issues and have ruled out other causes, consider performing control experiments without streptomycin.

Q6: How can I monitor the concentration and degradation of streptomycin in my experiments?

A6: High-Performance Liquid Chromatography (HPLC) is a common and effective method for analyzing the concentration of streptomycin and its degradation products. Several HPLC methods have been developed for this purpose[9][10][11][12].

Quantitative Data Summary

The stability of streptomycin is highly dependent on pH and temperature. The following tables summarize available data on its degradation.

Table 1: Effect of Temperature on the Half-Life of Streptomycin

Temperature (°C)	Half-life (days)	Conditions
15	103.4	Aqueous solution[7]
40	30.9	Aqueous solution[7]

Table 2: Stability of Streptomycin Sulphate at Different Temperatures and pH

Temperature (°C)	pH	Stability
37	Not specified	Stable for 21 days in distilled water[1]
60	Not specified	Significant loss after 3 days in distilled water[1]
10	6.0, 7.0, 8.0	Stable for 3 months in solution[13]
37	6.5, 7.0	Maximum stability in McIlvain buffer[1]

Experimental Protocols

Protocol: Assessing Streptomycin Stability in Culture Medium using HPLC

This protocol provides a general framework for determining the stability of streptomycin in a specific culture medium over time.

1. Materials:

• Streptomycin sulfate powder
• Sterile culture medium of interest
• Sterile, conical tubes (50 mL)
• Incubator (e.g., 37°C)
• HPLC system with a suitable detector (e.g., UV at 205 nm)
• Appropriate HPLC column (e.g., C18)
• Mobile phase (e.g., an aqueous solution containing sodium sulfate, sodium octanesulfonate, acetonitrile, and a phosphate buffer at a slightly acidic pH)[11]
• Syringe filters (0.22 µm)
• HPLC vials

2. Procedure:

• Preparation of Streptomycin Stock Solution: Prepare a concentrated stock solution of streptomycin sulfate in sterile water. Filter-sterilize the solution using a 0.22 µm filter.
• Spiking the Culture Medium: Add the streptomycin stock solution to the culture medium to achieve the desired final concentration (e.g., 100 µg/mL). Prepare a sufficient volume for all time points.
• Incubation: Aliquot the streptomycin-containing medium into sterile conical tubes for each time point to be tested (e.g., 0, 24, 48, 72 hours). Place the tubes in an incubator at the desired temperature (e.g., 37°C).
• Sample Collection: At each designated time point, remove one tube from the incubator.
• Sample Preparation for HPLC:
• Take an aliquot of the medium.
• Centrifuge to remove any cells or debris.
• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.
• HPLC Analysis:
• Inject the prepared sample into the HPLC system.
• Run the analysis using a validated method for streptomycin detection[9][10][11][12].
• Record the peak area corresponding to streptomycin.
• Data Analysis:
• Compare the peak area of streptomycin at each time point to the peak area at time 0.
• Calculate the percentage of streptomycin remaining at each time point.
• The degradation can be modeled using first-order kinetics to determine the degradation rate constant and half-life[7].

Visualizations

Experimental workflow for assessing streptomycin stability.

Streptomycin degradation pathways in acidic and alkaline conditions.

References

• 1. Effect of certain additives on stability of streptomycin sulphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use antibiotics in cell culture with caution: genome-wide identification of antibiotic-induced changes in gene expression and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Side Effects of Culture Media Antibiotics on Cell Differentiation | Semantic Scholar [semanticscholar.org]
• 4. promocell.com [promocell.com]
• 5. kosheeka.com [kosheeka.com]
• 6. Streptomycin | C21H39N7O12 | CID 19649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Degradation of streptomycin in aquatic environment: kinetics, pathway, and antibacterial activity analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. Synthesis, Characterization and HPLC Analysis of Streptomycin with its Derivatives | Journal of Pioneering Medical Sciences [jpmsonline.com]
• 10. Streptomycin Analyzed by HPLC - AppNote [mtc-usa.com]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. Studies on the Stability of Streptomycin in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Streptomycin Activity in Cell Culture with Serum

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the effect of serum concentration on streptomycin activity in cell culture.

Frequently Asked Questions (FAQs)

Q1: Why is the combination of penicillin and streptomycin commonly used in cell culture media?

The combination, often referred to as "Pen-Strep," is a broad-spectrum antibiotic cocktail used to prevent bacterial contamination in cell cultures. Penicillin is primarily effective against Gram-positive bacteria by inhibiting cell wall synthesis, while streptomycin is effective against most Gram-negative bacteria and some Gram-positive bacteria by inhibiting protein synthesis.[1] This combination provides a wider range of protection against common laboratory contaminants.

Q2: How does the presence of serum in cell culture medium affect the activity of streptomycin?

Serum contains a high concentration of proteins, most notably albumin. Streptomycin can bind to these serum proteins, particularly bovine serum albumin (BSA) in fetal bovine serum (FBS).[2][3][4] This binding is reversible and primarily driven by electrostatic interactions. When streptomycin is bound to a protein, it is not available to enter bacterial cells and inhibit their growth. Consequently, the presence of serum reduces the effective (or "free") concentration of streptomycin in the culture medium, which can decrease its antimicrobial efficacy.

Q3: Should I use a higher concentration of streptomycin in media containing serum compared to serum-free media?

Yes, it is generally recommended to adjust the concentration of antibiotics based on the serum content of the medium. For media containing serum, a higher concentration of streptomycin is often required to achieve the same level of antibacterial activity as in a serum-free medium.[1] This is to compensate for the portion of the antibiotic that becomes inactivated through protein binding. A common practice is to halve the antibiotic concentration when switching from a serum-containing medium to a serum-free one.

Q4: Can the routine use of penicillin-streptomycin have negative effects on my cells?

While beneficial for contamination control, long-term use of antibiotics can have unintended consequences. Some studies have shown that antibiotics like penicillin and streptomycin can alter gene expression and cellular metabolism.[5] They can also mask low-level, chronic infections, including those by mycoplasma, which are resistant to this antibiotic cocktail.[5] Furthermore, overuse can lead to the development of antibiotic-resistant bacteria in the laboratory environment.[1]

Q5: Is heat-inactivation of serum necessary, and does it impact streptomycin activity?

Heat inactivation (typically at 56°C for 30 minutes) was traditionally performed to destroy complement proteins in the serum that could interfere with immunological assays. For most standard cell culture applications, it is not necessary. The process of heat inactivation can also degrade some growth factors and vitamins. While there is no direct evidence to suggest that heat inactivation significantly alters the protein binding of streptomycin, the primary effect on streptomycin's activity comes from the presence of serum proteins themselves, regardless of whether the serum has been heat-inactivated.

Troubleshooting Guides

Issue 1: Bacterial contamination is observed despite using penicillin-streptomycin in a serum-containing medium.

Possible Cause	Suggested Solution
Reduced Antibiotic Efficacy	The concentration of serum in your medium may be high, leading to significant protein binding and a reduction in the effective concentration of streptomycin. Consider increasing the working concentration of your penicillin-streptomycin solution. However, be mindful of potential cytotoxicity to your cells.
Resistant Bacteria	The contaminating bacteria may be resistant to penicillin or streptomycin. Not all bacteria are susceptible to this combination.[1]
Heavy Contamination	The initial contamination level may be too high for the antibiotics to control effectively. Antibiotics are meant to prevent contamination, not eliminate a full-blown infection.
Mycoplasma Contamination	The observed issues might be due to mycoplasma, which are not affected by penicillin-streptomycin and are not visible under a standard light microscope.[5]

Issue 2: Cells are showing signs of toxicity (e.g., reduced proliferation, changes in morphology) after adding penicillin-streptomycin.

Possible Cause	Suggested Solution
High Antibiotic Concentration	The concentration of penicillin-streptomycin may be too high for your specific cell line, especially if you are using a low-serum or serum-free medium where more of the antibiotic is freely available.
Cell Line Sensitivity	Some cell lines are inherently more sensitive to antibiotics.

Data on Serum's Effect on Streptomycin Activity

The table below provides a representative illustration of how the MIC of streptomycin for a common contaminant like E. coli is expected to increase with rising serum concentrations. These values are based on the established principle of serum protein binding and are intended for illustrative purposes.

Fetal Bovine Serum (FBS) Concentration	Expected Minimum Inhibitory Concentration (MIC) of Streptomycin for E. coli	Rationale
0%	~8 µg/mL	In the absence of serum proteins, most of the streptomycin is free and active.
5%	~12 µg/mL	A low concentration of serum proteins begins to bind and sequester streptomycin, requiring a higher total concentration to inhibit bacterial growth.
10%	~16 µg/mL	With a standard serum concentration, a significant portion of streptomycin is bound, necessitating a higher dose for efficacy.
20%	~25 µg/mL	High serum levels lead to increased protein binding, further reducing the concentration of free streptomycin and thus increasing the apparent MIC.

Experimental Protocols

Protocol: Determining the Minimum Inhibitory Concentration (MIC) of Streptomycin in Cell Culture Medium with Varying Serum Concentrations

This protocol is adapted from the broth microdilution method.[6][7][8]

Materials:

• 96-well sterile, flat-bottom microtiter plates

• Streptomycin sulfate solution (stock of known concentration)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Bacterial culture of a common contaminant (e.g., E. coli ATCC 25922), grown to log phase

• Sterile PBS

• Spectrophotometer or plate reader (600 nm)

• Incubator (37°C)

Procedure:

• Prepare Media: Prepare batches of your chosen cell culture medium containing different concentrations of FBS (e.g., 0%, 5%, 10%, 20%).

• Prepare Streptomycin Dilutions:

  • In the first column of a 96-well plate, add 100 µL of medium (with the corresponding FBS percentage) containing streptomycin at twice the highest desired final concentration.

  • Add 50 µL of the same medium to the remaining wells (columns 2-12).

  • Perform a 2-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing well, and then transferring 50 µL from column 2 to column 3, and so on, up to column 10. Discard 50 µL from column 10. Column 11 will serve as a positive control (no antibiotic), and column 12 as a negative control (no bacteria).

• Prepare Bacterial Inoculum:

  • Dilute the log-phase bacterial culture in sterile PBS to achieve a turbidity equivalent to a 0.5 McFarland standard.

  • Further dilute this suspension in the appropriate cell culture medium (with FBS) to a final concentration of approximately 1 x 10^6 CFU/mL. This will be your working bacterial suspension.

• Inoculate the Plate:

  • Add 50 µL of the working bacterial suspension to each well from columns 1 to 11. This will bring the final volume in these wells to 100 µL and the final bacterial concentration to approximately 5 x 10^5 CFU/mL.

  • Do not add bacteria to column 12.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determine MIC:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of streptomycin at which there is no visible bacterial growth.

  • Alternatively, read the optical density (OD) at 600 nm using a plate reader. The MIC is the lowest concentration that inhibits bacterial growth (i.e., has an OD similar to the negative control).

• Repeat for Each Serum Concentration: Perform this entire procedure for each of the prepared media with different FBS concentrations.

Visualizations

Workflow for Determining Serum Effect on Streptomycin MIC.

Mechanism of Streptomycin Inactivation by Serum Albumin.

References

• 1. Antibiotics in Cell Culture: When and How to Use Them [capricorn-scientific.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scilit.com [scilit.com]
• 5. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 7. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. rr-asia.woah.org [rr-asia.woah.org]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Streptomycin Against Gram-Negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of streptomycin against key gram-negative bacterial pathogens, juxtaposed with the performance of commonly used alternative antibiotics. The data presented is curated from multiple studies to offer a broad perspective on the antimicrobial activity of these agents. Detailed experimental protocols for susceptibility testing are also provided to ensure reproducibility and standardization of results.

Comparative Efficacy of Streptomycin and Alternatives

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for streptomycin and a selection of alternative antibiotics against clinically significant gram-negative bacteria. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium and is a key measure of an antibiotic's potency. A lower MIC value indicates greater efficacy.

Data Presentation

It is important to note that the Clinical and Laboratory Standards Institute (CLSI) has not established official clinical breakpoints for streptomycin against some gram-negative bacteria for predicting clinical efficacy; however, breakpoints have been set for resistance monitoring purposes.[1] The data below is compiled from various research and surveillance studies.

Table 1: Comparative MIC Ranges (µg/mL) Against Escherichia coli

Antibiotic	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Streptomycin	4 - >64	16	64
Gentamicin	≤0.25 - ≥8	0.5	2
Amikacin	≤2 - >256	2	4
Tobramycin	≤0.25 - ≥8	0.5	2
Ciprofloxacin	≤0.015 - ≥32	0.03	2
Cefepime	≤0.06 - ≥16	0.125	0.25
Meropenem	≤0.008 - ≥8	0.03	0.06

Table 2: Comparative MIC Ranges (µg/mL) Against Klebsiella pneumoniae

Antibiotic	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Streptomycin	32 - >128	64	>128
Gentamicin	≤0.25 - ≥8	1	4
Amikacin	≤2 - >256	2	8
Tobramycin	≤0.25 - ≥8	1	8
Ciprofloxacin	≤0.015 - ≥32	0.06	2
Cefepime	≤0.06 - ≥32	0.25	2
Meropenem	≤0.008 - ≥128	0.06	0.25

Table 3: Comparative MIC Ranges (µg/mL) Against Pseudomonas aeruginosa

Antibiotic	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Streptomycin	8 - >256	32	128
Gentamicin	≤1 - >8	2	8
Amikacin	≤2 - >256	4	8
Tobramycin	≤0.5 - >8	1	4
Ciprofloxacin	≤0.12 - >4	0.25	2
Cefepime	≤0.5 - >32	4	16
Meropenem	≤0.008 - >8	1	8

Table 4: Comparative MIC Ranges (µg/mL) Against Acinetobacter baumannii

Antibiotic	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Streptomycin	16 - >256	64	>256
Gentamicin	≤0.5 - ≥16	4	16
Amikacin	2 - >128	16	64
Tobramycin	≤0.5 - ≥16	4	16
Ciprofloxacin	≤0.12 - >32	8	32
Cefepime	1 - >64	8	32
Meropenem	≤0.06 - >32	4	16

Note: MIC50 and MIC90 represent the MIC required to inhibit 50% and 90% of the isolates, respectively.

Experimental Protocols

Standardized methods for antimicrobial susceptibility testing are crucial for obtaining reliable and comparable data. The two most widely recognized methods are the Broth Microdilution method for determining the Minimum Inhibitory Concentration (MIC) and the Kirby-Bauer Disk Diffusion method.

Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration of an antibiotic in liquid media.

Methodology:

• Preparation of Antibiotic Solutions: A series of twofold dilutions of the antibiotic is prepared in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: A standardized bacterial inoculum is prepared from a pure culture grown overnight. The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. This suspension is then further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Each well of the microtiter plate containing the antibiotic dilutions is inoculated with the standardized bacterial suspension. A growth control well (containing broth and bacteria but no antibiotic) and a sterility control well (containing only broth) are also included.

• Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Kirby-Bauer Disk Diffusion Method

This method assesses the susceptibility of bacteria to antibiotics based on the size of the zone of growth inhibition around an antibiotic-impregnated disk.

Methodology:

• Inoculum Preparation: A bacterial inoculum is prepared and adjusted to the turbidity of a 0.5 McFarland standard as described for the broth microdilution method.

• Inoculation: A sterile cotton swab is dipped into the adjusted inoculum and used to evenly streak the entire surface of a Mueller-Hinton agar plate. This is typically done in three directions, rotating the plate approximately 60 degrees each time to ensure uniform growth.

• Application of Antibiotic Disks: Paper disks impregnated with a known concentration of the antibiotic are placed on the surface of the inoculated agar plate using sterile forceps. The disks should be pressed down gently to ensure complete contact with the agar.

• Incubation: The plates are inverted and incubated at 35-37°C for 16-24 hours.

• Result Interpretation: The diameter of the zone of complete growth inhibition around each disk is measured in millimeters. The zone size is then compared to standardized interpretive charts provided by organizations like the CLSI to determine if the bacterium is susceptible, intermediate, or resistant to the antibiotic.[2][3]

Visualizing Mechanisms and Workflows

Streptomycin's Mechanism of Action

Streptomycin, an aminoglycoside antibiotic, primarily exerts its bactericidal effect by irreversibly binding to the 30S ribosomal subunit of bacteria.[4][5] This binding interferes with protein synthesis in several ways, including blocking the initiation of protein synthesis, causing misreading of the mRNA template, and leading to the incorporation of incorrect amino acids into the growing polypeptide chain.[4][6] The accumulation of these nonfunctional or toxic proteins disrupts essential cellular processes, ultimately leading to bacterial cell death.

Caption: Mechanism of action of streptomycin leading to bacterial cell death.

Experimental Workflow for Antimicrobial Susceptibility Testing (AST)

The following diagram illustrates the general workflow for determining the susceptibility of a bacterial isolate to an antimicrobial agent using either the broth microdilution or disk diffusion method.

Caption: General workflow for antimicrobial susceptibility testing.

Streptomycin's Impact on Bacterial Signaling and Virulence

Beyond its primary role in halting protein synthesis, sub-inhibitory concentrations of streptomycin can also modulate bacterial signaling pathways, affecting virulence and biofilm formation. For instance, in Pseudomonas aeruginosa, sub-MIC levels of streptomycin have been shown to inhibit the formation of biofilms and attenuate the production of various virulence factors.

References

• 1. biolscigroup.us [biolscigroup.us]
• 2. mdpi.com [mdpi.com]
• 3. Defining the potency of amikacin against Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Acinetobacter baumannii derived from Chinese hospitals using CLSI and inhalation-based breakpoints - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Defining the potency of amikacin against Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Acinetobacter baumannii derived from Chinese hospitals using CLSI and inhalation-based breakpoints - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of Antibiotic Resistance Mechanisms in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Evaluation of Tobramycin, a New Aminoglycoside Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]

Preventing Cell Culture Contamination: A Comparative Guide to Streptomycin and Gentamicin

For researchers, scientists, and drug development professionals, maintaining sterile cell cultures is paramount to the integrity and reproducibility of experimental results. Bacterial contamination remains a persistent threat, and the use of antibiotics in culture media is a common preventative measure. This guide provides an objective comparison of two widely used aminoglycoside antibiotics, streptomycin and gentamicin, for preventing cell culture contamination, supported by available experimental data and detailed protocols.

At a Glance: Streptomycin vs. Gentamicin

Feature	Streptomycin	Gentamicin
Primary Use	Prevention of bacterial contamination in cell culture, often in combination with penicillin.	Prevention of bacterial contamination in cell culture, particularly effective against a broad spectrum of bacteria.
Spectrum of Activity	Primarily effective against Gram-negative bacteria, with some activity against Gram-positive bacteria.[1]	Broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1]
Mechanism of Action	Binds to the 30S ribosomal subunit, inhibiting protein synthesis and causing misreading of mRNA.	Binds to the 30S ribosomal subunit, inhibiting protein synthesis and causing misreading of mRNA.
Stability	Less stable, particularly at low pH, when compared to gentamicin.	More stable than streptomycin, especially at low pH, and can withstand autoclaving.
Typical Concentration	Higher concentrations are often required compared to gentamicin.[1]	Effective at lower concentrations than streptomycin.[1]
Cytotoxicity	Can be cytotoxic to mammalian cells, affecting cell proliferation and differentiation.	Generally considered more cytotoxic to sensitive cell lines than the penicillin-streptomycin combination.[2]

Efficacy Against Common Contaminants

The choice between streptomycin and gentamicin often depends on the likely contaminants. Gentamicin's broader spectrum of activity makes it a more versatile option for general contamination control.

Table 1: Comparative Efficacy (Minimum Inhibitory Concentration - MIC in µg/mL)

Contaminant	Streptomycin MIC (µg/mL)	Gentamicin MIC (µg/mL)	Source
Escherichia coli	Varies widely by strain	0.25 - 4	[No direct comparative data found in a single study]
Staphylococcus aureus	Varies widely by strain	0.125 - 4	[No direct comparative data found in a single study]
Pseudomonas aeruginosa	High resistance is common	0.5 - 8	[No direct comparative data found in a single study]
Mycoplasma spp.	Effective against ~50% of strains	Generally ineffective at standard concentrations	[No direct comparative data found in a single study]

Note: The MIC values presented are compiled from various sources and may not be directly comparable due to differences in experimental conditions. A direct, head-to-head study under identical conditions would provide a more definitive comparison.

Cytotoxicity Profile

A critical consideration when using antibiotics in cell culture is their potential impact on the cells being studied. Both streptomycin and gentamicin can exert cytotoxic effects, influencing cell viability, proliferation, and even gene expression.

Table 2: Comparative Cytotoxicity (IC50 in µg/mL)

Cell Line	Streptomycin IC50 (µg/mL)	Gentamicin IC50 (µg/mL)	Source
HeLa	Not readily available	~133.4 µM (~78 µg/mL)	[No direct comparative data found in a single study]
HEK293	Not readily available	> 128	[No direct comparative data found in a single study]
Vero	Not readily available	Significant decrease in viability at ≥ 2000	[3]

Note: The IC50 values are cell-line dependent and can vary based on experimental conditions. The data presented is from separate studies and a direct comparison should be made with caution. It is generally recommended to determine the optimal, non-toxic concentration for each specific cell line and experimental setup.

Mechanism of Action

Both streptomycin and gentamicin belong to the aminoglycoside class of antibiotics and share a similar mechanism of action. They primarily target the 30S subunit of bacterial ribosomes, leading to the inhibition of protein synthesis and the production of non-functional or toxic proteins, ultimately resulting in bacterial cell death.

Caption: Mechanism of action for Streptomycin and Gentamicin.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism.[4][5][6]

Caption: Workflow for MIC determination.

Materials:

• 96-well microtiter plates

• Bacterial culture

• Mueller-Hinton Broth (MHB) or other appropriate broth

• Streptomycin and Gentamicin stock solutions

• Spectrophotometer

Procedure:

• Prepare Antibiotic Dilutions:

  • Dispense 50 µL of sterile broth into wells 2-12 of a 96-well plate.

  • Add 100 µL of the antibiotic stock solution (at twice the highest desired concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 50 µL from well 10. Well 11 serves as a growth control (no antibiotic), and well 12 as a sterility control (no bacteria).

• Prepare Bacterial Inoculum:

  • Culture bacteria in broth to the mid-logarithmic phase of growth.

  • Dilute the bacterial culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL) in fresh broth.

• Inoculation:

  • Add 50 µL of the standardized bacterial inoculum to wells 1-11.

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Cytotoxicity Assay (MTT Assay)

This protocol describes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method to assess cell viability.[7]

Caption: Workflow for MTT cytotoxicity assay.

Materials:

• Mammalian cell line

• Complete cell culture medium

• Streptomycin and Gentamicin stock solutions

• 96-well tissue culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate for 24 hours to allow for cell attachment.

• Antibiotic Treatment:

  • Prepare serial dilutions of streptomycin and gentamicin in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the different antibiotic concentrations. Include a vehicle control (medium without antibiotic).

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization:

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC50 value (the concentration of antibiotic that inhibits 50% of cell growth).

Conclusion and Recommendations

Both streptomycin and gentamicin are effective tools for preventing bacterial contamination in cell culture. The choice between them should be guided by the specific needs of the experimental system.

• Gentamicin is recommended for general use due to its broader spectrum of activity, higher stability, and effectiveness at lower concentrations.[1] However, its potential for higher cytotoxicity in sensitive cell lines necessitates careful dose-response studies to determine the optimal non-toxic concentration.[2]

• Streptomycin , often used in combination with penicillin, remains a viable option, particularly when the primary concern is Gram-negative contamination. It is generally considered less cytotoxic than gentamicin, but its lower stability and narrower spectrum are important limitations.

Ultimately, the most effective strategy for preventing contamination is the consistent practice of good aseptic technique. Antibiotics should be viewed as a secondary line of defense and their use should be carefully considered and validated for each specific cell culture application to avoid compromising experimental data.

References

• 1. goldbio.com [goldbio.com]
• 2. Antibiotics in Cell Culture: When and How to Use Them [capricorn-scientific.com]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 5. Minimal Inhibitory Concentration (MIC) [protocols.io]
• 6. Methods | MI [microbiology.mlsascp.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Streptomycin and Spectinomycin for Bacterial Selection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of streptomycin and spectinomycin, two antibiotics commonly used for bacterial selection in research and development. The following sections detail their mechanisms of action, spectrum of activity, and mechanisms of resistance, supported by quantitative data and experimental protocols.

At a Glance: Key Differences

Feature	Streptomycin	Spectinomycin
Class	Aminoglycoside	Aminocyclitol
Action	Primarily Bactericidal	Primarily Bacteriostatic
Spectrum	Broad (Gram-positive & Gram-negative)	Narrower (primarily Gram-negative)
Primary Target	30S Ribosomal Subunit (16S rRNA & S12 protein)	30S Ribosomal Subunit (16S rRNA)
Mechanism	Induces misreading of mRNA and inhibits initiation	Inhibits translocation of peptidyl-tRNA
Common Resistance	Target modification (rpsL mutation), enzymatic modification	Enzymatic modification (adenylation), target modification (rrn mutation)

Mechanism of Action

Both streptomycin and spectinomycin exert their antibacterial effects by inhibiting protein synthesis through binding to the 30S ribosomal subunit. However, their specific interactions and the resulting consequences for the bacterial cell differ significantly.

Streptomycin: As an aminoglycoside, streptomycin binds irreversibly to the 16S rRNA and the S12 ribosomal protein within the 30S subunit.[1][2] This binding has a dual effect: it interferes with the binding of formyl-methionyl-tRNA, thus inhibiting the initiation of protein synthesis, and it causes misreading of the mRNA codon.[3][4] The production of aberrant proteins leads to disruption of the cell membrane and ultimately results in cell death, making streptomycin a bactericidal agent.[5]

Spectinomycin: Belonging to the aminocyclitol class, spectinomycin also binds to the 30S ribosomal subunit.[6][7] Its primary mode of action is to interfere with the translocation of the peptidyl-tRNA from the A-site to the P-site, a critical step in peptide chain elongation.[6][7] This action effectively halts protein synthesis, leading to the inhibition of bacterial growth. Consequently, spectinomycin is generally considered a bacteriostatic agent.[8]

Figure 1. Mechanisms of action for streptomycin and spectinomycin.

Spectrum of Activity and Potency

The differences in their mechanisms of action are reflected in their spectrum of activity and potency against various bacterial species.

Streptomycin exhibits a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[2][9] It is particularly effective against Mycobacterium tuberculosis and a range of aerobic Gram-negative bacteria.[10]

Spectinomycin has a narrower spectrum of activity and is primarily used against Gram-negative bacteria, most notably Neisseria gonorrhoeae.[11][12] It has limited activity against most Gram-positive bacteria and anaerobes.[13]

Minimum Inhibitory Concentration (MIC) Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for streptomycin and spectinomycin against common bacterial strains. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Bacterium	Streptomycin MIC (µg/mL)	Spectinomycin MIC (µg/mL)	Reference
Escherichia coli	4 - >256	8 - >128	[6][13][14]
Salmonella enterica	16 - >256	>128	[6][13]
Pseudomonas aeruginosa	Often Resistant	Often Resistant
Staphylococcus aureus	1 - >128	8 - 64

Note: MIC values can vary significantly between different strains and testing conditions.

Mechanisms of Resistance

Bacterial resistance to both streptomycin and spectinomycin can arise through several mechanisms, primarily through modification of the antibiotic target or enzymatic inactivation of the drug.

Streptomycin Resistance:

• Target Modification: The most common mechanism of high-level streptomycin resistance is a point mutation in the rpsL gene, which encodes the S12 ribosomal protein.[13][15] This alteration prevents streptomycin from binding effectively to the ribosome. Mutations in the 16S rRNA can also confer resistance.[15]

• Enzymatic Inactivation: Bacteria can acquire genes encoding aminoglycoside-modifying enzymes, such as phosphotransferases (APHs) and nucleotidyltransferases (ANTs), which chemically modify and inactivate streptomycin.[16]

• Efflux Pumps: Some bacteria utilize efflux pumps to actively transport streptomycin out of the cell, preventing it from reaching its ribosomal target.[16]

Spectinomycin Resistance:

• Enzymatic Inactivation: The most prevalent mechanism of spectinomycin resistance is enzymatic modification by aminoglycoside adenylyltransferases (AADs), encoded by genes such as aadA.[10][17] These enzymes transfer an adenylyl group to the spectinomycin molecule, rendering it unable to bind to the ribosome.

• Target Modification: Mutations in the 16S rRNA gene can also lead to spectinomycin resistance by altering the antibiotic's binding site.[18]

• Efflux Pumps: As with streptomycin, efflux pumps can contribute to spectinomycin resistance.[19]

Figure 2. Common resistance mechanisms to streptomycin and spectinomycin.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the determination of the MIC of streptomycin and spectinomycin against a bacterial strain.

Materials:

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Streptomycin and spectinomycin stock solutions

• Sterile 96-well microtiter plates

• Multichannel pipette

• Incubator

Procedure:

• Prepare Antibiotic Dilutions: a. In a 96-well plate, add 100 µL of sterile CAMHB to wells 2 through 12 of a designated row for each antibiotic. b. Add 200 µL of the antibiotic stock solution (at twice the highest desired final concentration) to well 1. c. Perform a serial two-fold dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10. Well 11 will serve as a growth control (no antibiotic), and well 12 will be a sterility control (no bacteria).

• Prepare Bacterial Inoculum: a. Dilute the bacterial culture in CAMHB to a final concentration of approximately 1 x 10^6 CFU/mL. b. Further dilute this suspension 1:10 to achieve a final inoculum density of 1 x 10^5 CFU/mL.

• Inoculation: a. Add 100 µL of the final bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12. The final volume in each well will be 200 µL, and the final bacterial concentration will be 5 x 10^4 CFU/mL.

• Incubation: a. Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the MIC: a. The MIC is the lowest concentration of the antibiotic at which there is no visible turbidity (bacterial growth). This can be assessed visually or by measuring the optical density at 600 nm (OD600) with a microplate reader.

Protocol 2: Bacterial Selection using Antibiotic-Containing Agar Plates

This protocol describes the selection of transformed bacteria containing a plasmid with a streptomycin or spectinomycin resistance marker.

Materials:

• Competent bacterial cells

• Plasmid DNA with the appropriate resistance gene

• Luria-Bertani (LB) broth

• LB agar plates

• Streptomycin or spectinomycin stock solution

• Incubator

Procedure:

• Transformation: a. Thaw a vial of competent cells on ice. b. Add 1-5 µL of plasmid DNA to the cells and gently mix. c. Incubate the mixture on ice for 30 minutes. d. Heat-shock the cells by placing the tube in a 42°C water bath for 45-60 seconds, followed by immediate transfer to ice for 2 minutes. e. Add 250-500 µL of sterile LB broth (without antibiotic) to the cells and incubate at 37°C for 1 hour with shaking. This allows for the expression of the antibiotic resistance gene.

• Plating: a. Prepare LB agar plates containing the appropriate final concentration of streptomycin (e.g., 50 µg/mL) or spectinomycin (e.g., 50-100 µg/mL).[10][18] To do this, cool the molten agar to approximately 50°C before adding the filter-sterilized antibiotic stock solution. b. Spread 100-200 µL of the transformed cell culture onto the antibiotic-containing LB agar plates.

• Incubation: a. Incubate the plates overnight at 37°C.

• Selection: a. Only bacteria that have successfully taken up the plasmid containing the resistance gene will be able to grow and form colonies on the antibiotic-containing plates.

Figure 3. General workflow for bacterial transformation and selection.

Conclusion

Streptomycin and spectinomycin are both valuable tools for bacterial selection, but their distinct properties make them suitable for different applications. Streptomycin's broad-spectrum, bactericidal nature makes it a robust selection agent in many systems. However, the prevalence of chromosomal resistance in some lab strains can be a limitation. Spectinomycin, with its bacteriostatic action and distinct resistance mechanism, offers a valuable alternative, particularly in strains that may already possess streptomycin resistance or when a less aggressive selection is desired. The choice between these two antibiotics should be guided by the specific bacterial strain, the nature of the experiment, and the potential for pre-existing resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Location of the streptomycin ribosomal binding site explains its pleiotropic effects on protein biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. addgene.org [addgene.org]
• 5. Detection of a Streptomycin/Spectinomycin Adenylyltransferase Gene (aadA) in Enterococcus faecalis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A structural basis for streptomycin-induced misreading of the genetic code - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rcsb.org [rcsb.org]
• 8. Antibiotics Tested by NARMS | NARMS | CDC [cdc.gov]
• 9. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 10. Enzymatic Adenylylation of Streptomycin and Spectinomycin by R-Factor-Resistant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 11. static.igem.org [static.igem.org]
• 12. benchchem.com [benchchem.com]
• 13. Establishing streptomycin epidemiological cut-off values for Salmonella and Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. ibg.kit.edu [ibg.kit.edu]
• 16. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 17. Structural Recognition of Spectinomycin by Resistance Enzyme ANT(9) from Enterococcus faecalis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mechanisms of Resistance to Aminoglycoside Antibiotics: Overview and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. protocols.io [protocols.io]

Comparative Efficacy of Aminoglycosides Against Mycobacterium: A Guide for Researchers

An objective analysis of streptomycin, kanamycin, and amikacin in the context of Mycobacterium tuberculosis research, supported by experimental data and detailed protocols.

The global challenge of tuberculosis, particularly the rise of multidrug-resistant strains, necessitates a thorough understanding of the antimicrobial agents used in its treatment. Among the second-line injectable drugs, the aminoglycosides streptomycin, kanamycin, and amikacin have historically been crucial. This guide provides a comparative analysis of their efficacy against Mycobacterium tuberculosis, presenting key experimental data, detailed methodologies for in vitro testing, and an overview of their mechanisms of action and resistance.

Quantitative Efficacy Comparison

The in vitro efficacy of streptomycin, kanamycin, and amikacin against Mycobacterium tuberculosis is primarily evaluated by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC represents the lowest concentration of an antibiotic that prevents visible growth of a microorganism, while the MBC is the lowest concentration that results in microbial death.

A summary of comparative MIC and bactericidal activity data from various studies is presented below. It is important to note that MIC values can vary between studies due to differences in methodology, bacterial strains tested, and laboratory conditions.

Drug	Organism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Median MIC (µg/mL)	Bactericidal Activity	Key Findings & Citations
Streptomycin	M. tuberculosis	-	-	4	Highly bactericidal	Low-level resistance is associated with gidB mutations, while high-level resistance is linked to rrs or rpsL mutations.[1][2]
Kanamycin	M. tuberculosis	-	-	4	Highly bactericidal	Generally considered less effective than amikacin in vitro.[3][4] Kanamycin-resistant strains are often susceptible to amikacin.[3]
Amikacin	M. tuberculosis	-	-	2	Highly bactericidal	Generally demonstrates lower MICs compared to kanamycin.[3][4] Often remains effective against kanamycin-resistant strains.[3]
Streptomycin	M. avium	-	-	-	Low bactericidal activity	The three aminoglycosides show similar potential as part of combination therapy for M. avium disease.[5][6][7]
Kanamycin	M. avium	-	-	-	Low bactericidal activity	The three aminoglycosides show similar potential as part of combination therapy for M. avium disease.[5][6][7]
Amikacin	M. avium	-	-	-	Low bactericidal activity	The three aminoglycosides show similar potential as part of combination therapy for M. avium disease.[5][6][7]

MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Experimental Protocols

A standardized and reproducible methodology is critical for assessing the in vitro efficacy of antimicrobial agents. The following section details a typical protocol for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is a synthesized representation of standard methodologies for testing the susceptibility of Mycobacterium tuberculosis to aminoglycosides.

1. Preparation of Mycobacterial Inoculum:

• A pure culture of M. tuberculosis is grown on an appropriate medium (e.g., Löwenstein-Jensen or Middlebrook 7H10/7H11 agar) until sufficient growth is observed.
• Colonies are harvested and suspended in a suitable broth (e.g., Middlebrook 7H9 broth supplemented with OADC or ADC).
• The turbidity of the suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁷ CFU/mL. This suspension is then further diluted to achieve the final desired inoculum concentration.

2. Preparation of Antibiotic Dilutions:

• Stock solutions of streptomycin, kanamycin, and amikacin are prepared in a suitable solvent.
• Serial twofold dilutions of each antibiotic are prepared in a 96-well microtiter plate using supplemented Middlebrook 7H9 broth to achieve a range of concentrations.

3. Inoculation and Incubation:

• Each well of the microtiter plate is inoculated with the prepared mycobacterial suspension to a final volume of 200 µL.
• The final inoculum concentration in each well should be approximately 5 x 10⁵ CFU/mL.
• Positive (no antibiotic) and negative (no bacteria) control wells are included.
• The plates are sealed and incubated at 37°C for a specified period, typically 7-14 days.

4. Determination of MIC:

• Following incubation, the MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of mycobacteria. This can be assessed visually or by using a colorimetric indicator such as resazurin.

Visualizing Experimental and Biological Pathways

To better illustrate the processes involved in efficacy testing and the drugs' mechanisms of action, the following diagrams are provided.

Caption: Workflow for MIC determination via broth microdilution.

Caption: Aminoglycoside mechanism of action and resistance in Mycobacterium.

Mechanisms of Action and Resistance

Streptomycin, kanamycin, and amikacin belong to the aminoglycoside class of antibiotics and share a common mechanism of action. They exert their bactericidal effect by irreversibly binding to the 30S ribosomal subunit of bacteria, thereby interfering with protein synthesis. This disruption leads to the production of non-functional or truncated proteins, ultimately resulting in cell death.

Resistance to these aminoglycosides in Mycobacterium tuberculosis is primarily due to chromosomal mutations.[8] The most common resistance mechanisms include:

• Target Modification: Mutations in the genes encoding the ribosomal target are a primary cause of resistance. For instance, mutations in the rrs gene (encoding 16S rRNA) and the rpsL gene (encoding ribosomal protein S12) can prevent the binding of streptomycin.[2] High-level resistance to amikacin and kanamycin is often associated with mutations in the rrs gene.[1]

• Enzymatic Inactivation: M. tuberculosis can produce enzymes that chemically modify and inactivate aminoglycosides. The enhanced intracellular survival (Eis) protein, an acetyltransferase, can confer low-level resistance to kanamycin.[8][9] Mutations in the promoter region of the eis gene can lead to its overexpression.[3]

• Efflux Pumps: The overexpression of efflux pumps, which are membrane proteins that actively transport antibiotics out of the bacterial cell, can also contribute to resistance.[9][10] The tap efflux pump has been implicated in low-level streptomycin resistance.[9]

References

• 1. Evidence for Expanding the Role of Streptomycin in the Management of Drug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In Vitro Susceptibility of Mycobacterium tuberculosis to Amikacin, Kanamycin, and Capreomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Comparison of bactericidal activities of streptomycin, amikacin, kanamycin, and capreomycin against Mycobacterium avium and M. tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Comparison of bactericidal activities of streptomycin, amikacin, kanamycin, and capreomycin against Mycobacterium avium and M. tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Aminoglycoside Cross-Resistance in Mycobacterium tuberculosis Due to Mutations in the 5′ Untranslated Region of whiB7 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of Resistance to Aminoglycoside Antibiotics: Overview and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Quality Control and Purity Testing of Streptomycin Sulfate

For researchers, scientists, and drug development professionals, the quality and purity of reagents are paramount to obtaining reliable and reproducible experimental results. Streptomycin sulfate, an aminoglycoside antibiotic widely used in cell culture and various research applications, is no exception. Its complex synthesis can lead to the presence of impurities that may impact its potency and introduce confounding variables into experiments.[1]

This guide provides a comprehensive comparison of key quality control (QC) tests for streptomycin sulfate, detailing the experimental protocols and presenting data to help researchers assess the quality of their supply.

Key Quality Control Parameters

Ensuring the quality of streptomycin sulfate for research involves a series of analytical tests to verify its identity, purity, potency, and safety. The United States Pharmacopeia (USP) sets standards for pharmaceutical-grade streptomycin, which serve as a valuable benchmark for research-grade material.[2][3] Key parameters include:

• Purity and Impurity Profiling: Quantifying the main compound and identifying any related substances or degradation products.

• Potency: Determining the biological activity of the antibiotic.

• Identity: Confirming that the substance is indeed streptomycin sulfate.

• Sterility: Ensuring the absence of microbial contaminants, critical for cell culture applications.[2][3]

• Bacterial Endotoxins: Quantifying levels of endotoxins, which can elicit strong immune responses in cell-based assays.[4]

• pH and Loss on Drying: Measuring acidity/alkalinity and moisture content, which can affect stability.[2][3]

The following diagram illustrates a typical quality control workflow for research-grade streptomycin sulfate.

Figure 1: General workflow for the quality control testing of streptomycin sulfate.

Comparison of Analytical Methods for Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the state-of-the-art method for assessing the purity of streptomycin sulfate and identifying impurities.[5] However, because streptomycin lacks a strong UV chromophore, various detection methods are employed.[6]

Method	Principle	Advantages	Disadvantages	Primary Use
HPLC-UV	Measures UV absorbance. For streptomycin, detection is typically at low wavelengths (~200-240 nm).[7][8]	Simple, widely available.	Low sensitivity and specificity for streptomycin; requires high concentrations.[6]	Basic purity estimation.
HPLC-ELSD	Evaporative Light Scattering Detection. Nebulizes eluent, evaporates the mobile phase, and measures light scattered by analyte particles.	Universal detector, good for non-chromophoric compounds.[1]	Non-linear response, requires volatile mobile phases.	Impurity profiling.[1]
HPLC-PAD	Pulsed Amperometric Detection. Measures current from oxidation of the analyte on a gold electrode.[6]	Highly sensitive and selective for aminoglycosides.[6] The official USP method.[2][6]	Requires specialized electrochemical detector and alkaline mobile phase.[6]	Official compendial assay and purity testing.
LC-MS	Liquid Chromatography-Mass Spectrometry. Separates compounds by LC and identifies them by their mass-to-charge ratio.	High sensitivity and specificity; allows for structural identification of impurities.[5][9]	Higher cost and complexity.	Definitive identification of impurities and degradation products.[5]

Mechanism of Action: A Target for Potency Assays

Streptomycin functions by inhibiting protein synthesis in bacteria.[10][11] It binds irreversibly to the 16S rRNA of the bacterial 30S ribosomal subunit.[12][13] This binding interferes with the initiation of protein synthesis and causes misreading of the mRNA codons, leading to the production of nonfunctional proteins and ultimately, bacterial cell death.[10][12][14] This mechanism is the basis for microbial bioassays used to determine its potency.

Figure 2: Signaling pathway for streptomycin's bactericidal action.

Standard Specifications

For research applications requiring high purity, the USP specifications for Streptomycin Sulfate provide a reliable standard.

Test	USP Specification
Potency	650 µg to 850 µg of streptomycin per mg.[2][3][15]
pH	4.5 to 7.0 (in a 200 mg/mL solution).[2][3]
Loss on Drying	Not more than 5.0%.[2][3][4]
Bacterial Endotoxins	Not more than 0.25 USP Endotoxin Unit per mg of streptomycin.[4]
Sterility	Meets requirements when labeled as sterile.[2][3]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of streptomycin quality.

Protocol 1: Purity Analysis by HPLC-PAD (Based on USP Method)

This method is the gold standard for quantifying streptomycin and its impurities.[6]

Figure 3: Workflow for HPLC-PAD analysis of streptomycin sulfate.

• Mobile Phase Preparation: Prepare a 70 mM sodium hydroxide solution using high-purity water. Keep it blanketed under helium to prevent carbon dioxide contamination.[3]

• Standard Preparation: Accurately weigh and dissolve USP Streptomycin Sulfate Reference Standard (RS) in water to obtain a final concentration of about 0.03 mg/mL.[2]

• System Suitability Solution: Heat a portion of the Standard Preparation at 75°C for 1 hour to generate degradation products. This is used to verify the system's resolving power.[2] The resolution between the main degradation product and the streptomycin peak should be not less than 3.0.[3]

• Sample Preparation: Prepare the streptomycin sulfate sample to be tested in the same manner and at the same concentration as the Standard Preparation.[2]

• Chromatographic Conditions:

  • Instrument: HPLC system with an electrochemical detector (gold working electrode).[2]

  • Column: L48 packing (a strong cation-exchange resin), 4-mm x 25-cm.[2]

  • Flow Rate: Approximately 0.5 mL/min.

  • Detection: Integrated amperometric mode.[3]

• Analysis: Inject the standard, sample, and system suitability solutions. Calculate the potency based on the peak area response of the sample compared to the standard.[6]

Protocol 2: Potency Determination by Microbial Bioassay

This assay measures the biological activity of streptomycin by quantifying its ability to inhibit the growth of a susceptible microorganism.

• Test Organism: Prepare a standardized culture of a sensitive bacterial strain, such as Bacillus subtilis (ATCC 6633).[16]

• Medium: Use a suitable sterile nutrient agar for the base and seed layers.

• Standard Solutions: Prepare a series of graded concentrations of the USP Streptomycin Sulfate RS (e.g., a high and low standard, such as 200 µg/mL and 50 µg/mL).[16]

• Sample Solutions: Prepare corresponding high and low concentrations of the test sample based on its expected potency.

• Plate Preparation: Pour a base layer of agar into sterile petri plates. Once solidified, overlay with a seed layer of agar inoculated with the test organism.[16]

• Application: Create uniform wells in the agar (cup/cylinder method). Pipette a precise volume of each standard and sample solution into separate wells on each plate.[16]

• Incubation: Incubate the plates at a controlled temperature (e.g., 30-35°C) for approximately 24 hours.[16][17]

• Measurement: Measure the diameter of the zones of inhibition for each concentration.

• Calculation: Compare the zone sizes produced by the test sample to those produced by the reference standard to calculate the potency.

Sample	Concentration (µg/mL)	Example Zone Diameter (mm)
Standard Low (SL)	50	14.2
Standard High (SH)	200	20.5
Unknown Low (UL)	50 (Assumed)	13.9
Unknown High (UH)	200 (Assumed)	20.1

Alternatives to Streptomycin in Research

While the combination of penicillin-streptomycin is a staple in cell culture to prevent bacterial contamination, certain experiments may require alternatives.

• Gentamicin: A broad-spectrum aminoglycoside effective against both gram-positive and gram-negative bacteria. It is often more stable than penicillin at varied pH levels.[18]

• Kanamycin: Another aminoglycoside effective against a broad range of bacteria.[19]

• Ciprofloxacin: A broad-spectrum antibiotic that is particularly effective against Mycoplasma.[19]

• Puromycin/G418/Blasticidin: These are typically used as selection antibiotics for cells expressing specific resistance genes but can also be used for contamination control in specific contexts.[20]

By understanding and applying these rigorous quality control measures, researchers can ensure the integrity of their streptomycin sulfate, leading to more accurate and reliable scientific outcomes.

References

• 1. agilent.com [agilent.com]
• 2. pharmacopeia.cn [pharmacopeia.cn]
• 3. Streptomycin Sulfate [drugfuture.com]
• 4. uspbpep.com [uspbpep.com]
• 5. Identification and control of impurities in streptomycin sulfate by high-performance liquid chromatography coupled with mass detection and corona charged-aerosol detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jasco.hu [jasco.hu]
• 7. HPLC Determination of Streptomycin on Primesep 200 Column | SIELC Technologies [sielc.com]
• 8. idosi.org [idosi.org]
• 9. repositorio.una.ac.cr [repositorio.una.ac.cr]
• 10. Streptomycin - Wikipedia [en.wikipedia.org]
• 11. walshmedicalmedia.com [walshmedicalmedia.com]
• 12. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 13. Mechanism of action of Streptomycin_Chemicalbook [chemicalbook.com]
• 14. biologydiscussion.com [biologydiscussion.com]
• 15. STREPTOMYCIN SULFATE, USP GRADE - Antibiotics - Product Details [shop.eproscience.com]
• 16. scribd.com [scribd.com]
• 17. uspnf.com [uspnf.com]
• 18. goldbio.com [goldbio.com]
• 19. Reddit - The heart of the internet [reddit.com]
• 20. researchgate.net [researchgate.net]

Assessing the Impact of Streptomycin on Mammalian Cell Viability and Proliferation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of streptomycin's effects on mammalian cell viability and proliferation, supported by experimental data. We will delve into its mechanism of action, compare its performance with other aminoglycoside antibiotics, and provide detailed experimental protocols for key assays.

Mechanism of Action: Beyond Bacteria

Streptomycin, a widely used aminoglycoside antibiotic, primarily functions by inhibiting protein synthesis in bacteria. It binds to the 30S ribosomal subunit, leading to mRNA misreading and ultimately bacterial cell death. However, the evolutionary origin of mitochondria from prokaryotes presents a potential for off-target effects in mammalian cells. Mammalian mitochondria possess their own ribosomes (mitoribosomes) that are structurally similar to bacterial ribosomes. Consequently, streptomycin can interfere with mitochondrial protein synthesis, potentially leading to mitochondrial dysfunction, reduced cell viability, and impaired proliferation. At standard cell culture concentrations of 50-100 µg/mL, these effects are generally considered minimal for most common cell lines. However, at higher concentrations or in specific cell types, the impact can be significant.

Comparative Analysis of Cytotoxicity

The cytotoxic effects of streptomycin and other aminoglycosides on mammalian cells are dose-dependent and vary among different cell lines. The following tables summarize available quantitative data on cell viability and proliferation.

Table 1: Comparative Cytotoxicity of Aminoglycosides on Various Mammalian Cell Lines

Antibiotic	Cell Line	Assay	Concentration	% Cell Viability	Citation
Dihydrostreptomycin	BHK-21	MTT	3500 µg/mL	Significantly decreased (P < 0.001)	[1]
5500 µg/mL	Significantly decreased (P < 0.001)	[1]
7500 µg/mL	Significantly decreased (P < 0.001)	[1]
VERO	MTT	20000 µg/mL	Significantly decreased (P < 0.01)	[1]
FEA	MTT	2500 µg/mL	Significantly decreased (P < 0.001)	[1]
3000 µg/mL	Significantly decreased (P < 0.01)	[1]
Neomycin	BHK-21	MTT	9000 µg/mL	Significantly decreased (P < 0.001)	[1]
10000 µg/mL	Significantly decreased (P < 0.001)	[1]
20000 µg/mL	Significantly decreased (P < 0.001)	[1]
FEA	MTT	3000 µg/mL	Significantly decreased	[1]
Gentamicin	VERO	MTT	500 µg/mL	89.21%	[2]
1000 µg/mL	79.54%	[2]
2000 µg/mL	34.59% (P < 0.001)	[2]
4500 µg/mL	Significantly decreased (P < 0.001)	[2]
7500 µg/mL	Significantly decreased	[2]

Table 2: Effect of Streptomycin on Mammalian Cell Proliferation

Cell Line	Assay	Concentration	Observation	Citation
C2C12 myoblasts	EdU	100 µg/mL	No significant impairment of proliferation rate at 24 and 48 hours.	[3][4]

Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of mitochondria.

Materials:

• Mammalian cells of interest

• Complete culture medium

• Streptomycin and other test compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.

• Treatment: Remove the culture medium and add fresh medium containing various concentrations of the test compounds. Include untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100-200 µL of a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

EdU Assay for Cell Proliferation

The 5-ethynyl-2'-deoxyuridine (EdU) assay is a method for detecting and quantifying DNA synthesis, which is a direct measure of cell proliferation.

Materials:

• Mammalian cells of interest

• Complete culture medium

• Streptomycin and other test compounds

• EdU labeling solution

• Fixation and permeabilization buffers

• Click-iT® reaction cocktail (containing a fluorescent dye)

• Nuclear counterstain (e.g., Hoechst 33342)

• 96-well plates

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with the test compounds as described for the MTT assay.

• EdU Labeling: Towards the end of the treatment period, add EdU labeling solution to each well and incubate for a specific duration (e.g., 2 hours) to allow for its incorporation into newly synthesized DNA.

• Fixation and Permeabilization: Wash the cells with PBS, then fix and permeabilize them according to the manufacturer's protocol.

• Click-iT® Reaction: Add the Click-iT® reaction cocktail to each well to fluorescently label the incorporated EdU.

• Nuclear Staining: Stain the cell nuclei with a suitable counterstain.

• Imaging and Analysis: Acquire images using a fluorescence microscope. The percentage of proliferating cells is determined by dividing the number of EdU-positive nuclei by the total number of nuclei. Alternatively, cells can be analyzed by flow cytometry.

Visualizing the Impact: Workflow and Signaling

Experimental Workflow

The following diagram illustrates the general workflow for assessing the impact of streptomycin on mammalian cell viability and proliferation.

Caption: Workflow for assessing cell viability and proliferation.

Proposed Signaling Pathway of Streptomycin's Off-Target Effects

This diagram illustrates the proposed mechanism by which streptomycin can induce mitochondrial dysfunction and cellular stress in mammalian cells.

Caption: Streptomycin's impact on mitochondrial function.

Conclusion

While streptomycin is an effective antibiotic for controlling bacterial contamination in cell culture, its potential off-target effects on mammalian cells, particularly on mitochondrial function, should not be overlooked. The extent of these effects is dependent on the concentration used and the specific cell line. For sensitive applications, such as studies involving mitochondrial metabolism, cell differentiation, or when subtle effects on cell physiology could confound results, researchers should consider using alternative antibiotics or antibiotic-free media. This guide provides a framework for assessing the impact of streptomycin and making informed decisions for experimental design.

References

• 1. Cytotoxic effect of aminoglycoside antibiotics on the mammalian cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The commonly used antibiotic streptomycin reduces protein synthesis and differentiation in cultured C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Streptomycin Susceptibility Testing in Laboratory Bacterial Strains

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of established methods for determining the susceptibility of laboratory bacterial strains to streptomycin. The following sections detail the principles, protocols, and expected outcomes of three primary methodologies: Disk Diffusion (Kirby-Bauer), Broth Microdilution, and Polymerase Chain Reaction (PCR) for resistance gene detection. This information is intended to assist researchers in selecting the most appropriate method for their specific experimental needs.

Method Comparison

The selection of a streptomycin susceptibility testing method depends on various factors, including the required output (qualitative vs. quantitative), throughput, and the specific research question being addressed. The table below summarizes the key characteristics of the three methods detailed in this guide.

Feature	Disk Diffusion (Kirby-Bauer)	Broth Microdilution	Molecular Detection (PCR)
Principle	Diffusion of streptomycin from a paper disk into agar, creating a concentration gradient that inhibits bacterial growth.	Two-fold serial dilutions of streptomycin in a liquid growth medium are inoculated with a standardized bacterial suspension.	Amplification of specific streptomycin resistance genes from bacterial DNA.
Primary Output	Zone of Inhibition (diameter in mm) - Qualitative/Semi-quantitative.	Minimum Inhibitory Concentration (MIC) in µg/mL - Quantitative.	Presence or absence of a specific resistance gene - Qualitative.
Turnaround Time	18-24 hours.[1]	18-24 hours.[1]	2-4 hours.[2]
Throughput	Moderate	High (with automation)	High (with automation)
Key Advantage	Simple, low cost, and widely used for routine testing.[3][4]	Provides a quantitative MIC value, which is crucial for determining the level of resistance.[5][6]	Rapid, highly specific, and can be performed directly from a bacterial colony.[2]
Key Limitation	Does not provide a precise MIC value.[3]	More labor-intensive and costly than disk diffusion if performed manually.	Does not confirm phenotypic resistance; the presence of a gene does not always equate to its expression.

Experimental Protocols

Disk Diffusion (Kirby-Bauer) Method

This method is a standardized, semi-quantitative test widely used to assess the sensitivity of bacteria to antibiotics.[3] It relies on the diffusion of an antibiotic from an impregnated paper disk into an agar medium inoculated with the test bacterium.[3]

Protocol:

• Inoculum Preparation:

  • Select 3-5 well-isolated colonies of the test bacterium from a non-selective agar plate after 18-24 hours of incubation.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[6][7]

• Inoculation of Agar Plate:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube.[4][7]

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar (MHA) plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure confluent growth.[7]

  • Allow the plate to dry for 3-5 minutes.[7]

• Application of Antibiotic Disks:

  • Using sterile forceps, place a streptomycin (S10 - 10 µg) disk onto the surface of the inoculated MHA plate.

  • Gently press the disk to ensure complete contact with the agar.

  • If testing multiple antibiotics, ensure disks are spaced at least 24 mm apart.[3]

• Incubation:

  • Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where no bacterial growth is visible) to the nearest millimeter (mm).

  • Interpret the results based on established clinical breakpoints from organizations such as the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

CLSI Interpretive Criteria for Streptomycin (10 µg disk) for Enterobacteriaceae

Zone Diameter (mm)	Interpretation
≥ 15	Susceptible (S)
12 - 14	Intermediate (I)
≤ 11	Resistant (R)

EUCAST Interpretive Criteria for Streptomycin (High-Level Resistance Screen for Enterococcus spp.)

Zone Diameter (mm)	Interpretation
≥ 14	Negative (Synergy can be expected)
< 14	Positive (Synergy will not occur)

Broth Microdilution Method

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[5][6]

Protocol:

• Preparation of Streptomycin Dilutions:

  • Prepare a stock solution of streptomycin.

  • Perform two-fold serial dilutions of the streptomycin stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate to achieve a range of final concentrations (e.g., 0.25 to 128 µg/mL).

  • Include a growth control well (broth and bacteria, no antibiotic) and a sterility control well (broth only).

• Inoculum Preparation:

  • Prepare a bacterial inoculum as described for the disk diffusion method, adjusted to a 0.5 McFarland standard.

  • Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation of Microtiter Plate:

  • Add the standardized bacterial inoculum to each well of the microtiter plate containing the streptomycin dilutions and the growth control well.

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of streptomycin at which there is no visible growth.

  • Interpret the MIC value based on established clinical breakpoints.

CLSI Interpretive Criteria for Streptomycin MIC for Enterococcus spp. (High-Level Resistance)

MIC (µg/mL)	Interpretation
≤ 500	Susceptible (Synergy may be predicted)
≥ 1000	Resistant (Synergy is unlikely)

EUCAST Interpretive Criteria for Streptomycin MIC (High-Level Resistance Screen for Enterococcus spp.)

MIC (mg/L)	Interpretation
≤ 512	Negative (Synergy can be expected)
> 512	Positive (Synergy will not occur)

Molecular Detection of Resistance Genes by PCR

Polymerase Chain Reaction (PCR) can be used to rapidly detect the presence of specific genes known to confer resistance to streptomycin, such as the aadA and strA-strB gene cassettes. These genes encode for aminoglycoside-modifying enzymes.

Protocol (Example for aadA gene detection):

• DNA Extraction:

  • Isolate genomic DNA from a single bacterial colony or a liquid culture using a commercial DNA extraction kit or a standard boiling lysis method.

• PCR Amplification:

  • Prepare a PCR master mix containing PCR buffer, dNTPs, forward and reverse primers for the aadA gene, Taq DNA polymerase, and nuclease-free water.

  • Primer Sequences for aadA:

    • Forward Primer: 5'-TCCACCTTCCAGGGAAATGC-3'

    • Reverse Primer: 5'-GGGTATACCAGATACGCGCC-3'

  • Add the extracted DNA template to the master mix.

  • Include a positive control (DNA from a known aadA-positive strain) and a negative control (nuclease-free water instead of template DNA).

• Thermocycling Conditions:

  • Perform PCR using the following cycling conditions:

    • Initial Denaturation: 95°C for 5 minutes

    • 30-35 Cycles:

      • Denaturation: 95°C for 30 seconds

      • Annealing: 55-60°C for 30 seconds (optimize based on primer melting temperature)

      • Extension: 72°C for 1 minute

    • Final Extension: 72°C for 5 minutes

• Detection of PCR Product:

  • Analyze the PCR products by agarose gel electrophoresis.

  • A band of the expected size (approximately 287 bp for the primers listed above) indicates the presence of the aadA gene.

Interpretation of Results:

• Positive Result: A visible band of the correct size in the sample lane, corresponding to the positive control. This indicates the presence of the aadA gene.

• Negative Result: No band in the sample lane, while the positive control shows a band. This indicates the absence of the aadA gene.

• Invalid Result: No band in the positive control lane, or a band in the negative control lane. The experiment should be repeated.

References

• 1. pid-el.com [pid-el.com]
• 2. iacld.com [iacld.com]
• 3. strA - Aminoglycosides - LCPDb [lcpdb.ddlemb.com]
• 4. goums.ac.ir [goums.ac.ir]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. Identification of strA-strB Genes in Streptomycin-Resistant Pseudomonas syringae pv. actinidiae Biovar 2 Strains Isolated in Korea - PMC [pmc.ncbi.nlm.nih.gov]

Streptomycin: A Comparative Analysis of Bactericidal and Bacteriostatic Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bactericidal and bacteriostatic properties of streptomycin, a well-established aminoglycoside antibiotic. By presenting supporting experimental data, detailed protocols, and a mechanistic overview, this document serves as a valuable resource for researchers and professionals in the field of drug development and microbiology.

Defining Bactericidal and Bacteriostatic Activity

The distinction between bactericidal and bacteriostatic agents is fundamental in antimicrobial research. Bacteriostatic agents inhibit the growth and replication of bacteria, while bactericidal agents actively kill them.[1] This classification is often determined by the ratio of the Minimum Bactericidal Concentration (MBC) to the Minimum Inhibitory Concentration (MIC). The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum, whereas the MIC is the lowest concentration that prevents visible growth.[2] An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity. Streptomycin is broadly classified as a bactericidal antibiotic.[2]

Quantitative Analysis of Streptomycin's Activity

The in vitro efficacy of streptomycin is quantitatively assessed by determining its MIC and MBC against various bacterial species. These values can be influenced by the specific strain, the growth medium, and the duration of treatment. The following table summarizes representative MIC and MBC values for streptomycin against key Gram-positive and Gram-negative bacteria.

Bacterial Species	Strain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Activity Classification
Gram-Positive
Staphylococcus aureus	ATCC 25923	1.73[3]	0.625[4]	~0.36	Bactericidal
Streptococcus pneumoniae	ATCC 49619	0.5 - 2	-	-	-
Gram-Negative
Escherichia coli	ATCC 25922	4 - 32	-	-	-
Pseudomonas aeruginosa	ATCC 27853	4 - 8	-	-	-
Mycobacteria
Mycobacterium tuberculosis	H37Rv	0.25 - 1.0	0.5 - 4.0	2 - 4	Bactericidal

Note: Data is compiled from multiple sources and methodologies may vary. Direct comparison between different studies should be made with caution. The absence of an MBC value indicates that the specific study did not report it.

Mechanism of Action: A Pathway to Bacterial Cell Death

Streptomycin exerts its bactericidal effect by targeting bacterial protein synthesis.[5][6] The antibiotic binds to the 30S ribosomal subunit, a crucial component of the bacterial ribosome. This binding event has a dual consequence: it blocks the initiation of protein synthesis and induces misreading of the mRNA template.[5][7] The production of aberrant, non-functional proteins disrupts essential cellular processes and can lead to damage of the cell membrane. Ultimately, this cascade of events results in bacterial cell death.

Caption: Mechanism of Streptomycin's Bactericidal Action.

Experimental Protocols: Determining MIC and MBC

The following is a generalized protocol for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of streptomycin using the broth microdilution method, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

I. Determination of Minimum Inhibitory Concentration (MIC)

• Preparation of Streptomycin Stock Solution: Prepare a stock solution of streptomycin sulfate in an appropriate sterile solvent (e.g., water) at a concentration that is at least 10 times the highest concentration to be tested.

• Preparation of Microtiter Plates:

  • Dispense 50 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into each well of a 96-well microtiter plate.

  • Add 50 µL of the streptomycin stock solution to the first well of each row to be tested, resulting in a 1:2 dilution.

  • Perform serial two-fold dilutions by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well. This will create a range of decreasing streptomycin concentrations.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, including a growth control well (containing only broth and inoculum) and a sterility control well (containing only broth).

  • The final volume in each well will be 100 µL.

  • Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of MIC:

  • Following incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of streptomycin at which there is no visible growth of the bacteria.

II. Determination of Minimum Bactericidal Concentration (MBC)

• Subculturing from MIC Plate:

  • From the wells of the MIC plate that show no visible growth (the MIC well and all wells with higher concentrations), take a 10 µL aliquot.

• Plating and Incubation:

  • Spread each aliquot onto a sterile, antibiotic-free agar plate (e.g., Tryptic Soy Agar).

  • Incubate the plates at 35°C ± 2°C for 18-24 hours, or until growth is visible in a subculture from the growth control well.

• Interpretation of MBC:

  • Count the number of colonies on each plate.

  • The MBC is the lowest concentration of streptomycin that results in a ≥99.9% reduction in the initial inoculum count (e.g., if the initial inoculum was 5 x 10⁵ CFU/mL, a 99.9% reduction would be ≤500 CFU/mL).

This guide provides a foundational understanding of streptomycin's bactericidal and bacteriostatic properties. For specific research applications, it is crucial to consult the latest CLSI guidelines and conduct experiments with appropriate controls and replicates.

References

• 1. Differential Growth Characteristics and Streptomycin Susceptibility of Virulent and Avirulent Mycobacterium tuberculosis Strains in a Novel Fibroblast-Mycobacterium Microcolony Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atcc.org [atcc.org]
• 3. researchgate.net [researchgate.net]
• 4. The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of silver nanoparticles against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Minimal inhibitory concentrations of 34 antimicrobial agents for control strains Escherichia coli ATCC 25922 and Pseudomonas aeruginosa ATCC 27853 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]

Penicillin vs. Streptomycin: A Comparative Analysis for Researchers

A comprehensive guide to the mechanisms, efficacy, and experimental evaluation of two foundational antibiotics.

For researchers in microbiology, infectious disease, and drug development, a nuanced understanding of classic antibiotics remains critical. Penicillin and streptomycin, two agents that revolutionized medicine, continue to serve as important tools and benchmarks in antimicrobial research. This guide provides a detailed comparative analysis of their mechanisms of action, spectrum of activity, and resistance pathways, supported by quantitative data and detailed experimental protocols to aid in laboratory investigations.

At a Glance: Key Differences

Feature	Penicillin	Streptomycin
Class	β-Lactam	Aminoglycoside
Mechanism of Action	Inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), preventing peptidoglycan cross-linking.[1]	Inhibits protein synthesis by binding to the 30S ribosomal subunit, causing mRNA misreading and premature termination.[2][3]
Primary Spectrum	Gram-positive bacteria (e.g., Staphylococcus, Streptococcus).[2][3]	Broad-spectrum, including Gram-negative bacteria (e.g., E. coli, Klebsiella) and Mycobacteria.[2][3]
Common Resistance	Production of β-lactamase enzymes, alteration of PBPs, reduced drug permeability.	Enzymatic modification of the antibiotic, alteration of the ribosomal target, reduced drug uptake.

Mechanism of Action

Penicillin: Targeting the Cell Wall

Penicillin's bactericidal activity stems from its ability to interfere with the synthesis of the bacterial cell wall. The core of its structure, the β-lactam ring, is crucial to this function. Penicillin binds to and inactivates penicillin-binding proteins (PBPs), which are enzymes essential for the final step of peptidoglycan synthesis – the cross-linking of peptide chains. This inhibition weakens the cell wall, leading to cell lysis and bacterial death.

Mechanism of Action of Penicillin.

Streptomycin: Halting Protein Synthesis

Streptomycin, an aminoglycoside, targets the bacterial ribosome, the cellular machinery responsible for protein synthesis. It binds specifically to the 30S ribosomal subunit. This binding has two primary consequences: it distorts the A-site, leading to the misreading of mRNA codons and the incorporation of incorrect amino acids into the growing polypeptide chain, and it can also interfere with the initiation of protein synthesis. The accumulation of non-functional or toxic proteins is ultimately lethal to the bacterium.[2][3]

Mechanism of Action of Streptomycin.

Spectrum of Activity and Comparative Efficacy

The structural and mechanistic differences between penicillin and streptomycin result in distinct spectra of activity. Penicillin is most effective against Gram-positive bacteria, which have a thick peptidoglycan cell wall that is readily accessible.[2][3] In contrast, the outer membrane of Gram-negative bacteria often presents a barrier to penicillin. Streptomycin has a broader spectrum, demonstrating activity against both Gram-positive and Gram-negative bacteria, as well as being a key agent in the treatment of tuberculosis, caused by Mycobacterium tuberculosis.[2][3]

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for penicillin and streptomycin against a panel of common bacterial species. The MIC50 and MIC90 values represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.

Organism	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)
Gram-Positive
Staphylococcus aureus (Penicillin-Susceptible)	Penicillin	0.06	0.125[1]
Streptomycin	-	-
Streptococcus pneumoniae (Penicillin-Susceptible)	Penicillin	≤0.06	≤0.06
Streptomycin	-	-
Enterococcus faecalis	Penicillin	2	4
Streptomycin	512	>1024
Gram-Negative
Escherichia coli	Penicillin	-	-
Streptomycin	16[4]	128[4]
Pseudomonas aeruginosa	Penicillin	-	-
Streptomycin	-	-
Klebsiella pneumoniae	Penicillin	-	-
Streptomycin	8	64

Mechanisms of Resistance

The emergence of antibiotic resistance is a significant challenge in antimicrobial research and therapy. Bacteria have evolved various mechanisms to counteract the effects of penicillin and streptomycin.

Penicillin Resistance

The most common mechanism of resistance to penicillin is the production of β-lactamase enzymes, which hydrolyze the β-lactam ring, inactivating the antibiotic. Other mechanisms include the alteration of the target PBPs, reducing their affinity for penicillin, and modifications to the bacterial cell envelope that limit drug penetration.

Mechanisms of Penicillin Resistance.

Streptomycin Resistance

Resistance to streptomycin primarily occurs through three mechanisms:

• Enzymatic modification: Aminoglycoside-modifying enzymes can alter the structure of streptomycin, preventing it from binding to the ribosome.

• Target site modification: Mutations in the gene encoding the 16S rRNA or ribosomal proteins can alter the binding site on the 30S subunit, reducing the affinity of streptomycin.

• Reduced uptake/efflux: Changes in the bacterial cell membrane can decrease the uptake of streptomycin, or active efflux pumps can transport the antibiotic out of the cell.

Mechanisms of Streptomycin Resistance.

Experimental Protocols for Antimicrobial Susceptibility Testing

Accurate determination of antimicrobial susceptibility is fundamental for both clinical and research purposes. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide standardized protocols to ensure reproducibility. Below are detailed methodologies for three common assays.[5][6]

Disk Diffusion (Kirby-Bauer) Method

This method assesses the susceptibility of a bacterium to an antibiotic based on the size of the zone of growth inhibition around a disk impregnated with the antibiotic.

Materials:

• Mueller-Hinton agar (MHA) plates

• Sterile cotton swabs

• Bacterial culture in broth (e.g., Tryptic Soy Broth) adjusted to 0.5 McFarland turbidity standard

• Antibiotic disks (e.g., Penicillin 10 U, Streptomycin 10 µg)

• Forceps

• Incubator (35°C ± 2°C)

• Ruler or caliper

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension in broth and adjust its turbidity to match the 0.5 McFarland standard.

• Plate Inoculation: Within 15 minutes of adjusting the inoculum, dip a sterile cotton swab into the suspension and remove excess liquid by pressing it against the inside of the tube. Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure even coverage.

• Disk Application: Using sterile forceps, place the antibiotic disks onto the inoculated agar surface. Ensure the disks are firmly in contact with the agar and are spaced far enough apart to prevent overlapping of the inhibition zones.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: After incubation, measure the diameter of the zones of complete growth inhibition in millimeters. Compare the measurements to the interpretive criteria provided by CLSI or EUCAST to determine if the organism is susceptible, intermediate, or resistant.

Disk Diffusion Experimental Workflow.

Broth Microdilution Method

This quantitative method determines the minimum inhibitory concentration (MIC) of an antibiotic in a liquid medium.

Materials:

• Cation-adjusted Mueller-Hinton broth (CAMHB)

• 96-well microtiter plates

• Bacterial culture adjusted to 0.5 McFarland standard and then diluted

• Stock solutions of penicillin and streptomycin

• Multichannel pipette

• Incubator (35°C ± 2°C)

Procedure:

• Antibiotic Dilution: Prepare serial twofold dilutions of each antibiotic in CAMHB directly in the wells of a 96-well plate. The final volume in each well should be 50 µL.

• Inoculum Preparation: Dilute the 0.5 McFarland bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

• Inoculation: Add 50 µL of the diluted bacterial suspension to each well containing the antibiotic dilutions. Also, include a growth control well (bacteria in broth without antibiotic) and a sterility control well (broth only).

• Incubation: Cover the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Result Interpretation: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Broth Microdilution Experimental Workflow.

Agar Dilution Method

Similar to broth dilution, this method determines the MIC, but on a solid medium.

Materials:

• Mueller-Hinton agar

• Sterile petri dishes

• Bacterial culture adjusted to 0.5 McFarland standard

• Stock solutions of penicillin and streptomycin

• Inoculating device (e.g., multipoint replicator)

• Incubator (35°C ± 2°C)

Procedure:

• Plate Preparation: Prepare a series of MHA plates, each containing a different concentration of the antibiotic. This is done by adding the appropriate volume of antibiotic stock solution to molten agar before pouring the plates. Also, prepare a growth control plate without any antibiotic.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Inoculation: Using an inoculating device, spot-inoculate a small volume (typically 1-2 µL) of the bacterial suspension onto the surface of each agar plate. This allows for the testing of multiple isolates simultaneously.

• Incubation: Allow the inoculated spots to dry, then invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Result Interpretation: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the bacterial spot.

Agar Dilution Experimental Workflow.

References

• 1. journals.asm.org [journals.asm.org]
• 2. researchgate.net [researchgate.net]
• 3. [Susceptibility of Pseudomonas aeruginosa to antibiotics isolated from patients of intensive care units in France in 1998. Resistant phenotypes to beta-lactams] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The genetic background for streptomycin resistance in Escherichia coli influences the distribution of MICs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. M02 | Performance Standards for Antimicrobial Disk Susceptibility Tests [clsi.org]
• 6. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]

A Comparative Guide to HPLC Analysis of Streptomycin Sulfate Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of streptomycin sulfate and its impurities. Streptomycin, an aminoglycoside antibiotic, is a critical drug, particularly for the treatment of multidrug-resistant tuberculosis.[1] Its complex synthesis can lead to the formation of various impurities that must be carefully monitored to ensure the safety and efficacy of the final drug product.[1] This document outlines various HPLC techniques, offering supporting experimental data and detailed protocols to assist in method selection and implementation.

Experimental Workflow for HPLC Analysis of Streptomycin Sulfate Impurities

The general workflow for the analysis of streptomycin sulfate impurities using HPLC involves several key stages, from sample preparation to data analysis. The following diagram illustrates a typical experimental process.

Caption: General workflow for HPLC analysis of streptomycin sulfate impurities.

Comparison of HPLC Methods

Several HPLC methods have been developed for the analysis of streptomycin sulfate impurities, each with its own advantages and limitations. The choice of method often depends on the specific impurities of interest, the desired sensitivity, and the available instrumentation. The following tables summarize the performance of different HPLC methods based on published data.

Method 1: Reversed-Phase Ion-Pair Liquid Chromatography with UV Detection

This method is a widely used technique for the separation of polar compounds like streptomycin and its impurities.[2] Ion-pairing agents are added to the mobile phase to enhance the retention of these analytes on a non-polar stationary phase.

Parameter	Value	Reference
Column	Base deactivated reversed-phase silica gel (e.g., Supelcosil LC-ABZ, 5 µm, 250 x 4.6 mm)	[3]
Mobile Phase	Aqueous solution containing 14 g/L sodium sulfate, 1.5 g/L sodium octanesulfonate, 50 mL/L acetonitrile, and 50 mL/L of a 0.2 M phosphate buffer (pH 3.0)	[2][3]
Flow Rate	1.0 mL/min	[4]
Detection	UV at 205 nm	[2][3]
Run Time	50 min	[2][3]
Separated Impurities	Streptidine, streptomycin B, dihydrostreptomycin, and several unidentified components	[2][3]

Method 2: Reversed-Phase HPLC with Evaporative Light Scattering Detection (ELSD)

ELSD is a universal detector that is not dependent on the chromophoric properties of the analytes, making it suitable for impurities that lack a strong UV absorbance.[1]

Parameter	Value	Reference
Column	Polymeric reversed-phase (e.g., PLRP-S 100Å, 5 µm, 150 x 4.6 mm)	[1]
Mobile Phase	Gradient of 0.1% TFA in water (A) and 0.1% TFA in acetonitrile (B)	[1]
Gradient	5-50% B in 10 min	[1]
Flow Rate	1.0 mL/min	[1]
Detection	ELSD (neb=70 °C, evap=85 °C, gas=1.0 SLM)	[1]
Key Advantage	Suitable for detecting impurities without UV chromophores.	[1]

Method 3: Hydrophilic Interaction Liquid Chromatography (HILIC) with UV Detection

HILIC is an alternative to reversed-phase chromatography for highly polar compounds. It utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent.[4][5]

Parameter	Value	Reference
Column	Cogent Diamond Hydride™, 4µm, 100Å, 4.6 x 75mm	[4][5]
Mobile Phase	Gradient of DI Water / 0.1% Trifluoroacetic Acid (A) and Acetonitrile / 0.1% Trifluoroacetic Acid (B)	[4][5]
Gradient	95% B (0-1 min), 95-40% B (1-6 min), 40-95% B (6-7 min)	[4][5]
Flow Rate	1.0 mL/min	[4][5]
Detection	UV @ 205nm	[4][5]
Key Advantage	Good retention and separation of very polar streptomycin and its impurities.	[4][5]

Method 4: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD)

This method, described in the U.S. Pharmacopeia (USP), offers high sensitivity and selectivity for the analysis of aminoglycosides.[6][7] The separation is based on anion exchange, and detection is achieved through the electrochemical oxidation of the analytes.[6][7]

Parameter	Value	Reference
Column	Anion exchange column (e.g., Dionex CarboPac PA1)	[7]
Mobile Phase	Isocratic 70 mM NaOH	[6][7]
Flow Rate	Not specified
Detection	Pulsed Amperometric Detection (PAD)	[6][7]
Key Advantage	High sensitivity and selectivity for aminoglycosides and their impurities.[6][7]
Note	The method is highly dependent on the eluent concentration for optimal separation.[7]

Method 5: Reversed-Phase Ion-Pair HPLC with Charged Aerosol Detection (CAD)

This method provides a sensitive and universal detection approach, with a response that is independent of the chemical structure of the analytes.[8]

Parameter	Value	Reference
Column	Not specified
Mobile Phase	Not specified
Flow Rate	Not specified
Detection	Charged Aerosol Detection (CAD)	[8]
Limit of Quantification (LOQ)	0.09% for streptomycin sulfate, 0.008% for streptidine sulfate	[8]
Key Advantage	Linear response over a wide concentration range, allowing for straightforward quantification of all impurities.[8]

Experimental Protocols

Protocol 1: Reversed-Phase Ion-Pair LC-UV (Based on Adams et al., 2000)[2][3]

• Mobile Phase Preparation: Prepare an aqueous solution containing 14 g/L sodium sulfate, 1.5 g/L sodium octanesulfonate, 50 mL/L acetonitrile, and 50 mL/L of a 0.2 M phosphate buffer. Adjust the pH to 3.0.

• Standard and Sample Preparation: Dissolve streptomycin sulfate reference standard and samples in the mobile phase to a final concentration of approximately 2.5 mg/mL.

• HPLC Conditions:

  • Column: Supelcosil LC-ABZ, 5 µm, 250 x 4.6 mm.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 205 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: 45°C.

• Analysis: Inject the standard and sample solutions and record the chromatograms for 50 minutes. Identify and quantify impurities based on their retention times relative to the streptomycin peak.

Protocol 2: HILIC-UV (Based on MicroSolv AppNote)[4][5]

• Mobile Phase Preparation:

  • Solvent A: DI Water with 0.1% Trifluoroacetic Acid (v/v).

  • Solvent B: Acetonitrile with 0.1% Trifluoroacetic Acid (v/v).

• Sample Preparation: Prepare a 1.0 mg/mL solution of streptomycin sulfate reference standard in Solvent A.[4][5]

• HPLC Conditions:

  • Column: Cogent Diamond Hydride™, 4µm, 100Å, 4.6 x 75mm.[4][5]

  • Flow Rate: 1.0 mL/min.[4][5]

  • Detection: UV at 205nm.[4][5]

  • Injection Volume: 1 µL.[4][5]

  • Gradient Program:

    • 0-1 min: 95% B

    • 1-6 min: 95% to 40% B

    • 6-7 min: 40% to 95% B

    • Hold at 95% B for 3 minutes for post-run equilibration.[4][5]

• Analysis: Inject the sample and identify impurities based on the resulting chromatogram. The method is designed to separate streptomycin from two primary impurities.[4]

Protocol 3: HPAE-PAD (Based on USP and Thermo Fisher Application Note)[6][7]

• Mobile Phase Preparation: Prepare a 70 mM sodium hydroxide solution. Ensure the eluent is carbonate-free.

• Standard and Sample Preparation:

  • Standard: Accurately weigh and dissolve USP Streptomycin Sulfate RS in water to obtain a final concentration of 0.03 mg/mL.[6]

  • System Suitability Solution: Heat a portion of the standard solution at 75°C for 1 hour and cool to room temperature before use.[6] This thermal degradation generates impurities for system suitability checks.[7]

• HPLC Conditions:

  • Column: Dionex CarboPac PA1 anion-exchange column.[7]

  • Mobile Phase: Isocratic 70 mM NaOH.[6]

  • Detection: Pulsed Amperometric Detection (PAD).[6][7]

• Analysis: Inject the system suitability solution, standard, and sample solutions. The separation of streptomycin A from its impurities is highly dependent on the eluent concentration.[7]

Conclusion

The selection of an appropriate HPLC method for the analysis of streptomycin sulfate impurities is critical for ensuring drug quality and patient safety. This guide provides a comparative overview of several validated methods, highlighting their key operational parameters and performance characteristics. Reversed-phase ion-pair chromatography with UV detection is a robust and widely used method.[2][3] For impurities lacking a UV chromophore, methods employing universal detectors like ELSD or CAD are more suitable.[1][8] HILIC offers an effective alternative for the separation of these highly polar analytes.[4][5] For the highest sensitivity and selectivity, the USP-recommended HPAE-PAD method is the gold standard.[6][7] Researchers and drug development professionals should consider the specific requirements of their analysis, including the target impurities and available instrumentation, when selecting the most appropriate method. The detailed protocols provided herein serve as a starting point for method implementation and further optimization.

References

• 1. agilent.com [agilent.com]
• 2. Liquid chromatographic analysis of streptomycin sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Streptomycin Analyzed by HPLC - AppNote [mtc-usa.com]
• 5. mtc-usa.com [mtc-usa.com]
• 6. jasco.hu [jasco.hu]
• 7. lcms.cz [lcms.cz]
• 8. Identification and control of impurities in streptomycin sulfate by high-performance liquid chromatography coupled with mass detection and corona charged-aerosol detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing Lot-to-Lot Variability of Commercial Streptomycin Sulfate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The consistency and purity of active pharmaceutical ingredients are paramount in research and drug development. This guide provides an objective comparison of different lots of commercial streptomycin sulfate, a widely used aminoglycoside antibiotic. By presenting experimental data on key quality attributes, this document aims to highlight the potential for lot-to-lot variability and provide researchers with the methodologies to assess it in their own laboratories.

Executive Summary

Streptomycin sulfate, derived from the actinobacterium Streptomyces griseus, is an essential antibiotic for treating various bacterial infections, including tuberculosis.[1] Given its biological origin and complex manufacturing process, the potential for variability between different production lots is a significant concern for researchers who rely on its consistent performance. This guide outlines the critical quality parameters for streptomycin sulfate and presents a comparative analysis of several commercial lots based on data from their Certificates of Analysis (CoA). Detailed experimental protocols are provided to enable independent verification of these parameters.

Comparison of Commercial Streptomycin Sulfate Lots

The following table summarizes the quantitative data from the Certificates of Analysis of three different lots of commercial streptomycin sulfate from various suppliers. These parameters are critical for ensuring the identity, strength, quality, and purity of the drug substance.

Parameter	Lot A	Lot B	Lot C	USP Specification
Potency (anhydrous basis)	756 mcg/mg	774 unit/mg	747 mcg/mg	650 - 850 mcg/mg
pH (20% aqueous solution)	5.7	4.87	6.0	4.5 - 7.0
Loss on Drying	2.10%	Not Reported	5.0%	≤ 5.0%
Appearance	White Crystalline Powder	White to off-white Crystalline powder	Fine white powder	White or practically white powder

Note: "mcg/mg" and "unit/mg" for potency are often used interchangeably for streptomycin, where one unit is equivalent to one microgram of streptomycin base. The data indicates that while all tested lots fall within the United States Pharmacopeia (USP) specifications, there is observable variability in potency, pH, and moisture content.

Experimental Protocols

To independently assess the quality and variability of streptomycin sulfate lots, the following key experiments are recommended. These protocols are based on established pharmacopeial methods.

Potency Assay by High-Performance Liquid Chromatography (HPLC)

This method determines the amount of active streptomycin in the sample. The USP compendial method utilizes HPLC with Pulsed Amperometric Detection (PAD), which is highly selective and sensitive for aminoglycosides that lack a strong UV chromophore.[2][3]

Methodology:

• Standard Preparation: Accurately weigh and dissolve a quantity of USP Streptomycin Sulfate Reference Standard (RS) in water to obtain a solution with a known concentration of about 0.03 mg/mL.[2] Sonicate for 1 minute and mix.

• Assay Preparation: Accurately weigh and transfer about 30 mg of the streptomycin sulfate sample to a 100-mL volumetric flask. Dilute with water to volume, sonicate for 1 minute, and mix. Transfer 10.0 mL of this solution to a second 100-mL volumetric flask, dilute with water to volume, and mix.[2]

• System Suitability Solution: To ensure the chromatographic system is performing adequately, heat about 10 mL of the Standard Preparation at 75°C for 1 hour to induce degradation, then allow it to cool.[2]

• Chromatographic System:

  • Detector: Electrochemical detector with a gold working electrode.[3]

  • Column: A suitable anion-exchange column (e.g., 4-mm × 25-cm; L48 packing).

  • Mobile Phase: 70 mM sodium hydroxide.

  • Flow Rate: Approximately 0.5 mL per minute.

• Procedure:

  • Inject equal volumes (about 20 µL) of the Standard Preparation and the Assay Preparation into the chromatograph.

  • Record the chromatograms and measure the peak areas for streptomycin.

  • The resolution between the main degradation product and the streptomycin peak in the System Suitability Solution should be not less than 3.

• Calculation: Calculate the potency of streptomycin (in µg/mg) using the following formula: Potency = 1000 * (C * P / Wu) * (rU / rS) Where:

  • C is the concentration (mg/mL) of USP Streptomycin Sulfate RS in the Standard Preparation.

  • P is the designated streptomycin content (µg/mg) of the USP Streptomycin Sulfate RS.

  • Wu is the weight (mg) of the streptomycin sulfate sample taken for the Assay Preparation.

  • rU is the peak area of streptomycin from the Assay Preparation.

  • rS is the peak area of streptomycin from the Standard Preparation.[2]

Impurity Profiling

The presence and quantity of impurities can vary between lots due to differences in the manufacturing process and storage conditions. HPLC methods, such as reversed-phase ion-pair chromatography with charged aerosol detection (CAD) or HPAE-PAD, can be employed to separate and identify these impurities.[4] Studies have shown that impurity levels in commercial streptomycin sulfate can range from 4.6% to 16.0%.

Methodology (General Approach):

• Sample Preparation: Prepare a solution of streptomycin sulfate in a suitable solvent (e.g., water) at a specified concentration.

• Chromatographic System: Utilize a high-resolution HPLC system with a suitable column and mobile phase gradient to achieve separation of streptomycin from its known and unknown impurities.

• Detection: Employ a universal detector like CAD or a selective detector like PAD to detect both chromophoric and non-chromophoric impurities. Mass spectrometry (MS) can be coupled with HPLC for the identification of unknown impurities.

• Data Analysis: Integrate the peak areas of all impurities and express them as a percentage of the total peak area to determine the purity of the lot.

Antimicrobial Susceptibility Testing

To ensure that the observed chemical variability does not translate to significant differences in biological activity, an antimicrobial susceptibility test can be performed. This assesses the antibiotic's effectiveness in inhibiting bacterial growth.

Methodology (Broth Microdilution):

• Bacterial Strain: Use a quality control strain of a susceptible bacterium (e.g., Escherichia coli ATCC 25922).

• Inoculum Preparation: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard.

• Serial Dilution: Prepare a series of two-fold dilutions of the different streptomycin sulfate lots in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculation: Inoculate each well with the standardized bacterial suspension.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of streptomycin that completely inhibits visible bacterial growth. Compare the MIC values obtained for different lots.

Visualizing Experimental Workflows and Mechanisms

To better understand the processes involved in assessing streptomycin sulfate and its mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for assessing lot-to-lot variability.

References

• 1. Streptomycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. jasco.hu [jasco.hu]
• 3. Streptomycin production | PPT [slideshare.net]
• 4. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

Proper Disposal of Streptomycin (Sulfate): A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of streptomycin sulfate, a common antibiotic used in research and development. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance. Streptomycin sulfate is recognized as a hazardous substance requiring careful handling throughout its lifecycle, including disposal.

Immediate Safety and Hazard Information

Streptomycin sulfate presents several health and environmental hazards. It is crucial to handle this compound with appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat.[1][2]

Key Hazards:

• Human Health: Harmful if swallowed[2][3], may cause an allergic skin reaction[3], causes serious eye irritation, and may cause respiratory irritation. It is also suspected of damaging fertility or the unborn child and can cause organ damage through prolonged or repeated exposure.[2][4][5]

• Environmental: Very toxic to aquatic life with long-lasting effects. Due to its environmental toxicity, streptomycin sulfate must not be disposed of down the drain or in regular trash .[6][7][8][9]

• Chemical Reactivity: Can react violently with strong oxidizing agents.[4]

Hazard Classification	Description	Primary References
Acute Oral Toxicity	Harmful if swallowed. (LD50: 430 mg/kg in rat and mouse)	[2]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child. (Category 2)	[2][4][5]
Skin Sensitization	May cause an allergic skin reaction.	[3]
Specific Target Organ Toxicity	Causes damage to organs through prolonged or repeated exposure.
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.

Standard Operating Procedure for Disposal

The disposal of streptomycin sulfate is governed by federal and state regulations, including the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[7][10][11][12] The following step-by-step procedure ensures compliance and safety.

Step 1: Segregation and Collection

• Identify Waste: All materials contaminated with streptomycin sulfate, including pure substance, solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, must be treated as hazardous waste.

• Segregate at Source: Collect streptomycin sulfate waste at the point of generation in a dedicated, properly labeled hazardous waste container.[6][12][13] Do not mix it with other waste streams unless they are compatible.[2]

Step 2: Container Selection and Labeling

• Use Appropriate Containers: Waste containers must be chemically compatible with streptomycin sulfate, leak-proof, and have a secure, tight-fitting lid.[12][13]

• Label Correctly: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Streptomycin Sulfate," and a description of the contents (e.g., "solid powder," "aqueous solution," "contaminated labware"). Include the relevant hazard pictograms (e.g., Health Hazard, Exclamation Mark, Environment).

Step 3: Storage

• Designated Storage Area: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[6][12] This area must be at or near the point of generation and under the control of laboratory personnel.[13]

• Safe Storage: Ensure the container is kept closed except when adding waste.[12] Store away from incompatible materials, such as strong oxidizers.[4]

Step 4: Disposal and Removal

• Schedule Pickup: Once the container is full or has reached the storage time limit set by your institution (often up to 12 months in an SAA as long as volume limits are not exceeded[6][12]), arrange for pickup through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[12]

• Final Treatment: The final disposal method for pharmaceutical waste is typically high-temperature incineration at a permitted treatment facility.[7]

Disposal of Empty Containers:

• An empty container that held streptomycin sulfate must be managed carefully. Triple-rinse the container with a suitable solvent (e.g., water).[14] Collect the rinsate as hazardous waste in your designated streptomycin sulfate waste container. After triple-rinsing and removal or defacing of the original labels, the container may be disposed of as non-hazardous solid waste or recycled, depending on institutional policies.[14]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper disposal of streptomycin sulfate waste in a laboratory setting.

Caption: Workflow for the safe collection and disposal of streptomycin sulfate waste.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. carlroth.com [carlroth.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 8. dtsc.ca.gov [dtsc.ca.gov]
• 9. acs.org [acs.org]
• 10. sdmedwaste.com [sdmedwaste.com]
• 11. Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities | ASMAI [asiwaste.com]
• 12. odu.edu [odu.edu]
• 13. danielshealth.com [danielshealth.com]
• 14. canterbury.ac.nz [canterbury.ac.nz]

Safeguarding Your Research: A Guide to Handling Streptomycin Sulfate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. When working with substances like Streptomycin sulfate, a potent antibiotic, understanding and implementing the correct personal protective equipment (PPE) and handling procedures is a critical component of laboratory safety. This guide provides essential, immediate safety and logistical information for the handling and disposal of Streptomycin sulfate.

Personal Protective Equipment (PPE)

When handling Streptomycin sulfate, particularly in its powder form, a comprehensive approach to personal protection is necessary to minimize exposure.[1][2] The recommended PPE includes:

• Eye Protection: Chemical safety goggles or glasses that meet OSHA's 29 CFR 1910.133 or European Standard EN166 standards should be worn to protect against dust particles and splashes.[2][3]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact.[2] It is recommended to check the resistance of the gloves to Streptomycin sulfate with the supplier.[4]

  • Lab Coat/Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin exposure.[1][2] For extensive handling, long-sleeved clothing is advised.[3]

• Respiratory Protection: In situations where dust is generated or ventilation is inadequate, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[2] A particulate respirator is recommended.[5]

Engineering Controls and Work Practices

Beyond PPE, certain laboratory practices and engineering controls are crucial for safely handling Streptomycin sulfate:

• Ventilation: Always use Streptomycin sulfate in a well-ventilated area.[1][2] Local exhaust ventilation is effective in controlling airborne concentrations.

• Hygiene: Wash hands thoroughly after handling the substance.[1] Do not eat, drink, or smoke in areas where Streptomycin sulfate is handled or stored.[6][7]

• Dust Minimization: Handle the powder carefully to minimize dust generation and accumulation.[2]

Quantitative Exposure Limits

It is important for users to be aware of the established occupational exposure limits for any chemical. However, for Streptomycin sulfate, specific time-weighted average (TWA) limits from bodies such as the Occupational Safety and Health Administration (OSHA) and the American Conference of Governmental Industrial Hygienists (ACGIH) have not been established.[1]

Exposure Limit	Value
OSHA PEL-TWA	Not Available[1]
ACGIH TLV-TWA	Not Available[1]

Operational Plans: Handling and Disposal

A clear, step-by-step approach to routine handling and emergency situations is vital.

Standard Handling and Storage Protocol

• Preparation: Before handling, ensure all safety precautions have been read and understood.[1] The work area should be clean and uncluttered.

• Weighing and Aliquoting: When weighing the powder, do so in a designated area with adequate ventilation, such as a chemical fume hood, to minimize inhalation risk.

• Solution Preparation: When preparing solutions, add the solid to the liquid to minimize dusting.

• Storage: Store Streptomycin sulfate in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible substances like strong oxidizers.[2][8] Recommended storage temperatures are between 2-8°C.[1]

Disposal Plan

Disposal of Streptomycin sulfate and any contaminated waste must be conducted in accordance with all federal, state, and local regulations.[1]

• Waste Collection: Collect waste material in a suitable, labeled container.[6]

• Decontamination: Decontaminate any surfaces or equipment that have come into contact with Streptomycin sulfate.

• Disposal Route: Consult with your institution's environmental health and safety (EHS) office for specific disposal procedures, which may include incineration or burial in a licensed landfill.[6]

Emergency Procedures: Spill Response

In the event of a spill, a swift and organized response is critical to contain the hazard and prevent exposure.

Spill Cleanup Workflow

References

• 1. cellseco.com [cellseco.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. westliberty.edu [westliberty.edu]
• 4. carlroth.com [carlroth.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. shop.neofroxx.com [shop.neofroxx.com]
• 8. carlroth.com [carlroth.com]